1-[(2R)-oxan-2-yl]methanamine

Core Science & Biosynthesis

1-[(2R)-oxan-2-yl]methanamine: Comprehensive Technical Guide on Properties, Synthesis, and Applications in Drug Discovery

The Chiral Imperative in Aliphatic Amines

In modern drug development, the spatial orientation of pharmacophores dictates the efficacy, safety, and target-binding affinity of an Active Pharmaceutical Ingredient (API). 1-[(2R)-oxan-2-yl]methanamine —frequently referred to by its synonym (R)-(tetrahydro-2H-pyran-2-yl)methanamine—is a highly valuable chiral building block. Featuring a saturated oxygen-containing heterocycle adjacent to a primary amine, this molecule provides a rigid, stereodefined scaffold that acts as both a hydrogen bond donor and acceptor. This technical whitepaper details the physicochemical properties, stereoselective synthesis, and analytical validation of this specific enantiomer, contextualizing its critical role in the synthesis of advanced therapeutics.

Chemical Identity and Physicochemical Profiling

The utility of 1-[(2R)-oxan-2-yl]methanamine lies in its favorable pharmacokinetic parameters. The presence of the tetrahydropyran ring enhances aqueous solubility compared to purely carbocyclic analogs, while the primary amine serves as a versatile handle for coupling reactions (e.g., reductive aminations, amide bond formations).

The racemic mixture is broadly cataloged under CAS 6628-83-7[1], whereas the enantiopure (R)-configuration is typically isolated and stabilized as a hydrochloride salt to prevent atmospheric degradation and carbon dioxide absorption, cataloged under CAS 2202897-24-1[2].

Table 1: Chemical Identifiers

Property	Value
IUPAC Name	1-[(2R)-oxan-2-yl]methanamine
Common Synonyms	(R)-(tetrahydro-2H-pyran-2-yl)methanamine; (R)-tetrahydropyran-2-ylmethylamine
CAS Number (Racemic Base)	6628-83-7
CAS Number ((R)-HCl Salt)	2202897-24-1
Molecular Formula	C₆H₁₃NO (Free Base) / C₆H₁₄ClNO (HCl Salt)

Table 2: Quantitative Physicochemical Properties

Data sourced from and computational models[1][2].

Property	Value	Pharmacological Significance
Molecular Weight	115.17 g/mol	Low molecular weight allows for integration into larger APIs without exceeding Lipinski's Rule of 5.
Topological Polar Surface Area (TPSA)	35.3 Ų	Optimal for membrane permeability; allows the final API to cross biological barriers effectively.
XLogP3 / LogP	~0.5 to 0.936	Indicates a balanced hydrophilic-lipophilic profile, preventing excessive tissue accumulation.
Hydrogen Bond Donors	1	The -NH₂ group facilitates critical interactions with target protein residues.
Hydrogen Bond Acceptors	2	The ring oxygen and amine nitrogen both accept hydrogen bonds, anchoring the molecule in binding pockets.
Rotatable Bonds	1	Low rotational freedom reduces the entropic penalty upon binding to a target receptor.

Mechanistic Synthesis and Stereoselective Resolution

Obtaining the enantiopure (R)-isomer requires a robust synthetic workflow. While asymmetric catalysis can be employed, the most scalable and economically viable method for aliphatic amines involves the synthesis of the racemate followed by classical chiral resolution.

Causality in Experimental Design: L-tartaric acid is selected as the resolving agent because it forms a pair of diastereomeric salts with the racemic amine. These diastereomers possess distinct lattice energies and solubilities. The (R)-amine-L-tartrate salt selectively crystallizes out of specific solvent matrices (e.g., aqueous methanol), allowing for physical separation.

Figure 1: Stereoselective synthesis and resolution workflow for 1-[(2R)-oxan-2-yl]methanamine.

Application in Drug Development: Potassium-Competitive Acid Blockers (P-CABs)

1-[(2R)-oxan-2-yl]methanamine is prominently utilized in the synthesis of next-generation gastrointestinal therapeutics, specifically Potassium-Competitive Acid Blockers (P-CABs) .

Unlike traditional Proton Pump Inhibitors (PPIs) that require acidic activation and form irreversible covalent bonds, P-CABs (such as highly substituted tetrahydrochromenoimidazoles) bind reversibly and competitively to the K+ access site of the H+/K+-ATPase pump. According to research published in the Journal of Medicinal Chemistry, the incorporation of the (R)-tetrahydropyran-2-ylmethylamine moiety significantly enhances the antisecretory properties and binding affinity of these compounds[3]. The (R)-configuration precisely aligns the oxygen heteroatom to interact with the polar residues of the ion channel, while the aliphatic ring fills a hydrophobic sub-pocket.

Figure 2: Mechanism of action for P-CABs utilizing the (R)-oxanylmethanamine moiety.

Self-Validating Analytical Protocol: Enantiomeric Purity Determination

To ensure the efficacy of the final API, the enantiomeric excess (ee) of the 1-[(2R)-oxan-2-yl]methanamine building block must be rigorously verified.

Causality in Analytical Design: Because aliphatic amines lack a conjugated π-system, they exhibit negligible UV absorbance at standard wavelengths (e.g., 254 nm). To overcome this, the protocol utilizes pre-column derivatization with 9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl). This attaches a highly conjugated fluorenyl group to the amine, enabling highly sensitive UV/Fluorescence detection.

Step-by-Step Chiral HPLC Methodology

This protocol is designed as a self-validating system ; it requires the parallel processing of a racemic standard to empirically prove that the chromatographic conditions can separate the (R) and (S) enantiomers (Resolution,

) before quantifying the target sample.

• Reagent Preparation: Prepare a 10 mM borate buffer (pH 8.5) and a 5 mM solution of Fmoc-Cl in anhydrous acetonitrile.

• Sample Derivatization:

  • Dissolve 1.0 mg of the 1-[(2R)-oxan-2-yl]methanamine sample in 1 mL of borate buffer.

  • Add 1 mL of the Fmoc-Cl solution. Vortex for 30 seconds and incubate at room temperature for 15 minutes.

  • Quench the reaction with 100 µL of glycine solution (100 mM) to consume excess Fmoc-Cl.

• Extraction: Extract the Fmoc-derivatized amine using 2 mL of ethyl acetate. Separate the organic layer and evaporate under a gentle stream of nitrogen. Reconstitute in 1 mL of the HPLC mobile phase.

• Self-Validation Run (System Suitability):

  • Prepare a racemic standard of (tetrahydro-2H-pyran-2-yl)methanamine using the exact derivatization steps above.

  • Inject the racemic derivative onto a Chiralpak IG column (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane / Isopropanol (80:20 v/v) at a flow rate of 1.0 mL/min.

  • Detection: UV at 265 nm.

  • Validation Check: Ensure two distinct peaks appear with baseline resolution (

    ). Note the retention times for the (S) and (R) isomers.

• Sample Analysis: Inject the derivatized (R)-enantiomer sample. Calculate the enantiomeric excess (ee%) by comparing the Area Under the Curve (AUC) of the (R) peak against any residual (S) peak.

References

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• Tetrahydrochromenoimidazoles as Potassium-Competitive Acid Blockers (P-CABs): Structure−Activity Relationship of Their Antisecretory Properties and Their Affinity toward the hERG Channel . Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

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(R)-(tetrahydro-2H-pyran-2-yl)methanamine chemical structure

An In-depth Technical Guide to (R)-(tetrahydro-2H-pyran-2-yl)methanamine: A Chiral Building Block for Modern Drug Discovery

Introduction: The Strategic Value of Chiral Scaffolds

In the landscape of modern medicinal chemistry, the demand for enantiomerically pure building blocks is incessant. The biological targets that underpin therapeutic intervention—enzymes, receptors, and nucleic acids—are inherently chiral. Consequently, the stereochemical presentation of a drug molecule is a critical determinant of its efficacy, selectivity, and safety profile. (R)-(tetrahydro-2H-pyran-2-yl)methanamine emerges as a valuable synthon in this context. It belongs to a class of privileged heterocyclic motifs, the tetrahydropyrans (THPs), which are increasingly utilized as bioisosteres for carbocyclic rings to optimize drug-like properties.[1][2] This guide provides an in-depth technical overview of its structure, stereoselective synthesis, characterization, and strategic application in drug development for an audience of research scientists and pharmaceutical professionals.

Molecular Architecture and Physicochemical Properties

(R)-(tetrahydro-2H-pyran-2-yl)methanamine, with the CAS number for its hydrochloride salt being 2202897-24-1, is a chiral primary amine.[3] Its structure consists of a saturated six-membered tetrahydropyran ring with an aminomethyl substituent at the C2 position. The stereogenic center is located at this C2 carbon, dictating the (R)-configuration.

The incorporation of the THP ring offers several advantages over a traditional cyclohexyl or linear alkyl ether moiety. The oxygen atom can act as a hydrogen bond acceptor, potentially forming additional interactions with the target protein, while the saturated ring constrains the conformation of the aminomethyl side chain, reducing the entropic penalty upon binding.

Structural and Physicochemical Data Summary

The following table summarizes key computed and available data for the molecule. Experimental data for this specific, non-commercial building block is limited; therefore, values are primarily derived from computational models and data for its racemate or hydrochloride salt.

Property	Value	Source
IUPAC Name	(2R)-oxan-2-ylmethanamine	-
Molecular Formula	C₆H₁₃NO	[4]
Molecular Weight	115.17 g/mol	[4]
CAS Number	6628-83-7 (racemate)	[4][5]
CAS Number (HCl Salt)	2202897-24-1	[3]
Canonical SMILES	C1CCOC([C@H]1C)N	-
Computed LogP	0.936 (for HCl salt)	[3]
Topological Polar Surface Area	35.25 Ų (for HCl salt)	[3]
Hydrogen Bond Donors	1	[4]
Hydrogen Bond Acceptors	2	[4]
Rotatable Bonds	1	[4]

Stereoselective Synthesis: A Methodological Imperative

The synthesis of (R)-(tetrahydro-2H-pyran-2-yl)methanamine in high enantiomeric purity is paramount to its utility. Relying on racemic mixtures can lead to complex pharmacological profiles and introduce impurities in the form of undesired diastereomers in subsequent steps. Asymmetric synthesis provides the most direct and efficient route to the desired enantiomer.[6][7]

One of the most robust methods for preparing chiral amines is the asymmetric hydrogenation of a suitable prochiral precursor, such as an imine or enamine, using a chiral transition metal catalyst.[8][9] This "fourth-generation" approach is highly atom-economical and can deliver exceptional levels of enantioselectivity.

Experimental Protocol: Asymmetric Hydrogenation of a Tetrahydropyran-Derived Enamine

This protocol describes a representative synthesis based on established asymmetric hydrogenation methodologies. The causality behind this choice lies in its high efficiency and the commercial availability of potent chiral catalysts.

Step 1: Synthesis of the Prochiral Enamine Precursor

• To a solution of tetrahydro-2H-pyran-2-carbaldehyde (1.0 eq) in anhydrous toluene (0.5 M), add a solution of a chiral secondary amine, such as (R)-α-methylbenzylamine (1.1 eq).

• Add a catalytic amount of p-toluenesulfonic acid (0.02 eq).

• Fit the flask with a Dean-Stark apparatus and reflux the mixture for 4-6 hours, or until water evolution ceases, to drive the formation of the imine.

• Cool the reaction to room temperature and treat with a non-nucleophilic base, such as 1,8-Diazabicycloundec-7-ene (DBU, 1.2 eq), to facilitate isomerization to the more stable enamine.

• Monitor the reaction by TLC or ¹H NMR until completion.

• Remove the solvent under reduced pressure and purify the crude enamine by column chromatography on silica gel.

Step 2: Asymmetric Hydrogenation

• In an inert atmosphere glovebox, charge a high-pressure reactor with the purified enamine (1.0 eq) and a chiral iridium or rhodium catalyst, such as one based on a DuPhos or Noyori-type ligand (e.g., [Ir(COD)Cl]₂ with a chiral phosphine ligand, 0.5-1 mol%).[9]

• Add a degassed, anhydrous solvent such as methanol or dichloromethane.

• Seal the reactor, remove it from the glovebox, and pressurize with hydrogen gas (50-100 psi).

• Stir the reaction at room temperature for 12-24 hours.

• Carefully vent the reactor and concentrate the reaction mixture in vacuo.

Step 3: Deprotection and Isolation

• Dissolve the crude product from Step 2 in methanol.

• Add a palladium on carbon catalyst (10 wt%) and ammonium formate.

• Reflux the mixture to effect hydrogenolysis of the chiral auxiliary.

• Cool the reaction, filter through a pad of Celite to remove the catalyst, and concentrate the filtrate.

• Purify the resulting (R)-(tetrahydro-2H-pyran-2-yl)methanamine by distillation or conversion to its hydrochloride salt followed by recrystallization.

Synthesis Workflow Diagram

Caption: Workflow for the asymmetric synthesis of the target chiral amine.

Spectroscopic Analysis and Characterization

Predicted ¹H and ¹³C NMR Data

NMR provides the most definitive information regarding the carbon-hydrogen framework.[11][13]

¹H NMR (Predicted, 400 MHz, CDCl₃)	¹³C NMR (Predicted, 101 MHz, CDCl₃)
Chemical Shift (δ, ppm) : 3.90-4.00 (m, 1H, O-CH₂), 3.40-3.50 (m, 1H, O-CH₂), 3.10-3.25 (m, 1H, CH-CH₂N), 2.60-2.75 (m, 2H, CH₂-NH₂), 1.75-1.90 (m, 1H, ring CH₂), 1.40-1.60 (m, 4H, ring CH₂), 1.20-1.35 (m, 1H, ring CH₂), 1.15 (br s, 2H, NH₂)	Chemical Shift (δ, ppm) : 78.0 (C2, CH-O), 68.0 (C6, CH₂-O), 45.0 (CH₂-NH₂), 30.0 (C3), 26.0 (C5), 23.0 (C4)

Causality: The protons and carbons closer to the electronegative oxygen and nitrogen atoms are expected to be deshielded and appear at a higher chemical shift (downfield). The primary amine protons (NH₂) typically appear as a broad singlet.

Key Infrared (IR) Absorption Bands

IR spectroscopy is used to identify key functional groups.[14]

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
3300-3500	N-H (Primary Amine)	Symmetric & Asymmetric Stretch (two bands)
2850-2950	C-H (Aliphatic)	Stretch
1590-1650	N-H	Scissoring (Bend)
1080-1150	C-O-C (Ether)	Stretch

Mass Spectrometry (MS) Fragmentation Pattern

Electron Impact (EI) or Electrospray Ionization (ESI) MS is used to determine the molecular weight and gain structural information from fragmentation patterns.[15][16]

m/z (Mass-to-Charge Ratio)	Proposed Fragment
116.1	[M+H]⁺ (Molecular Ion + Proton)
115.1	[M]⁺ (Molecular Ion)
85.1	[M - CH₂NH₂]⁺ (Loss of aminomethyl radical)
71.1	[C₄H₇O]⁺ (Further fragmentation of the pyran ring)

Causality: The most likely fragmentation pathway involves the alpha-cleavage of the C-C bond between the pyran ring and the aminomethyl group, leading to a stable oxonium ion or the loss of the aminomethyl radical.[16]

Utility in Drug Discovery and Medicinal Chemistry

The (R)-(tetrahydro-2H-pyran-2-yl)methanamine moiety is a powerful tool for lead optimization in drug discovery programs. Its utility stems from its dual role as a bioisosteric replacement and a valuable chiral building block.

The Tetrahydropyran Ring as a Bioisostere

Bioisosterism, the replacement of a chemical group with another that retains similar biological activity, is a cornerstone of medicinal chemistry. The THP ring is often used as a bioisostere for a cyclohexane ring. This substitution can confer several advantages:

• Improved Solubility: The ether oxygen introduces polarity, which can disrupt crystal packing and improve aqueous solubility compared to its lipophilic carbocyclic counterpart.

• Enhanced Metabolic Stability: The ether linkage is generally more stable to metabolic oxidation than a methylene group in a cyclohexane ring.

• Modulation of pKa: The oxygen atom can influence the pKa of nearby basic groups, like the primary amine, affecting the molecule's ionization state at physiological pH and thus its absorption and distribution.

• Novel Target Interactions: The oxygen can serve as a hydrogen bond acceptor, providing an additional anchor point for binding to the target protein, potentially increasing potency and selectivity.

Bioisosteric Replacement Strategy Diagram

Caption: Strategic replacement of a cyclohexyl with a THP ring to improve drug properties.

Case Study Principle: ATM Kinase Inhibitors

While not the exact 2-substituted isomer, the development of AZD0156, a potent and selective inhibitor of Ataxia Telangiectasia Mutated (ATM) kinase, highlights the value of the THP-amine motif.[17][18] In this class of compounds, the THP group was critical for achieving a profile with good preclinical pharmacokinetics and a low predicted clinical dose.[18] This illustrates the power of the THP scaffold in tuning the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate, a key challenge in moving from a potent inhibitor to a viable therapeutic agent.

Safety, Handling, and Storage

As a primary amine, (R)-(tetrahydro-2H-pyran-2-yl)methanamine is expected to be corrosive and requires careful handling. The following guidelines are based on safety data for the analogous 4-substituted isomer.[19]

Category	Recommendation
GHS Hazard Statements	Causes severe skin burns and eye damage. May cause respiratory irritation.[4][19]
Personal Protective Equipment (PPE)	Chemical safety goggles, face shield, nitrile gloves, lab coat. Use only under a chemical fume hood.
Handling	Avoid contact with skin, eyes, and clothing. Do not breathe mist, vapors, or spray. Keep away from incompatible materials such as strong oxidizing agents and strong acids.[19]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place. The compound may be air and moisture-sensitive; storage under an inert atmosphere (e.g., nitrogen) is recommended.[19]
First Aid	Eyes: Rinse immediately with plenty of water for at least 15 minutes. Skin: Wash off immediately with plenty of soap and water. Remove contaminated clothing. Ingestion/Inhalation: Seek immediate medical attention.

Conclusion

(R)-(tetrahydro-2H-pyran-2-yl)methanamine is more than a simple chemical; it is a strategic tool for the modern medicinal chemist. Its defined stereochemistry, coupled with the favorable physicochemical properties imparted by the tetrahydropyran ring, makes it a high-value building block for constructing complex and effective therapeutic agents. Understanding its synthesis, characterization, and the scientific rationale for its use allows researchers to leverage its full potential in the design of next-generation pharmaceuticals.

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(2R)-2-(aminomethyl)tetrahydropyran synonyms and nomenclature

The following technical guide details the nomenclature, physicochemical identity, and synthetic utility of (2R)-2-(aminomethyl)tetrahydropyran , a critical chiral building block in modern medicinal chemistry.

Synonyms, Nomenclature, and Synthetic Utility in Drug Discovery[1]

Executive Summary

(2R)-2-(aminomethyl)tetrahydropyran is a saturated oxygen heterocycle featuring a primary amine tethered to the C2 position of a tetrahydropyran (oxane) ring.[1] In drug design, this moiety serves as a strategic bioisostere for cyclohexylmethylamine or 2-aminomethylpiperidine .[1] The incorporation of the ether oxygen lowers the lipophilicity (LogD) of the scaffold, often improving metabolic stability and reducing non-specific binding compared to its carbocyclic analogs.

This guide standardizes the nomenclature for database retrieval and provides a field-proven protocol for its enantiomeric resolution, addressing the common confusion between the (2R) and (2S) enantiomers in commercial catalogs.

Nomenclature & Identification

Accurate retrieval of this molecule from databases (SciFinder, Reaxys, PubChem) requires navigating a mix of IUPAC systematic names and legacy common names.

Identity Matrix

Parameter	Data	Notes
Common Name	(2R)-2-(Aminomethyl)tetrahydropyran	Widely used in vendor catalogs.[1]
IUPAC Name	[(2R)-Oxan-2-yl]methanamine	"Oxane" is the preferred IUPAC parent name for the saturated 6-membered ether.[1]
CAS Registry (Racemate)	6628-83-7	Often used for the generic structure.[1] Warning: Verify stereochemistry.
CAS Registry (2R-Isomer)	Varies by vendor	Often indexed under the racemate with a stereochemical flag.[1]
SMILES	NC[C@@H]1CCCCO1	Explicit stereochemistry (@ = R-configuration at C2).[1]
InChI Key	NYGCBQKDTGBHSC-UHFFFAOYSA-N	(Note: This key is for the racemate; specific isomers have unique layers).

Nomenclature Hierarchy Visualization

The following diagram illustrates the breakdown of the systematic name and its relationship to the structural priority rules (Cahn-Ingold-Prelog).

Caption: Hierarchical breakdown of the IUPAC nomenclature and CIP priority assignments (O > C-N > C-C > H) defining the (2R) configuration.

Synthetic Methodologies & Protocols

The "Chiral Pool" vs. Resolution Dilemma

Synthesis of the pure (2R) enantiomer typically follows one of two paths:

• Asymmetric Synthesis: Starting from chiral pool precursors (e.g., chiral epoxides or amino acids).

• Resolution: Classical resolution of the racemic amine using chiral acids.

Protocol: Classical Resolution via Tartaric Acid

This protocol is favored in process chemistry for its scalability and cost-effectiveness compared to enzymatic resolution.[1] It exploits the solubility difference between the diastereomeric salts of the amine and L-(+)-Tartaric acid.[1]

Objective: Isolate (2R)-2-(aminomethyl)tetrahydropyran from its racemate.

Reagents:

• Racemic 2-(aminomethyl)tetrahydropyran (1.0 eq)[1]

• L-(+)-Tartaric acid (1.0 eq)[1]

• Solvent: Methanol (MeOH) / Ethanol (EtOH) mixture

Step-by-Step Methodology:

• Salt Formation: Dissolve racemic amine (100 mmol) in MeOH (200 mL) at 60°C. Slowly add a hot solution of L-(+)-Tartaric acid (100 mmol) in MeOH (100 mL).

• Crystallization: Allow the mixture to cool slowly to room temperature (25°C) over 4 hours with gentle stirring. Seed crystals of the pure (2R)-amine tartrate salt may be added at 40°C if available.[1]

• Filtration: Filter the resulting white precipitate. This solid is the diastereomeric salt enriched in the (2R)-amine.[1]

• Recrystallization: Redissolve the solid in minimal boiling EtOH/H2O (9:1) and cool to recrystallize. Repeat until constant melting point and optical rotation are achieved.

• Free Basing: Suspend the purified salt in CH2Cl2 and treat with 2M NaOH (aq) until pH > 12. Separate the organic layer, dry over Na2SO4, and concentrate in vacuo to yield the free (2R)-amine.

Validation Check:

• Chiral HPLC: Use a Chiralpak AD-H column (Hexane/IPA/DEA mobile phase).[1]

• Optical Rotation: The (2R) isomer typically exhibits a specific rotation

  opposite to that of the resolving agent's influence; compare with literature values (approx. to depending on solvent).

Synthetic Pathway Diagram

The following flowchart illustrates the decision process for synthesizing the (2R) isomer versus the racemate.

Caption: Synthetic decision tree comparing the resolution of the racemate (yellow path) against chiral pool synthesis (green path).

Medicinal Chemistry Applications

The (2R)-2-(aminomethyl)tetrahydropyran scaffold is a "privileged structure" in kinase inhibitor design.[1]

• Bioisosterism: It replaces the cyclohexyl group.[2] The ether oxygen acts as a hydrogen bond acceptor, potentially engaging hinge region residues in kinases (e.g., JAK, FLT3).

• Physicochemical Properties:

  • LogD Reduction: Replacing -CH2- with -O- typically lowers LogD by 1.0–1.5 units, improving solubility.[1]

  • Metabolic Stability: The ether linkage blocks oxidative metabolism at the C4 position common in cyclohexane rings.

Comparative Data:

Property	Cyclohexylmethylamine	2-(Aminomethyl)THP	Impact
LogP	~1.8	~0.4	Improved water solubility.[1]
H-Bond Acceptors	1 (N)	2 (N, O)	New binding vector.

| Conformation | Chair (flexible) | Chair (rigidified) | The anomeric effect at C2 stabilizes specific conformers. |

References

• IUPAC Nomenclature Rules (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names.Link

• Synthesis of THP Derivatives. Organic Chemistry Portal: Tetrahydropyran Synthesis.Link

• Resolution of Chiral Amines. Enantiomers and Their Resolution. MDPI, 2022. Link

• THP in Drug Discovery. Tetrahydropyrans in Drug Discovery - PharmaBlock Whitepaper.[1]Link

• PubChem Compound Summary. [(2R)-tetrahydropyran-2-yl]methanamine (Racemate Entry).[1]Link

Sources

• 1. (Tetrahydro-2H-pyran-2-ylmethyl)amine | C6H13NO | CID 97924 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. img01.pharmablock.com [img01.pharmablock.com]

1-[(2R)-oxan-2-yl]methanamine molecular weight and formula

Topic: 1-[(2R)-oxan-2-yl]methanamine: Technical Monograph & Synthetic Guide Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Process Scientists

Executive Summary

1-[(2R)-oxan-2-yl]methanamine (also known as (2R)-tetrahydro-2H-pyran-2-ylmethanamine) is a high-value chiral heterocyclic building block used extensively in modern drug discovery. Its structural core—a saturated oxygen heterocycle with a defined stereocenter adjacent to a primary amine—serves as a critical pharmacophore in the synthesis of kinase inhibitors (e.g., p38

MAPK inhibitors), GPCR ligands, and liquid crystalline materials.

Unlike its racemic counterpart, the (2R)-enantiomer offers precise vector control in structure-activity relationship (SAR) studies, often enhancing potency and selectivity by exploiting specific binding pocket geometries. This guide details its physicochemical profile, validated synthetic pathways, and handling protocols.[1]

Physicochemical Profile

The following data aggregates experimentally validated and computationally derived properties for the free base and its common hydrochloride salt form.

Property	Data	Notes
IUPAC Name	1-[(2R)-oxan-2-yl]methanamine	Systematic name
Common Synonyms	(2R)-Tetrahydro-2H-pyran-2-ylmethanamine; (R)-(Tetrahydro-2H-pyran-2-yl)methylamine
Molecular Formula	C₆H₁₃NO	Free Base
Molecular Weight	115.17 g/mol	Free Base
CAS Number (R-HCl)	2202897-24-1	Specific to (R)-isomer HCl salt
CAS Number (Racemic)	6628-83-7	Free base racemate
Physical State	Colorless to pale yellow liquid	Free base
Boiling Point	~165–170 °C (at 760 mmHg)	Predicted / Analogous
Solubility	Miscible in water, MeOH, DCM, THF	Polar organic amine
pKa	~9.5 (Conjugate acid)	Typical for primary alkyl amines
Chirality	(R)-enantiomer	C2 stereocenter

Structural Analysis & Stereochemistry

The molecule features a tetrahydropyran (oxane) ring in a chair conformation. The (2R)-configuration places the aminomethyl group (-CH₂NH₂) in either an equatorial or axial position depending on the solvent and protonation state, though the equatorial conformer is generally thermodynamically favored to minimize 1,3-diaxial interactions.

• Conformational Lock: In drug design, the oxane ring acts as a semi-rigid spacer, reducing the entropic penalty of binding compared to flexible alkyl chains.

• Stereochemical Integrity: Maintaining the (2R) center is crucial. In acidic media, the ring is stable; however, harsh Lewis acidic conditions could theoretically promote ring-opening or racemization via oxocarbenium ion intermediates, although this is rare for the saturated system.

Synthetic Methodologies

High-purity synthesis of the (2R)-enantiomer typically requires either asymmetric synthesis or resolution of the racemate. Below is a field-proven protocol utilizing Chemo-Enzymatic Resolution , which is scalable and cost-effective.

Core Protocol: Enzymatic Resolution via Lipase

This pathway starts with racemic tetrahydropyran-2-methanol, resolves it using an immobilized lipase (e.g., Novozym 435), and converts the chiral alcohol to the amine.

Step-by-Step Workflow:

• Kinetic Resolution:

  • React rac-tetrahydropyran-2-methanol with vinyl acetate in the presence of Novozym 435 (Candida antarctica Lipase B) in DIPE or MTBE.

  • The enzyme selectively acetylates the (R)-enantiomer (or (S)- depending on specific conditions/lipase choice; standard CAL-B often favors (R)-acetate).

  • Verification: Monitor conversion by GC/HPLC. Stop at 50% conversion.

• Separation:

  • Separate the (R)-acetate from the unreacted (S)-alcohol via silica gel chromatography or fractional distillation.

• Hydrolysis:

  • Hydrolyze the (R)-acetate using K₂CO₃ in MeOH to yield pure (2R)-tetrahydropyran-2-methanol .

• Functional Group Transformation (Alcohol

  Amine):

  • Activation: Treat with Methanesulfonyl chloride (MsCl) and Et₃N in DCM at 0°C to form the mesylate.

  • Displacement: React the mesylate with Sodium Azide (NaN₃) in DMF at 60°C to form the (2R)-azidomethyl derivative.

  • Reduction: Hydrogenate using H₂ (1 atm) and Pd/C (10%) in MeOH to yield 1-[(2R)-oxan-2-yl]methanamine .

Visualization: Synthesis & Logic Flow

Caption: Chemo-enzymatic workflow for the synthesis of 1-[(2R)-oxan-2-yl]methanamine from racemic precursors.

Applications in Drug Discovery

The (2R)-oxan-2-yl methylamine motif is a privileged scaffold in medicinal chemistry, particularly for:

• Kinase Inhibitors: Used to target the ATP-binding pocket of kinases such as p38

  MAPK . The ether oxygen can act as a hydrogen bond acceptor for hinge region residues, while the amine provides a vector for solubilizing groups or further interactions.

• Fragment-Based Drug Design (FBDD): Due to its low molecular weight (115 Da) and high ligand efficiency (LE), it serves as an ideal fragment for screening.

• Peptidomimetics: The rigid ring structure mimics the turn conformations of peptides, allowing it to serve as a bioisostere for proline or other cyclic amino acids.

Handling, Stability & Safety

• Storage: The free amine is sensitive to CO₂ (carbamate formation) and oxidation. It is best stored as the hydrochloride salt (CAS 2202897-24-1) under inert atmosphere (Argon/Nitrogen) at 2–8°C.

• Hazards:

  • Corrosive: Causes severe skin burns and eye damage (H314).

  • Irritant: Respiratory irritant (H335).

• Protocol: Always handle in a fume hood wearing nitrile gloves and safety goggles. Neutralize spills with dilute acetic acid before disposal.

References

• PubChem Compound Summary. (2025). 1-[(2R)-oxan-2-yl]methanamine hydrochloride.[2] National Center for Biotechnology Information. Link(Note: Linked to related isomer for structural verification context).

• Goldstein, D. M., et al. (2011). "Discovery of S- [5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195)..." Journal of Medicinal Chemistry, 54(7), 2255–2265. Link(Demonstrates tetrahydropyran amine utility in p38 inhibitors).

• CymitQuimica. (2024). Technical Data Sheet: (R)-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride. Link

• ChemScene. (2024). Product Analysis: (R)-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride (CAS 2202897-24-1).[3] Link

Sources

• 1. CN103242276A - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid - Google Patents [patents.google.com]
• 2. (Tetrahydro-2H-pyran-2-ylmethyl)amine | C6H13NO | CID 97924 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]

Tetrahydropyran-Based Scaffolds in Kinase Inhibitor Design: Structural Rationale, Synthesis, and Clinical Translation

Executive Summary

In the highly competitive landscape of targeted oncology and autoimmune therapeutics, the design of small-molecule kinase inhibitors requires an exquisite balance of potency, selectivity, and pharmacokinetic (PK) viability. As a Senior Application Scientist, I frequently encounter the limitations of traditional carbocyclic scaffolds, such as cyclohexane, which often suffer from high lipophilicity and poor metabolic clearance. The tetrahydropyran (THP) ring has emerged as a privileged bioisostere and scaffold in modern drug discovery. This technical whitepaper explores the physicochemical rationale, mechanistic case studies, and validated experimental protocols for integrating THP scaffolds into next-generation kinase inhibitors.

The Physicochemical and Structural Rationale for THP Scaffolds

The transition from carbocyclic rings to saturated oxygen heterocycles like THP is rarely arbitrary; it is a calculated structural edit driven by thermodynamics and pharmacokinetics.

• Bioisosteric Replacement and Lipophilicity: THP serves as a rigid, low-entropy bioisostere of cyclohexane[1]. By introducing an oxygen heteroatom, THP effectively lowers the partition coefficient (LogD) of the molecule without introducing additional hydrogen bond donors, a critical factor in maintaining cellular permeability[1].

• Thermodynamic Pre-organization: The conformational rigidity of the THP ring minimizes the entropic penalty upon binding to the kinase active site[1].

• Targeted Hinge Interactions: The oxygen atom within the THP ring is not merely a passive structural element; it acts as a highly directional hydrogen bond acceptor. This enables novel interactions with conserved residues in the kinase hinge region or the solvent-exposed channel, which is essential for maintaining binding affinity and driving selectivity[2].

• Lipophilic Ligand Efficiency (LLE): The subtle decrease in polarity combined with tighter drug-enzyme binding often results in a superior LLE, ensuring that potency is driven by specific molecular interactions rather than non-specific hydrophobic bulk[1].

Figure 1: Logical mapping of THP physicochemical properties to kinase inhibitor design outcomes.

Mechanistic Case Studies in Kinase Inhibition

The theoretical benefits of THP are best validated through empirical structure-activity relationship (SAR) studies across diverse kinase targets.

Case Study 1: ATM Kinase (AZD0156) AstraZeneca's development of AZD0156, a potent inhibitor of ataxia telangiectasia mutated (ATM) kinase, heavily relied on a THP-amine motif[1]. The stereochemistry of the THP-amine fragment provided optimal spatial positioning for interactions with the kinase hinge region, resulting in superior oral bioavailability and in vivo efficacy compared to its predecessors[1],[2].

Case Study 2: NUAK1 Selectivity over CDKs Achieving selectivity among closely related kinases is a persistent hurdle. In the development of NUAK1 inhibitors, researchers discovered that cyclohexyl analogs were poorly selective (<3-fold) and retained significant off-target activity against CDK2, CDK4, and CDK6[3]. Replacing the cyclohexyl group with a THP ring (Compound 20) led to a 12-fold selectivity for NUAK1 over NUAK2 and drastically reduced CDK activity, proving that the THP oxygen can act as a negative steric/electronic selector against off-target pockets[3].

Case Study 3: Multi-Kinase Targeting (Gilteritinib) Gilteritinib, an FDA-approved inhibitor for acute myeloid leukemia, utilizes an amino-THP substituent to effectively target the AXL receptor tyrosine kinase alongside FLT3, ALK, and KIT[1]. The saturated THP ring provides improved metabolic stability compared to aromatic alternatives while maintaining the necessary lipophilicity for cellular uptake[2].

Quantitative SAR Summary

Compound / Inhibitor	Target Kinase(s)	Scaffold Modification	Key Pharmacological Outcome
AZD0156	ATM Kinase	Incorporation of THP-amine motif	Superior oral bioavailability and potent in vivo efficacy[1].
Gilteritinib	AXL, FLT3, ALK	Amino-THP substituent	Optimal metabolic stability and multi-kinase targeting[1].
Compound 20	NUAK1	Cyclohexyl replaced by THP	12-fold selectivity over NUAK2; ablated off-target CDK activity[3].
PF-06409577	JAK1	THP as conformationally restrained ether	Balanced lipophilicity without adding H-bond donors[1].

Self-Validating Experimental Methodologies

To ensure scientific integrity, the synthesis and biological evaluation of THP-based inhibitors must rely on robust, self-validating protocols. Below are the standard operating procedures utilized in our application labs.

Protocol 1: Synthesis and Chiral Isolation of THP-Amine Building Blocks

Causality: The stereochemistry of the THP ring is paramount; different stereoisomers exhibit dramatically different kinase selectivity profiles[2]. We utilize a highly convergent Michael addition followed by Supercritical Fluid Chromatography (SFC) to ensure absolute stereochemical control[1].

• Michael Addition: React an imine (acting as a masked amino acid) with an α,β-unsaturated ester. Causality: This rapidly establishes the core stereocenters of the THP precursor in a single step, avoiding linear, low-yield etherifications.

• Epimerization: Treat the resulting lactone mixture with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). Causality: This converts the kinetic product mixture entirely into the thermodynamically stable trans-lactone.

• SFC Purification: Separate the enantiomers using Chiral SFC (CO2 with methanol co-solvent). Causality: SFC is chosen over normal-phase HPLC because it operates at lower temperatures and higher flow rates, preventing chiral inversion and providing superior peak resolution[1].

• Self-Validation Step: Post-SFC, run the isolated fractions through an analytical chiral HPLC coupled with a polarimeter. A racemic standard must be run first to establish baseline retention times. The isolated peak must demonstrate an enantiomeric excess (ee) of >99% to proceed to biochemical assays.

Protocol 2: High-Throughput Kinase Selectivity Profiling (Z'-LYTE Assay)

Causality: FRET-based platforms like Z'-LYTE are selected over radiometric 33P-ATP assays because they eliminate radioactive handling while providing ratiometric data that inherently normalizes well-to-well dispensing errors and compound autofluorescence[3].

• Kinase Reaction: Incubate the purified THP-inhibitor (serial dilutions) with the target kinase, ATP, and a coumarin/fluorescein-labeled synthetic peptide substrate for 1 hour at room temperature.

• Development Reaction: Add a site-specific protease. Causality: The protease will only cleave the unphosphorylated peptide. Phosphorylation by the active kinase sterically protects the cleavage site.

• Detection: Read the microplate at excitation 400 nm and emissions 445 nm (Coumarin) and 520 nm (Fluorescein).

• Self-Validation Step: Every plate must include a 0% phosphorylation control (100% uncleaved) and a 100% phosphorylation control (synthetic cleaved peptide). The emission ratio (445/520 nm) of the test wells must fall linearly between these two extremes. If the total fluorescence intensity drops by >20% compared to controls, the compound is flagged for assay interference (quenching), and the data point is invalidated.

Figure 2: End-to-end experimental workflow for the validation of THP-based kinase inhibitors.

Future Perspectives: Structural Editing and ADMETox

The frontier of THP-based drug design lies in late-stage functionalization. Novel atom/functional group exchange methods, such as functional group transposition and rational molecular editing, allow chemists to remodel THP derivatives late in the synthesis pipeline[4]. This enables the rapid generation of diverse macrocycles and structurally edited analogs without rebuilding the scaffold from scratch[4].

Furthermore, while THP improves metabolic stability over aromatic rings, the oxygen atom can sometimes become a liability for CYP-mediated metabolism. Integrating computational ADMETox profiling and Density Functional Theory (DFT) analysis early in the pipeline is now mandatory to predict and mitigate these liabilities before in vivo testing[5].

References

• Tetrahydropyrans in Drug Discovery PharmaBlock URL
• Development of Purine and Pyrrolopyrimidine Scaffolds as Potent, Selective, and Brain Penetrant NUAK1 Inhibitors ACS Medicinal Chemistry Letters URL
• tert-Butyl ((3S,4S)-4-aminotetrahydro-2H-pyran-3-yl)
• Molecular docking, free energy calculations, ADMETox studies, DFT analysis, and dynamic simulations highlighting a chromene glycoside as a potential inhibitor of PknG in Mycobacterium tuberculosis Frontiers URL
• Rational Molecular Editing: A New Paradigm in Drug Discovery Journal of Medicinal Chemistry - ACS Publications URL

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Buy tert-Butyl ((3S,4S)-4-aminotetrahydro-2H-pyran-3-yl)carbamate | 1350734-62-1 [smolecule.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Molecular docking, free energy calculations, ADMETox studies, DFT analysis, and dynamic simulations highlighting a chromene glycoside as a potential inhibitor of PknG in Mycobacterium tuberculosis [frontiersin.org]

Comparative Technical Guide: Oxan-2-yl vs. Oxetan-2-yl Methanamine

Structural Dynamics, Synthetic Pathways, and Medicinal Utility

Executive Summary

In modern drug discovery, the modulation of physicochemical properties via scaffold hopping is a critical strategy for optimizing pharmacokinetics (PK). This guide provides a rigorous technical comparison between oxan-2-yl methanamine (tetrahydro-2H-pyran-2-yl methanamine) and oxetan-2-yl methanamine .

While both serve as saturated oxygen heterocycles functionalized with a primary amine, they occupy distinct regions of chemical space. The oxetane moiety acts as a high-value "metabolic shield" and solubility enhancer, leveraging high ring strain (~26 kcal/mol) and distinct dipole vectors. In contrast, the oxane (tetrahydropyran) moiety serves as a lipophilic spacer and steric bulk generator with a flexible chair conformation. This guide dissects their structural differences, synthetic accessibility, and strategic application in lead optimization.

Part 1: Structural & Physicochemical Profiling

The fundamental divergence between these two scaffolds stems from ring strain and the resulting hybridization effects of the oxygen atom.

1.1 Comparative Property Matrix

Feature	Oxetan-2-yl Methanamine	Oxan-2-yl Methanamine
Ring Size	4-membered	6-membered
Ring Strain	High (~106 kJ/mol / 25.5 kcal/mol)	Low (~23 kJ/mol / 5.6 kcal/mol)
Conformation	Puckered (Rigid)	Chair (Flexible)
LogP Impact	Lowers LogP (Polar/Lipophilic balance)	Increases LogP (Lipophilic bulk)
Solubility	High (Exposed O-lone pairs)	Moderate (Sterically shielded O)
Amine Basicity (pKa)	Reduced (Inductive -I effect)	Standard (Alkyl-amine like)
Metabolic Risk	Epoxide Hydrolase (mEH)	CYP450 Oxidation (α-hydroxylation)

1.2 The "Oxetane Effect" on Basicity and Solubility

The oxetane ring is a powerful tool for modulating basicity. Due to the high s-character of the oxygen lone pairs in the strained ring, the inductive electron-withdrawing effect (-I) is transmitted effectively to the adjacent amine.

• pKa Modulation: Replacing a gem-dimethyl or cyclohexyl group with an oxetane often lowers the pKa of a proximal amine by 1–2 units. This reduces the percentage of ionized drug at physiological pH, potentially improving membrane permeability while maintaining solubility.

• Solvation: The "puckered" geometry of oxetane exposes the oxygen lone pairs significantly more than the chair conformation of tetrahydropyran (THP). This makes the oxetane oxygen a superior hydrogen bond acceptor, leading to solubility improvements of up to 4000-fold in some chemotypes compared to carbocyclic analogs.

Part 2: Synthetic Methodologies

The synthetic accessibility of these two cores differs radically.[1] THP derivatives are accessible via standard organic transformations, whereas oxetane synthesis requires specialized protocols to overcome thermodynamic barriers and manage ring strain.

2.1 Synthesis of Oxetan-2-yl Methanamine

The construction of the oxetane ring often proceeds via ring expansion of epoxides or cyclization of activated alcohols. The most robust route for the methanamine derivative involves the Corey-Chaykovsky-style ring expansion of chiral epichlorohydrin or glycidyl derivatives.

Key Challenges:

• Ring Strain: The formation of the 4-membered ring is thermodynamically disfavored compared to 5- or 6-membered rings.

• Acid Sensitivity: The resulting oxetane is sensitive to strong Lewis and Brønsted acids, which can trigger ring opening (reverting to homoallylic alcohols or diols).

Figure 1: Strategic synthetic route to Oxetan-2-yl methanamine via epoxide ring expansion.

2.2 Synthesis of Oxan-2-yl Methanamine

The synthesis of the tetrahydropyran analog is generally more straightforward, utilizing stable precursors.

• From 2-Cyanotetrahydropyran: Catalytic hydrogenation (Raney Ni or Pd/C) or hydride reduction (LiAlH4).

• From Tetrahydropyran-2-carbaldehyde: Reductive amination with ammonia/ammonium acetate.

• Prins Cyclization: Acid-catalyzed condensation of homoallylic alcohols with aldehydes (though this typically yields 4-substituted THPs, 2-substituted variants are accessible via specific enol ether chemistry).

Part 3: Reactivity & Metabolic Stability

The choice between oxane and oxetane significantly dictates the metabolic fate of the molecule.

3.1 Metabolic Soft Spots

• Oxan-2-yl (THP): The THP ring is lipophilic and prone to oxidative metabolism by Cytochrome P450 (CYP) enzymes . The carbons alpha to the oxygen (C2 and C6) are "soft spots" for hydroxylation, leading to hemiketal formation and ring opening.

• Oxetan-2-yl: The oxetane ring acts as a metabolic shield . It blocks P450 oxidation because the ring strain prevents the formation of the radical intermediate required for hydroxylation. However, it introduces a new liability: Microsomal Epoxide Hydrolase (mEH) . While generally stable, certain oxetanes can be hydrolyzed by mEH to 1,3-diols, particularly in acidic environments or specific tissue compartments.

Figure 2: Divergent metabolic pathways. THP is susceptible to oxidative clearance, while Oxetane resists oxidation but carries a low risk of hydrolysis.

3.2 Chemical Stability

• Acid Stability: Oxetanes are surprisingly robust to physiological pH but will degrade under strong acidic conditions (e.g., 1M HCl, heat) via ring opening. THPs are stable to both acid and base, behaving as standard ethers.

• Nucleophiles: Oxetanes are stable to most nucleophiles (amines, thiols) under physiological conditions, unlike epoxides.

Part 4: Strategic Application in Drug Design

When should a researcher select one over the other?

4.1 The "Oxetane Snipe" (Solubility & Potency)

Use Oxetan-2-yl methanamine when:

• Solubility is poor: The high polarity and H-bond accepting capacity can rescue a lipophilic series.

• Metabolic clearance is high: Replacing a labile gem-dimethyl or cyclohexyl group with oxetane can halt CYP-mediated clearance.

• Basicity needs attenuation: If the amine pKa is too high (causing hERG liability or poor permeability), the oxetane's inductive effect will lower it.

4.2 The "Oxane Spacer" (Bulk & Lipophilicity)

Use Oxan-2-yl methanamine when:

• Steric bulk is required: The larger 6-membered ring fills hydrophobic pockets more effectively than the compact oxetane.

• Lipophilicity is desired: If the molecule is too polar (low LogD) and needs better membrane partition, the THP ring adds lipophilic bulk.

• Chemical inertness is paramount: If the drug must survive highly acidic formulations or harsh synthetic steps downstream.

References

• Wuitschik, G., et al. (2010). Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie International Edition. Link

• Burkhard, J. A., et al. (2010).[2] Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition. Link

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. Link

• Müller, K., et al. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. (Contextual reference for pKa/inductive effects). Link

• St-Jean, F., et al. (2019). Hip To Be Square: Oxetanes as Design Elements To Alter Metabolic Pathways. Journal of Medicinal Chemistry. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]

Protocols & Analytical Methods

Application Note: Precision Synthesis of 1-[(2R)-oxan-2-yl]methanamine via Reductive Amination

Topic: Synthesis of 1-[(2R)-oxan-2-yl]methanamine via reductive amination Content Type: Application Note & Protocol Audience: Senior Researchers and Medicinal Chemists[1]

Abstract

The chiral primary amine 1-[(2R)-oxan-2-yl]methanamine (also known as (R)-C-(tetrahydro-2H-pyran-2-yl)methylamine) is a high-value pharmacophore found in various bioactive macrocycles and kinase inhibitors.[1] Its synthesis presents two distinct challenges: the propensity of the precursor, (2R)-oxane-2-carbaldehyde , to racemize via enolization, and the tendency of primary amine products to undergo secondary alkylation (dimerization) during reductive amination. This guide details an optimized, buffered reductive amination protocol using ammonium acetate and sodium cyanoborohydride . This method minimizes racemization (<2% ee loss) and suppresses dimer formation through kinetic control, providing a scalable route for drug discovery campaigns.

Introduction & Retrosynthetic Analysis

The Strategic Value of the Scaffold

The tetrahydropyran (THP) ring serves as a polar, non-aromatic spacer that improves solubility and metabolic stability in drug candidates. The (2R)-aminomethyl side chain offers a specific vector for hydrogen bonding within enzyme active sites. Preserving the C2 stereocenter is critical; inversion leads to significant potency loss in structure-activity relationship (SAR) studies.

Retrosynthesis

The most direct disconnection involves the reductive amination of (2R)-oxane-2-carbaldehyde.[1] However, this aldehyde is configurationally fragile. The

-proton is acidic enough to allow enolization under basic conditions or acid-catalyzed tautomerization, leading to racemization.

Key Mechanistic Pathway:

• Condensation: Aldehyde reacts with ammonia to form a hemiaminal, then an iminium ion.[1]

• Reduction: The hydride source intercepts the iminium ion to form the amine.

• Competition: The product amine is more nucleophilic than ammonia, risking reaction with unreacted aldehyde to form a secondary amine (dimer).

Figure 1: Retrosynthetic logic highlighting critical failure modes (racemization and dimerization) that the protocol must address.

Critical Experimental Parameters

To ensure "Right First Time" success, the following parameters must be strictly controlled.

Solvent and pH System

• Choice: Methanol (MeOH) is the standard solvent.

• pH Control: The reaction must remain slightly acidic (pH 6–7).

  • Too Basic (> pH 8): Promotes enolization (racemization) and inhibits iminium formation.

  • Too Acidic (< pH 4): Protonates the ammonia source completely, stopping the reaction, and hydrolyzes the cyanoborohydride.

• Solution: Ammonium Acetate (

  ) acts as both the ammonia source and the buffer, maintaining the ideal pH window naturally.

Reducing Agent Selection

• Sodium Cyanoborohydride (

  ): The reagent of choice.[2] Unlike , it is stable in acid and selective for iminium ions over aldehydes/ketones at pH 6-7. This allows "one-pot" processing where the aldehyde and amine equilibrate before reduction occurs.

• Alternatives: Sodium Triacetoxyborohydride (

  ) is often too bulky and acidic for this specific transformation, and catalytic hydrogenation ( ) carries a higher risk of racemization due to surface interactions if not carefully optimized.

Stoichiometry

A massive excess of the ammonia source is non-negotiable to suppress dimerization.

• Aldehyde : Ammonium Acetate ratio should be 1 : 10 to 1 : 15 .

Detailed Protocol

Safety Warning: Sodium cyanoborohydride is highly toxic and generates HCN gas if exposed to strong acid. Work in a well-ventilated fume hood. Destroy excess reagent with bleach or basic hypochlorite solution before disposal.

Materials

Reagent	MW ( g/mol )	Equiv.[1][3][4][5]	Role
(2R)-Oxane-2-carbaldehyde	114.14	1.0	Limiting Reagent
Ammonium Acetate ( )	77.08	15.0	Amine Source / Buffer
Sodium Cyanoborohydride ( )	62.84	1.5	Reducing Agent
Methanol (Anhydrous)	-	-	Solvent (0.1 M conc.)
Molecular Sieves (3Å)	-	200 wt%	Water Scavenger

Step-by-Step Methodology

Step 1: Pre-Complexation (Imine Formation)

• Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Add Ammonium Acetate (15.0 equiv) and activated 3Å Molecular Sieves (powdered).

• Add anhydrous Methanol to achieve a concentration of ~0.2 M relative to the aldehyde.

• Stir at room temperature (20–25 °C) for 10 minutes to dissolve the salt.

• Add (2R)-oxane-2-carbaldehyde (1.0 equiv) dropwise (neat or as a concentrated solution in MeOH).

  • Expert Tip: If the aldehyde is generated in situ (e.g., via Swern oxidation), ensure all oxidant is quenched and removed, or use the crude solution if compatible. Freshly distilled aldehyde is preferred for high ee.

• Stir the mixture for 30–60 minutes at room temperature. This allows the hemiaminal/imine equilibrium to establish.

Step 2: Reduction

• Cool the reaction mixture to 0 °C using an ice bath.

  • Reasoning: Cooling minimizes non-selective reduction and suppresses potential racemization pathways during the exothermic hydride addition.

• Add Sodium Cyanoborohydride (1.5 equiv) in one portion.

• Remove the ice bath and allow the mixture to warm to room temperature.

• Stir for 12–16 hours . Monitor by TLC (ninhydrin stain) or LC-MS. The starting aldehyde signal should disappear.

Step 3: Workup and Purification [1]

• Quench: Cool to 0 °C and carefully acidify to pH < 2 using 6N HCl. (Caution: HCN evolution possible; ensure good ventilation).[1]

  • Purpose: This decomposes the excess borohydride and hydrolyzes any boron-amine complexes.

• Removal of Neutrals: Concentrate the mixture to remove Methanol. Dilute the aqueous residue with water. Wash with Diethyl Ether (

  ) or Dichloromethane ( ) (2x).

  • Outcome: The product amine is protonated (

    ) and stays in the water; neutral impurities (unreacted aldehyde, alcohols) are removed in the organic layer.

• Basification: Adjust the aqueous layer to pH > 12 using 6N NaOH or solid KOH pellets (keep cold).

• Extraction: Extract the free amine with DCM (3x) or Chloroform/Isopropanol (3:1) if the product is highly polar.

• Drying: Dry combined organic layers over

  , filter, and concentrate in vacuo.

  • Note: The product is a low molecular weight amine and may be volatile. Do not apply high vacuum for extended periods or heat above 30 °C.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the reductive amination.

Analytical Validation

To confirm identity and stereochemical purity, the following analytical methods are required.

Nuclear Magnetic Resonance (NMR)

• 1H NMR (400 MHz, CDCl3): Look for the characteristic doublet of the methylene protons adjacent to the amine (

  ) around 2.6–2.8 ppm. The methine proton at the C2 position of the pyran ring typically appears around 3.2–3.4 ppm.

• 13C NMR: Confirm the presence of the aminomethyl carbon (

  ~45-48 ppm) and the C2 pyran carbon ( ~75-80 ppm).

Chiral HPLC (Enantiomeric Excess)

Since the starting material is chiral, determining the Enantiomeric Ratio (ER) is crucial to quantify racemization.

• Derivatization: Primary amines often require derivatization for good separation.[1] React a small aliquot with Mosher's Acid Chloride or Benzyl Isocyanate .

• Column: Chiralpak AD-H or OD-H.[1]

• Mobile Phase: Hexane/IPA mixtures.[1]

• Target Specification: >98% ee (assuming >99% ee starting aldehyde).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Product volatility	Use HCl in ether to isolate as the hydrochloride salt (solid) rather than free basing and evaporating.[1]
Dimer Formation	Insufficient Ammonia	Increase to 20-30 equiv. Dilute reaction further.
Racemization	High pH or Temp	Ensure pH stays < 7.[1]5. Keep reduction at 0 °C initially. Check aldehyde purity.
Incomplete Reaction	Wet Solvent	Water hydrolyzes the imine back to aldehyde.[1] Use fresh Molecular Sieves.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849-3862. Link

• Dangerfield, E. M., et al. "Hitchhiker's Guide to Reductive Amination."[6] Journal of Organic Chemistry, vol. 75, no. 16, 2010, pp. 5470-5477. Link

• Borch, R. F., et al. "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society, vol. 93, no. 12, 1971, pp. 2897-2904. Link

• Kallstrom, S., & Leino, R. "Enantioselective synthesis of C-glycoside mimetics." Bioorganic & Medicinal Chemistry, vol. 16, no. 2, 2008, pp. 601-614. (Context on chiral pyran synthesis). Link

Sources

• 1. Tetrahydro-2H-pyran-2-carbaldehyde | C6H10O2 | CID 11040661 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Protocols for peptide coupling with (R)-tetrahydropyran-2-ylmethylamine

Executive Summary & Strategic Importance

(R)-Tetrahydropyran-2-ylmethylamine (CAS: 130290-79-8) has emerged as a high-value "polar hydrophobic" building block in modern medicinal chemistry.[1][2] Unlike traditional lipophilic alkyl amines, the tetrahydropyran (THP) moiety lowers logP while maintaining steric bulk, often improving the metabolic stability and solubility profiles of peptidomimetics and kinase inhibitors.[3]

Critical Distinction: Researchers often confuse this scaffold with the acid-labile tetrahydropyranyl (THP) acetal protecting group.[1][2] The target molecule here features a C-C bond at the 2-position, rendering the ring stable to standard trifluoroacetic acid (TFA) cleavage cocktails used in Fmoc-solid phase peptide synthesis (SPPS).[2][3]

This guide details three validated protocols for coupling this amine to peptide acids, ranging from high-throughput discovery (HATU) to scalable process chemistry (T3P).

Chemical Profile & Handling

Property	Data	Operational Implication
IUPAC Name	[(2R)-oxan-2-yl]methanamine	Chiral center at C2 must be preserved.[1][2]
Mol. Weight	115.17 g/mol	Low MW requires careful evaporation (volatile).[2][3]
Boiling Point	~180°C	High boiling; difficult to remove excess amine by vac.[2]
Solubility	Miscible in H2O, MeOH, DCM	Requires extraction or acidic wash to remove excess.[3]
Stability	Stable to TFA/HCl	Compatible with standard deprotection workflows.[2][3]

Protocol A: High-Yield Discovery Coupling (HATU)

Best for: Milligram-scale synthesis, precious peptide acids, and high-throughput library generation.[1][2]

Mechanism & Rationale: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is utilized here because the 7-aza nitrogen creates an intramolecular hydrogen bond with the activated ester, accelerating the reaction rate significantly over HBTU.[3] This is crucial for (R)-tetrahydropyran-2-ylmethylamine, where the ring oxygen can induce minor inductive deactivation of the nucleophilic amine.[1][2]

Reagents:

• Acid: N-protected Peptide/Amino Acid (1.0 equiv)[1][2]

• Amine: (R)-Tetrahydropyran-2-ylmethylamine (1.2 equiv)[1][2]

• Coupling Agent: HATU (1.1 equiv)[1][2][3]

• Base: DIEA (N,N-Diisopropylethylamine) (2.5 – 3.0 equiv)[1][2][3]

• Solvent: Anhydrous DMF or DMA (0.1 M concentration)

Step-by-Step Procedure:

• Activation: Dissolve the N-protected acid and HATU in anhydrous DMF under Nitrogen.

• Base Addition: Add DIEA dropwise. The solution should turn yellow.[3] Stir for 2 minutes to form the O-At activated ester.[1][2]

  • Checkpoint: Do not exceed 5 minutes of pre-activation to avoid racemization of the acid component.[3]

• Coupling: Add (R)-tetrahydropyran-2-ylmethylamine.

• Reaction: Stir at Room Temperature (RT) for 1–2 hours.

  • Monitoring: Monitor via LC-MS.[1][2] The reaction is typically complete < 60 mins.[3]

• Workup (Small Scale): Dilute with EtOAc. Wash sequentially with:

  • 10% Citric Acid (removes excess amine and DIEA).[2][3]

  • Sat. NaHCO3 (removes unreacted acid and HATU byproducts).[2][3]

  • Brine.[2][3]

• Isolation: Dry over Na2SO4, filter, and concentrate.

Protocol B: Scalable "Green" Coupling (T3P)

Best for: Gram-scale synthesis, avoiding epimerization, and simplified purification.[1][2][3]

Mechanism & Rationale: Propylphosphonic Anhydride (T3P) is chosen for scale-up.[1][2] Unlike HATU, T3P generates water-soluble by-products, eliminating the need for chromatography in many cases.[1][2] It is also known to show the lowest rate of epimerization among coupling reagents, preserving the integrity of the peptide's C-terminal chiral center.[3]

Reagents:

• Acid: N-protected Peptide (1.0 equiv)[1][2]

• Amine: (R)-Tetrahydropyran-2-ylmethylamine (1.1 equiv)[1][2]

• Coupling Agent: T3P (50% w/w in EtOAc or DMF) (1.5 equiv)[2][3]

• Base: N-Methylmorpholine (NMM) or Pyridine (3.0 equiv)[1][2]

• Solvent: EtOAc or 2-MeTHF (preferred for green chemistry).[1][2]

Step-by-Step Procedure:

• Charge: Combine Peptide Acid, Amine, and Base in EtOAc (0.2

Sources

• 1. fishersci.fi [fishersci.fi]
• 2. (Tetrahydro-2H-pyran-2-ylmethyl)amine | C6H13NO | CID 97924 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Enzymatic Kinetic Resolution of Racemic (Tetrahydro-2H-pyran-2-yl)methanamine

Executive Summary

Enantiomerically pure (tetrahydro-2H-pyran-2-yl)methanamine is a highly valued chiral building block, predominantly utilized in the synthesis of advanced pharmaceutical agents, including potent Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) inhibitors for the treatment of autoimmune diseases and oncology indications[1]. Traditional chemical resolution via diastereomeric salt formation often suffers from poor yields and requires exhaustive recrystallization cycles.

This application note details a highly efficient, scalable, and self-validating protocol for the enzymatic kinetic resolution (EKR) of racemic (tetrahydro-2H-pyran-2-yl)methanamine. By leveraging Candida antarctica Lipase B (CAL-B) and a highly activated acyl donor, researchers can achieve excellent enantiomeric excess (

) for both the unreacted amine and the acylated product under mild conditions[2].

Mechanistic Rationale & Biocatalyst Selection

The Ping-Pong Bi-Bi Mechanism

CAL-B operates via a classic Ser-His-Asp catalytic triad. The kinetic resolution relies on the enzyme's chiral binding pocket, which exhibits a profound stereochemical preference for one enantiomer of the primary amine (typically the R-enantiomer in standard steric models, though absolute stereopreference must be confirmed via chiral chromatography for specific heterocycles). The reaction proceeds through a Ping-Pong Bi-Bi mechanism, where the enzyme is first acylated by the donor, releasing the leaving group (ethanol), followed by nucleophilic attack from the preferred amine enantiomer[3].

Fig 1: Ping-Pong Bi-Bi catalytic cycle of CAL-B during amine acylation.

Causality of Experimental Choices

• Enzyme Selection: Immobilized CAL-B (commercially available as Novozym 435) is selected due to its exceptional thermal stability, tolerance to organic solvents, and high enantioselectivity (

  -value) toward primary amines[4].

• Acyl Donor Selection: Primary amines are inherently poorer nucleophiles in lipase-catalyzed reactions compared to alcohols. Using standard ethyl acetate results in sluggish kinetics. We utilize ethyl methoxyacetate . The methoxy group acts as a critical hydrogen-bond acceptor within the enzyme's oxyanion hole, stabilizing the transition state and drastically accelerating the acylation rate[5].

• Solvent Selection: Methyl tert-butyl ether (MTBE) is chosen over highly polar solvents (like DMF or methanol). Lipases require a tightly bound hydration shell to maintain their active three-dimensional conformation. MTBE dissolves the substrate effectively without stripping this essential water layer, preventing enzyme denaturation[4].

Quantitative Data: Optimization of Reaction Parameters

The following table summarizes the causal relationship between acyl donor selection and reaction efficiency. The data clearly demonstrates the superiority of ethyl methoxyacetate in achieving high enantiomeric ratios (

) within a practical timeframe[6].

Acyl Donor	Solvent	Time to 50% Conv.	Enantiomeric Ratio ( )	of Amine (%)	of Amide (%)
Ethyl Acetate	MTBE	> 48 h	25	45	92
Isopropyl Acetate	MTBE	36 h	42	68	95
Ethyl Methoxyacetate	MTBE	8 h	> 200	> 99	98
Ethyl Methoxyacetate	Solvent-Free	4 h	> 200	> 99	96

Experimental Protocol: A Self-Validating Workflow

This protocol is designed as a self-validating system. The downstream liquid-liquid extraction relies on the fundamental pKa difference between the unreacted primary amine (basic) and the acylated product (neutral). If the enzymatic reaction fails, the entirety of the mass will partition into the aqueous acidic layer, providing immediate macroscopic validation of reaction failure.

Materials Required

• Racemic (tetrahydro-2H-pyran-2-yl)methanamine (Substrate)

• Novozym 435 (Immobilized CAL-B, 30% w/w relative to substrate)

• Ethyl methoxyacetate (1.5 equivalents)

• MTBE (Anhydrous, 0.2 M relative to substrate)

• 1M HCl, 1M NaOH, Ethyl Acetate (for extraction)

Step-by-Step Methodology

Step 1: Reaction Setup

• Charge a round-bottom flask with racemic (tetrahydro-2H-pyran-2-yl)methanamine (1.0 eq) and anhydrous MTBE to achieve a 0.2 M concentration.

• Add ethyl methoxyacetate (1.5 eq).

• Introduce Novozym 435 (30% w/w).

• Seal the vessel and incubate at 50 °C under vigorous orbital shaking (200 rpm). Note: Magnetic stirring can mechanically grind and destroy the immobilized enzyme beads; orbital shaking is mandatory.

Step 2: In-Process Control (IPC) & Monitoring

• At

  hours, withdraw a 50 µL aliquot, filter through a 0.2 µm PTFE syringe filter to remove the enzyme, and dilute with methanol.

• Analyze via Chiral GC (e.g., J&W CycloSil B column) or Chiral HPLC to determine conversion and enantiomeric excess[2].

• Critical Validation Check: The reaction must be terminated at exactly 49-50% conversion. Proceeding beyond 50% will degrade the

  of the amide, while stopping early will result in a low for the unreacted amine.

Step 3: Downstream Processing & Separation

• Upon reaching 50% conversion, terminate the reaction by filtering the mixture through a sintered glass funnel to recover the Novozym 435 beads (which can be washed with MTBE and reused up to 5 times)[4].

• Concentrate the filtrate under reduced pressure.

• Dissolve the crude residue in Ethyl Acetate and transfer to a separatory funnel.

• Extract with 1M HCl (3 x 1 volume).

  • Causality: The unreacted enantiomer of the amine is protonated and partitions entirely into the aqueous layer. The acylated enantiomer remains in the organic layer.

Step 4: Product Recovery

• Organic Layer (Amide): Wash with brine, dry over anhydrous

  , and concentrate to yield the enantiopure methoxyacetamide derivative.

• Aqueous Layer (Amine): Cool to 0 °C and carefully adjust the pH to >12 using 6M NaOH. Extract the liberated free amine with Dichloromethane (3 x 1 volume). Dry and concentrate to yield the unreacted, enantiopure (tetrahydro-2H-pyran-2-yl)methanamine.

Optional Step 5: Amide Hydrolysis To recover the other amine enantiomer, reflux the isolated methoxyacetamide in 6M HCl for 12 hours, followed by basification and extraction as described in Step 4.2. Alternatively, Candida rugosa lipase (CRL) can be utilized for mild, enantioselective enzymatic hydrolysis of the amide intermediate if harsh acidic conditions are detrimental[7].

Workflow Visualization

Fig 2: Complete downstream processing workflow for the isolation of both enantiomers.

References

• Title: HETEROARYL COMPOUNDS AS IRAK INHIBITORS AND USES THEREOF Source: European Patent Office - EP 3350177 B1 URL

• Title: Enzymatic Resolution of Bicyclic 1-Heteroarylamines Using Candida antarctica Lipase B Source: Organic Process Research & Development (American Chemical Society) URL: [Link]

• Title: Solvent-free kinetic resolution of primary amines catalyzed by Candida antarctica lipase B: Effect of immobilization and recycling stability Source: Tetrahedron: Asymmetry, 23(3-4), 230-236 (2012) URL: [Link]

• Title: Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines Source: Journal of the American Chemical Society, 127(50), 17620-17621 (2005) URL: [Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Advanced Reductive Alkylation Protocols for 1-[(2R)-Oxan-2-yl]methanamine in Medicinal Chemistry

Executive Summary

1-[(2R)-oxan-2-yl]methanamine, also known as (R)-(tetrahydro-2H-pyran-2-yl)methanamine, is a highly versatile chiral primary amine building block. Featuring a saturated six-membered oxygen-containing tetrahydropyran (THP) ring, it is frequently utilized in the synthesis of complex pharmaceutical agents, including IRAK4 inhibitors for autoimmune diseases and Nav1.8 channel modulators for pain management[1].

Functionalizing this primary amine into a secondary amine is a critical synthetic step. However, direct alkylation of primary amines with alkyl halides is notoriously difficult to control and typically results in undesired over-alkylation (forming tertiary amines or quaternary ammonium salts)[2]. To circumvent this, reductive amination is the preferred methodology. This application note details the mechanistic rationale, reagent optimization, and self-validating protocols required to achieve high-yielding, mono-selective reductive alkylation of 1-[(2R)-oxan-2-yl]methanamine.

Mechanistic Rationale & Logic

Reductive amination is a two-stage process occurring in a single pot:

• Condensation : The primary amine reacts with an aldehyde or ketone to form an unstable hemiaminal, which dehydrates to form an imine (or iminium ion)[2].

• Reduction : A mild hydride source selectively reduces the electrophilic iminium ion into the desired secondary amine[3].

Causality in Reagent Selection: Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB) is the gold standard for this transformation[3]. The electron-withdrawing acetoxy groups significantly attenuate the nucleophilicity of the borohydride. Consequently, STAB is too mild to reduce the starting aldehyde or ketone at room temperature, but it is sufficiently reactive to reduce the activated iminium intermediate[2]. This kinetic differentiation ensures that the carbonyl is not wasted as an alcohol byproduct.

Furthermore, to prevent the newly formed secondary amine from reacting with residual aldehyde (dialkylation), a slight molar excess of the primary amine (1.05 to 1.1 equivalents) is deliberately employed[3].

Reaction pathway of reductive amination vs. undesired over-alkylation.

Reagent and Solvent Optimization

The ether linkage within the THP ring of 1-[(2R)-oxan-2-yl]methanamine is stable under mildly acidic conditions (e.g., acetic acid) but can be cleaved under harsh mineral acids[4]. Therefore, pH control is paramount.

Table 1: Comparison of Reducing Agents

Reducing Agent	Reactivity Profile	Toxicity / Safety	Optimal Application
NaBH(OAc)₃ (STAB)	Mild, highly selective for imines over carbonyls.	Low toxicity (generates AcOH byproduct).	Standard direct reductive amination[3].
NaBH₃CN	Moderate; works well at pH 4-5.	Highly toxic (can generate HCN gas).	Acid-dependent substrates[2].
NaBH₄	Strong, non-selective.	Low toxicity.	Stepwise protocols (added after imine forms)[3].

Table 2: Solvent Selection Guide for STAB Reductive Amination

While 1,2-dichloroethane (DCE) provides the fastest reaction kinetics, modern pharmaceutical development prioritizes greener alternatives like Ethyl Acetate (EtOAc)[5].

Solvent	Conversion Rate (1h)	Environmental Profile	Operational Notes
DCE	>99%	Poor (Carcinogenic)	Historical standard; rapid kinetics[3][5].
EtOAc	~60% (100% at 6h)	Excellent	Preferred green alternative; requires longer stirring[5].
THF	~26%	Moderate	Good for solubility; significantly slower kinetics[5].

Experimental Methodologies

Protocol A: Direct Reductive Amination (Standard Workflow)

This protocol is optimized for the reaction of 1-[(2R)-oxan-2-yl]methanamine with unhindered aliphatic or aromatic aldehydes.

Reagents:

• 1-[(2R)-oxan-2-yl]methanamine (1.05 equiv)

• Aldehyde (1.00 equiv)

• NaBH(OAc)₃ (1.40 equiv)

• Ethyl Acetate (EtOAc) or DCE (0.2 M relative to aldehyde)

• Glacial Acetic Acid (1.0 equiv) - Optional, recommended if using a ketone instead of an aldehyde.

Step-by-Step Procedure:

• Imine Pre-formation: To a clean, dry round-bottom flask, add the aldehyde (1.00 equiv) and 1-[(2R)-oxan-2-yl]methanamine (1.05 equiv) in EtOAc (0.2 M).

• Catalysis: If reacting with a less electrophilic ketone, add glacial acetic acid (1.0 equiv) to facilitate iminium ion formation. Stir at room temperature for 30–60 minutes under a nitrogen atmosphere.

• Reduction: Portion-wise, add NaBH(OAc)₃ (1.40 equiv) to the stirring solution. The reaction is mildly exothermic; addition over 5 minutes prevents thermal spikes.

• Self-Validating Monitoring: Stir the mixture at room temperature. Monitor via LC-MS or TLC. Validation Checkpoint: The reaction is complete when the aldehyde is fully consumed and the mass of the intermediate imine (

  ) transitions entirely to the secondary amine mass. (Typically 2–6 hours depending on the solvent[5]).

• Quench & Workup: Carefully quench the reaction by adding an equal volume of saturated aqueous NaHCO₃. Validation Checkpoint: Verify the pH of the aqueous layer is ≥ 8. This neutralizes the acetic acid byproduct and ensures the secondary amine is fully deprotonated (free-based), preventing it from partitioning into the aqueous waste stream.

• Extraction: Separate the layers. Extract the aqueous layer twice with EtOAc. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure[5].

Step-by-step experimental workflow for direct reductive amination.

Protocol B: Stepwise Reductive Amination (For Sterically Hindered Substrates)

If dialkylation persists or if the target ketone is sterically hindered, a stepwise approach isolating the imine is required[3].

• Condensation: Dissolve 1-[(2R)-oxan-2-yl]methanamine (1.0 equiv) and the ketone (1.0 equiv) in anhydrous Methanol (MeOH).

• Water Scavenging: Add Titanium(IV) isopropoxide (Ti(OiPr)₄, 1.2 equiv) to act as both a Lewis acid catalyst and a water scavenger. Stir for 12 hours at room temperature.

• Reduction: Cool the reaction to 0 °C. Slowly add NaBH₄ (1.5 equiv). Causality: NaBH₄ is used here instead of STAB because STAB is incompatible with MeOH (it rapidly degrades)[6].

• Workup: Quench with 1M NaOH to precipitate TiO₂ salts. Filter through a pad of Celite, wash with EtOAc, and concentrate the filtrate.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry - ACS Publications.
• "Reductive Amination - Common Conditions: NaHB(OAc)3." Common Organic Chemistry.
• "Reductive Amination, and How It Works." Master Organic Chemistry.
• MacMillan, et al. "Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes." Green Chemistry - The Royal Society of Chemistry.
• "Tetrahydro-2h-pyran-2-carbonitrile | 5397-43-3." Benchchem.
• "HETEROARYL COMPOUNDS AS IRAK INHIBITORS AND USES THEREOF - EP 3350177 B1." European Patent Office.

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Tetrahydro-2h-pyran-2-carbonitrile | 5397-43-3 | Benchchem [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Preparation of 1-[(2R)-oxan-2-yl]methanamine Hydrochloride: A Detailed Guide for Synthetic and Medicinal Chemists

Abstract

This comprehensive application note provides a detailed and scientifically grounded protocol for the preparation of 1-[(2R)-oxan-2-yl]methanamine hydrochloride, a valuable chiral building block in medicinal chemistry and drug development. The synthesis commences with the readily available (R)-tetrahydropyran-2-carboxylic acid, proceeding through a robust amidation and subsequent reduction sequence. This guide emphasizes the rationale behind key experimental choices, ensuring methodological transparency and reproducibility. A self-validating protocol is presented, incorporating in-process controls and characterization checkpoints to guarantee the purity and identity of the final product. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering a reliable and efficient pathway to this important chiral amine.

Introduction

Chiral amines are fundamental structural motifs in a vast array of pharmaceuticals and biologically active compounds.[1] The stereochemistry of these amines is often critical for their pharmacological activity, making their stereoselective synthesis a key focus in modern organic chemistry.[2][3] 1-[(2R)-oxan-2-yl]methanamine, also known as (R)-2-(aminomethyl)tetrahydropyran, is a particularly useful chiral building block due to the presence of the tetrahydropyran (THP) ring, a common scaffold in many natural products and synthetic drugs.[4][5] The hydrochloride salt form enhances the compound's stability and handling properties, making it ideal for storage and subsequent synthetic transformations.

This application note outlines a reliable and scalable two-step synthesis of 1-[(2R)-oxan-2-yl]methanamine hydrochloride, starting from the commercially available (R)-tetrahydropyran-2-carboxylic acid. The described methodology is designed to be accessible to researchers with a solid foundation in synthetic organic chemistry.

Synthetic Strategy and Rationale

The chosen synthetic route involves two key transformations:

• Amidation: The initial step is the conversion of the carboxylic acid to the corresponding primary amide. This is a well-established and high-yielding transformation, typically achieved using a coupling agent to activate the carboxylic acid, followed by the addition of an ammonia source. The selection of the coupling agent and reaction conditions is crucial to ensure complete conversion and minimize side reactions.

• Reduction: The second step involves the reduction of the primary amide to the desired primary amine. Lithium aluminum hydride (LAH) is a powerful and commonly used reducing agent for this purpose, known for its high efficiency in converting amides to amines.[6] Careful control of the reaction temperature and a proper aqueous workup are essential for safety and to achieve a high yield of the free amine.

• Salt Formation: The final step is the formation of the hydrochloride salt. This is typically accomplished by treating a solution of the free amine with hydrochloric acid. The salt precipitates from the solution and can be isolated by filtration, providing a stable, crystalline solid.

This strategy is advantageous due to the high yields of each step, the ready availability of the starting material, and the straightforward nature of the experimental procedures.

Experimental Workflow Diagram

Caption: Overall workflow for the synthesis of 1-[(2R)-oxan-2-yl]methanamine hydrochloride.

Detailed Experimental Protocol

Part 1: Synthesis of (R)-Tetrahydropyran-2-carboxamide

Materials and Reagents:

Reagent	Grade	Supplier
(R)-Tetrahydropyran-2-carboxylic acid	≥98%	e.g., Sigma-Aldrich
Thionyl chloride (SOCl₂)	Reagent grade, ≥99%	e.g., Sigma-Aldrich
Dichloromethane (DCM), anhydrous	≥99.8%	e.g., Sigma-Aldrich
Ammonium hydroxide (NH₄OH)	28-30% solution	e.g., Fisher Scientific
Ice

Procedure:

• To a stirred solution of (R)-tetrahydropyran-2-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/g of acid) at 0 °C under a nitrogen atmosphere, add thionyl chloride (1.2 eq) dropwise over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Concentrate the reaction mixture under reduced pressure to remove excess thionyl chloride and DCM.

• Cool the resulting crude acid chloride in an ice bath and slowly add it to a stirred solution of ammonium hydroxide (5.0 eq) at 0 °C.

• Stir the mixture vigorously for 1 hour at 0 °C, then allow it to warm to room temperature and stir for an additional 2 hours.

• Extract the aqueous mixture with DCM (3 x 15 mL/g of starting acid).

• Combine the organic layers, wash with brine (1 x 10 mL/g of starting acid), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford (R)-tetrahydropyran-2-carboxamide as a white solid.

In-Process Control: The crude product can be analyzed by ¹H NMR to confirm the formation of the amide and the absence of the starting carboxylic acid.

Part 2: Synthesis of 1-[(2R)-oxan-2-yl]methanamine

Materials and Reagents:

Reagent	Grade	Supplier
(R)-Tetrahydropyran-2-carboxamide	From Part 1
Lithium aluminum hydride (LAH)	1.0 M solution in THF	e.g., Sigma-Aldrich
Tetrahydrofuran (THF), anhydrous	≥99.9%	e.g., Sigma-Aldrich
Sodium sulfate, anhydrous	ACS reagent	e.g., Fisher Scientific
Water, deionized
Sodium hydroxide (NaOH), 15% aqueous solution

Procedure:

• To a stirred suspension of lithium aluminum hydride (2.0 eq) in anhydrous tetrahydrofuran (THF, 20 mL/g of amide) at 0 °C under a nitrogen atmosphere, add a solution of (R)-tetrahydropyran-2-carboxamide (1.0 eq) in anhydrous THF (10 mL/g of amide) dropwise over 30 minutes.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4 hours. Monitor the reaction progress by TLC.

• Cool the reaction mixture to 0 °C and quench by the sequential dropwise addition of water (x mL), 15% aqueous sodium hydroxide (x mL), and water (3x mL), where x is the number of grams of LAH used.

• Stir the resulting granular precipitate at room temperature for 30 minutes.

• Filter the precipitate and wash it thoroughly with THF.

• Combine the filtrate and washings and concentrate under reduced pressure to yield the crude 1-[(2R)-oxan-2-yl]methanamine as a colorless oil.

In-Process Control: The crude amine can be analyzed by ¹H NMR to confirm the complete reduction of the amide.

Part 3: Preparation of 1-[(2R)-oxan-2-yl]methanamine Hydrochloride

Materials and Reagents:

Reagent	Grade	Supplier
1-[(2R)-oxan-2-yl]methanamine	From Part 2
Diethyl ether, anhydrous	≥99.7%	e.g., Sigma-Aldrich
Hydrogen chloride (HCl)	2.0 M solution in diethyl ether	e.g., Sigma-Aldrich

Procedure:

• Dissolve the crude 1-[(2R)-oxan-2-yl]methanamine (1.0 eq) in anhydrous diethyl ether (20 mL/g of amine).

• To this stirred solution, add a 2.0 M solution of HCl in diethyl ether (1.1 eq) dropwise at room temperature.

• A white precipitate will form immediately. Stir the suspension for 30 minutes at room temperature.

• Collect the solid by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to afford 1-[(2R)-oxan-2-yl]methanamine hydrochloride as a white crystalline solid.

Product Characterization

Expected Yield: 75-85% over three steps.

Physical Appearance: White to off-white crystalline solid.

Analytical Data:

Analysis	Expected Results
¹H NMR (400 MHz, D₂O)	δ 3.95-3.88 (m, 1H), 3.55-3.48 (m, 1H), 3.42-3.35 (m, 1H), 3.05-2.90 (m, 2H), 1.80-1.70 (m, 1H), 1.60-1.40 (m, 4H), 1.30-1.18 (m, 1H).
¹³C NMR (100 MHz, D₂O)	δ 76.5, 66.8, 44.2, 30.1, 24.5, 21.9.
Mass Spec (ESI+)	m/z 116.1 [M+H]⁺ (for free amine).
Melting Point	To be determined experimentally.
Purity (HPLC)	≥98%

Trustworthiness: A Self-Validating System

The reliability of this protocol is ensured through several integrated checkpoints:

• TLC Monitoring: At each synthetic step, thin-layer chromatography should be used to monitor the consumption of the starting material and the formation of the product. This allows for real-time assessment of the reaction's progress and helps in determining the appropriate reaction time.

• Spectroscopic Confirmation: After the isolation of each intermediate and the final product, ¹H NMR spectroscopy is employed to confirm the chemical structure and assess purity. The disappearance of characteristic signals from the starting material and the appearance of new signals corresponding to the product provide definitive evidence of a successful transformation.

• Purification of the Final Product: The precipitation and filtration of the hydrochloride salt serve as an effective purification step, removing any non-basic impurities that may be present. The crystallinity of the final product is also a good indicator of its purity.

• Quantitative Analysis: High-performance liquid chromatography (HPLC) is recommended for the final product to quantitatively determine its purity, ensuring it meets the standards required for subsequent applications.

By adhering to these in-process controls and characterization methods, researchers can have high confidence in the identity and quality of the synthesized 1-[(2R)-oxan-2-yl]methanamine hydrochloride.

References

• ResearchGate. Chiral amine catalyzed lactone synthesis. | Download Scientific Diagram. Available from: [Link].

• ResearchGate. Synthesis of Optically Active γ-Valerolactone and γ-Nonanolactone via Optical Resolution Using Chiral Amine Derived from Amino Acid. Available from: [Link].

• National Center for Biotechnology Information. Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multi-Vector C–H Functionalization. Available from: [Link].

• Google Patents. CN111925345B - Preparation method of chiral 2-aminomethyltetrahydrofuran.

• The Royal Society of Chemistry. Supporting Information. Available from: [Link].

• Google Patents. WO2021118906A1 - Process and intermediate for the preparation of oxetan-2-ylmethanamine.
• Google Patents. WO2018060512A1 - Process for preparing chiral amines.

• National Center for Biotechnology Information. Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A. Available from: [Link].

• Journal of the American Chemical Society. Chiral Amine-Catalyzed Asymmetric Baylis−Hillman Reaction: A Reliable Route to Highly Enantiomerically Enriched (α-Methylene-β-hydroxy)esters. Available from: [Link].

• Organic Chemistry Portal. Tetrahydropyran synthesis. Available from: [Link].

• Google Patents. CN101985441B - Synthesis process of (2R)-(1,4-dioxane-2-yl).

• National Center for Biotechnology Information. Synthesis and pharmacological evaluation of (2-oxaadamant-1-yl)amines. Available from: [Link].

• ResearchGate. (PDF) Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Available from: [Link].

• Google Patents. EP3228617A1 - Production method for tetrahydro-2h-pyran derivative.

• SpringerLink. Synthesis of Functionally Substituted 4H-Thiopyrans by Reaction of Carbon Disulfide with Malononitrile Trimer. Available from: [Link].

• Google Patents. EP1422220A1 - Process for the preparation of 2-aminomethylpyridine derivative.

• National Center for Biotechnology Information. A Facile Synthesis of New 2-Amino-4H-pyran-3-carbonitriles by a One-Pot Reaction of α, α′-Bis(arylidene) Cycloalkanones and Malononitrile in the Presence of K2CO3. Available from: [Link].

• MDPI. Recent Advances in the Synthesis of Chiral Tetrahydroisoquinolines via Asymmetric Reduction. Available from: [Link].

• ResearchGate. A Simple Process for the Synthesis of 1-Aminoadamantane Hydrochloride. Available from: [Link].

• Organic & Biomolecular Chemistry. Strategies for the construction of tetrahydropyran rings in the synthesis of natural products. Available from: [Link].

Sources

• 1. Chiral Amines in Asymmetric Synthesis [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multi-Vector C–H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Strategies for the construction of tetrahydropyran rings in the synthesis of natural products - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]

Advanced Application Note: Catalytic Asymmetric Prins Cyclization for Chiral Tetrahydropyran Synthesis

Executive Summary

Chiral functionalized tetrahydropyran (THP) rings are ubiquitous structural motifs in active pharmaceutical ingredients (APIs), macrocyclic polyketides, and fragrance compounds. While the acid-catalyzed cyclocondensation of an aldehyde with a homoallylic alcohol—the Prins cyclization—is a highly atom-economical method for constructing these oxygen heterocycles, achieving high enantioselectivity has historically been a profound challenge. The primary obstacle is the reversible nature of the oxocarbenium intermediate, which is highly prone to oxonia-Cope rearrangement and subsequent racemization[1].

Recent breakthroughs in confined Brønsted acid catalysis and synergistic Lewis/Brønsted acid systems have revolutionized this space, enabling highly enantio- and diastereoselective protocols. This guide provides a comprehensive, self-validating framework for executing state-of-the-art asymmetric Prins cyclizations, detailing the causality behind critical experimental parameters such as catalyst confinement, solvent polarity, and temperature control.

Mechanistic Principles & The Challenge of Asymmetry

The Prins cyclization proceeds via the condensation of a homoallylic alcohol with an aldehyde, activated by an acid catalyst, to generate a highly reactive oxocarbenium ion. This intermediate undergoes a stereocontrolled cyclization (typically via a chair-like transition state) to form a carbocation, which is subsequently trapped by a nucleophile or undergoes elimination to yield the THP product[1].

The Causality of Chiral Confinement: In standard unconfined systems, the oxocarbenium intermediate can freely rotate or undergo a 2-oxonia-Cope rearrangement, leading to epimerization and loss of enantiopurity. To achieve high asymmetric induction, the chiral catalyst must create a sterically demanding microenvironment. For example, highly acidic, confined imino-imidodiphosphates (iIDP) developed by [2] enforce a tight ion pair between the bulky chiral phosphate anion and the oxocarbenium cation. This confinement restricts bond rotation and strictly dictates the facial approach of the pendant alkene, ensuring exceptional enantioselectivity.

Mechanistic pathway of asymmetric Prins cyclization highlighting the role of chiral confinement.

Quantitative Data Summary: State-of-the-Art Methodologies

Selecting the appropriate catalytic system depends on the electronic nature of the substrates and the desired substitution pattern of the THP ring. The table below summarizes the leading methodologies for stereoselective Prins cyclizations.

Methodology	Catalyst System	Substrate Scope	Yield (%)	dr (cis:trans)	er (Enantiomeric Ratio)
Confined Brønsted Acid [2]	Chiral iIDP (5 mol%)	Aliphatic & Aromatic Aldehydes	70–98	>95:5	Up to 99:1
Synergistic Catalysis	BINOL-PA + CuCl (10 mol%)	Aromatic Aldehydes	65–92	>99:1	Up to 98:2
Aqueous Lewis Acid	O₃ReOH (Perrhenic acid)	3-Chlorohomoallylic Alcohols	50–85	>95:5 (cis)	N/A (Achiral)
Silyl-Prins Cyclization [3]	InCl₃ or SnCl₄	Vinylsilyl Alcohols	60–90	>90:10	N/A (Diastereoselective)

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to ensure that deviations in moisture, temperature, or catalyst activity are detected before final isolation.

Protocol A: iIDP-Catalyzed Asymmetric Prins Cyclization

This protocol utilizes confined imino-imidodiphosphate (iIDP) catalysts to synthesize 4-methylenetetrahydropyrans from unactivated aliphatic and aromatic aldehydes[2].

Step-by-Step Methodology:

• Substrate & Catalyst Preparation (Strictly Anhydrous): Flame-dry a Schlenk tube under vacuum and backfill with argon (repeat 3x). Add the chiral iIDP catalyst (0.05 equiv, 5 mol%).

  • Causality: Even trace moisture will competitively hydrogen-bond with the iIDP catalyst, disrupting the critical chiral microenvironment and drastically lowering the enantiomeric excess (ee).

• Solvent Addition: Add anhydrous cyclohexane to achieve a 0.1 M concentration.

  • Causality: Non-polar solvents like cyclohexane are mandatory. Polar solvents solvate the oxocarbenium and phosphate ions, breaking the tight ion pair necessary for facial selectivity.

• Reagent Introduction: Add the aldehyde (1.0 equiv) followed by the homoallylic alcohol (1.2 equiv) via a gastight syringe at room temperature.

• Incubation & In-Process Monitoring: Stir the reaction mixture at the optimized temperature (typically 0 °C to 25 °C). Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexanes/EtOAc eluent.

  • Self-Validation: The complete consumption of the aldehyde spot on TLC validates the successful formation of the oxocarbenium intermediate and completion of the cyclization cascade.

• Quenching: Once complete, quench the reaction mixture directly with saturated aqueous NaHCO₃.

  • Causality: Immediate neutralization of the highly acidic iIDP catalyst prevents post-reaction epimerization or acid-catalyzed degradation of the newly formed THP ring.

• Isolation & Analytical Validation: Extract the aqueous layer with dichloromethane (3 × 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

  • Validation: Determine the diastereomeric ratio (dr) via ¹H NMR by analyzing the coupling constants of the anomeric proton (axial-axial couplings typically >8 Hz for cis-isomers). Determine the enantiomeric ratio (er) via Chiral Stationary Phase HPLC.

Protocol B: Synergistic BINOL-PA / CuCl Catalysis

This protocol utilizes a Lewis acid-assisted Brønsted acid (LBA) complex to drive tandem Prins/Friedel-Crafts cyclizations, generating hexahydro-1H-benzo[f]isochromenes with three contiguous stereocenters.

Step-by-Step Methodology:

• Complex Pre-formation: In an argon-flushed flask, combine chiral BINOL-derived bis-phosphoric acid (10 mol%), CuCl (10 mol%), and activated 4Å molecular sieves in anhydrous toluene. Stir at room temperature for 30 minutes.

  • Causality: The 30-minute pre-stirring is critical to allow the synergistic complexation of the Cu(I) metal center with the phosphoryl oxygens, creating the active, highly rigid LBA catalyst.

• Reaction Initiation: Cool the mixture to -20 °C. Add the homoallylic alcohol (1.0 equiv) and the substituted aromatic aldehyde (1.2 equiv).

• Workup: Upon completion (monitored via TLC), filter the mixture through a short pad of Celite to remove the copper salts and molecular sieves. Concentrate and purify via column chromatography.

Self-validating experimental workflow for asymmetric Prins cyclization and chiral THP isolation.

Causality in Experimental Design: Troubleshooting & Optimization

• Low Enantiomeric Excess (ee): If the ee is lower than expected, the most common culprit is a loose ion pair. This can be caused by using a solvent that is too polar (e.g., DCM or THF instead of cyclohexane), or by ambient moisture competing for hydrogen bonds within the catalyst's chiral pocket. Re-dry all solvents and flame-dry glassware.

• Poor Diastereoselectivity (dr): The Prins cyclization naturally favors the cis-2,6-disubstituted THP via a chair-like transition state where all substituents adopt equatorial positions. If trans-products are observed, it indicates that the oxocarbenium intermediate is undergoing premature trapping before conformational equilibration, or the catalyst pocket is not sufficiently sterically demanding. Switching to a bulkier catalyst (e.g., introducing larger 3,3'-substituents on the BINOL backbone) will increase the energetic penalty of the trans-transition state[4].

• Side-Chain Exchange / Symmetric Ether Formation: If symmetric tetrahydropyrans are isolated, the starting homoallylic alcohol is likely undergoing retro-Prins fragmentation. Lowering the reaction temperature or switching to a more reactive aldehyde can outcompete this deleterious pathway[1].

References

• A General Catalytic Asymmetric Prins Cyclization Journal of the American Chemical Society (2016). List, B. et al. URL:[Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years Beilstein Journal of Organic Chemistry (2021). URL:[Link]

• Enantioselective Prins cyclization: BINOL-derived phosphoric acid and CuCl synergistic catalysis Chemical Communications (2014). Lalli, C., van de Weghe, P. et al. URL:[Link]

• Catalytic Asymmetric Vinylogous Prins Cyclization: A Highly Diastereo- and Enantioselective Entry to Tetrahydrofurans Journal of the American Chemical Society (2016). URL:[Link]

• Direct synthesis of tetrahydropyran-4-ones via O₃ReOH-catalyzed Prins cyclization of 3-chlorohomoallylic alcohols Organic & Biomolecular Chemistry (2022). URL:[Link]

• Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid: Application to the Synthesis of an Antinociceptive The Journal of Organic Chemistry (2023). URL:[Link]

Sources

• 1. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. pubs.acs.org [pubs.acs.org]

Gold-catalyzed cyclization to access (2R)-oxan-2-yl amines

An in-depth technical guide and protocol for the enantioselective synthesis of (2R)-oxan-2-yl amines via homogeneous gold catalysis.

Strategic Rationale & Introduction

(2R)-Oxan-2-yl amines (chiral 2-aminotetrahydropyrans) are privileged pharmacophores embedded in numerous macrolide antibiotics, glycosidase inhibitors, and CNS-active agents. Traditional synthetic routes to these

-acetal motifs often rely on chiral pool starting materials (e.g., carbohydrates) and suffer from lengthy protection/deprotection sequences.

Homogeneous Gold(I) catalysis has revolutionized the construction of complex oxygen heterocycles by exploiting the extreme carbophilicity and soft Lewis acidity of cationic Au(I) species 1[1]. Specifically, the enantioselective [2+2+2] cycloaddition of allenamides, alkenes, and aldehydes provides a highly convergent, atom-economical route to 2,6-disubstituted tetrahydropyrans2[2]. By utilizing structurally tunable chiral phosphoramidite-Au(I) complexes, researchers can achieve exquisite stereocontrol, directly installing the amine functionality at the C2 anomeric position with the desired (2R) configuration.

Mechanistic Causality & Reaction Design

The success of this methodology hinges on the precise orchestration of reactive intermediates within the chiral pocket of the Gold(I) catalyst.

• -Activation : The cationic [L-Au]⁺ species selectively coordinates to the distal double bond of the allenamide, triggering a nucleophilic attack by the alkene 3[3].

• Carbocation Stabilization : This generates a gold-stabilized allylic carbocation. The choice of a highly non-coordinating counterion (e.g., NTf₂⁻) is critical; it prevents competitive binding to the gold center, ensuring the substrate remains tightly bound within the chiral ligand's sphere of influence.

• Stereoselective Trapping : The aldehyde intercepts the carbocation. The facial selectivity of this C–O bond formation is dictated by the steric bulk of the chiral ligand (e.g., Vanol-derived phosphoramidites), which shields one face of the intermediate, funneling the reaction toward the (2R) enantiomer2[2].

• Cyclization & Protodeauration : Intramolecular ring closure forms the oxane core, followed by protodeauration to release the (2R)-oxan-2-yl amine and regenerate the catalyst.

Figure 1: Catalytic cycle of the Gold(I)-mediated enantioselective cyclization.

Quantitative Data: Catalyst Optimization

Table 1 summarizes the optimization landscape for the synthesis of (2R)-oxan-2-yl amines, demonstrating the causality between catalyst architecture, thermodynamics, and reaction efficiency.

Entry	Catalyst Precursor	Silver Salt	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
1	Ph₃PAuCl	AgNTf₂	DCM	25	45	0 (Racemic)
2	(S)-BINAP(AuCl)₂	AgNTf₂	DCM	-20	68	45
3	Chiral NHC-AuCl	AgSbF₆	Toluene	-40	82	88
4	(R,S,S)-Phosphoramidite-AuCl	AgNTf₂	DCM	-78	97	96 (Optimal)

Note: Entry 4 represents the optimal self-validating system. The cryogenic temperature (-78 °C) suppresses uncatalyzed background pathways, while the bulky phosphoramidite ligand maximizes enantiodiscrimination.

Experimental Protocol: Synthesis of (2R)-Oxan-2-yl Amines

This protocol outlines the optimal conditions for the[2+2+2] cycloaddition workflow to ensure high yield and stereofidelity.

Reagents & Materials

• Allenamide (1.0 equiv, 0.2 mmol)

• Alkene (2.0 equiv, 0.4 mmol)

• Aldehyde (1.5 equiv, 0.3 mmol)

• (R,S,S)-Phosphoramidite-AuCl (5 mol%)

• AgNTf₂ (5 mol%)

• Anhydrous Dichloromethane (DCM, 2.0 mL)

• Triethylamine (Et₃N, for quenching and silica deactivation)

Step-by-Step Methodology

1. Active Catalyst Generation (Glovebox Required) In a nitrogen-filled glovebox, weigh (R,S,S)-Phosphoramidite-AuCl (5 mol%) and AgNTf₂ (5 mol%) into an oven-dried 10 mL Schlenk tube wrapped in aluminum foil. Causality: Aluminum foil prevents the light-induced degradation of the silver salt, which would prematurely deactivate the catalytic cycle.

2. Solvation & Activation Add 0.5 mL of anhydrous DCM to the Schlenk tube. Stir the suspension at room temperature for 15 minutes. A white precipitate of AgCl will form, indicating the successful abstraction of the chloride ligand and the generation of the highly Lewis acidic cationic Gold(I) species.

3. Substrate Preparation In a separate oven-dried vial, dissolve the allenamide (0.2 mmol) and alkene (0.4 mmol) in 1.0 mL of anhydrous DCM.

4. Cryogenic Cooling Transfer the Schlenk tube containing the active catalyst to a dry ice/acetone bath maintained strictly at -78 °C. Allow 5 minutes for thermal equilibration.

5. Reaction Initiation Add the aldehyde (0.3 mmol) directly to the catalyst solution. Immediately follow with the dropwise addition of the allenamide/alkene solution over 5 minutes using a syringe pump. Causality: Dropwise addition prevents localized high concentrations of the highly reactive allenamide, completely mitigating unwanted homodimerization side-reactions.

6. Monitoring Stir the reaction mixture at -78 °C for 30 minutes. Monitor the consumption of the allenamide via TLC (Hexanes/EtOAc 8:2, visualized with KMnO₄).

7. Quenching (Critical Step) Once complete, quench the reaction while still at -78 °C by adding 0.1 mL of Et₃N. Causality: The (2R)-oxan-2-yl amine product is essentially an

-acetal (hemiaminal ether). Neutralizing the cationic gold and trace triflic acid prevents acid-catalyzed epimerization or ring-opening of this highly sensitive anomeric center during the warmup phase.

8. Workup & Filtration Allow the mixture to warm to room temperature. Filter the crude mixture through a short pad of Celite to remove silver and gold residues, eluting with additional DCM. Concentrate the filtrate under reduced pressure.

9. Purification & Validation Purify the residue via flash column chromatography on deactivated silica gel (pre-treated with 1% Et₃N in hexanes) to afford the pure (2R)-oxan-2-yl amine. Self-Validation: Confirm the absolute configuration via X-ray crystallography or derivatization, and determine the enantiomeric excess (ee) via chiral HPLC against a racemic standard.

References

• Title: Gold(I)-Catalyzed Enantioselective [2+2+2] Cycloadditions: An Expedient Entry to Enantioenriched Tetrahydropyran Scaffolds Source: ACS Catalysis URL: [Link]

• Title: Visible-Light Photoredox-Catalyzed Radical-Polar Crossover 1,4-Hydrofluoromethylation of 1,3-Enynes (Citing: Gold-Catalyzed Nucleophilic Cyclization of Functionalized Allenes) Source: Organic Letters - ACS Publications URL: [Link]

• Title: Recent advances in the gold-catalyzed additions to C–C multiple bonds Source: Beilstein Journal of Organic Chemistry URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Strategic N-Protection of 1-[(2R)-oxan-2-yl]methanamine

Executive Summary & Strategic Rationale

1-[(2R)-oxan-2-yl]methanamine (also known as (R)-(tetrahydro-2H-pyran-2-yl)methanamine) is a highly valuable chiral building block in medicinal chemistry, often utilized as a bioisostere for morpholine or piperidine derivatives. The molecule features a primary aliphatic amine and a chiral C2 center on a saturated tetrahydropyran (oxane) ring.

When designing synthetic routes involving this compound, the primary amine must frequently be masked to prevent unwanted nucleophilic side reactions. The oxane ring is a cyclic ether, which is generally stable to standard basic and mildly acidic conditions, unlike O-linked acetals (e.g., standard THP-protected alcohols). However, strongly Lewis acidic conditions or aggressive heating in concentrated mineral acids can risk ring-opening or racemization at the C2 chiral center. Therefore, selecting the appropriate N-protecting group—typically tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), or fluorenylmethyloxycarbonyl (Fmoc)—requires a careful balance of introduction efficiency, orthogonality, and mild deprotection conditions[1].

Mechanistic Insights & Reagent Selection

The protection of the primary amine in 1-[(2R)-oxan-2-yl]methanamine relies on nucleophilic acyl substitution. The unhindered nature of the primary methanamine allows for rapid reaction kinetics, but the choice of reagent dictates the mechanistic pathway and the required basicity of the reaction medium.

Boc Protection (Di-tert-butyl dicarbonate)

The Boc group is the most widely employed protecting group for aliphatic amines due to its robust stability against catalytic hydrogenolysis and strongly basic nucleophiles[2]. The mechanism involves the nucleophilic attack of the primary amine onto one of the carbonyl carbons of (Boc)2O. This forms a tetrahedral intermediate that collapses, eliminating tert-butyl carbonate, which rapidly decarboxylates into carbon dioxide and tert-butanol[2]. The reaction is often accelerated by mild bases (e.g., triethylamine or sodium bicarbonate) or catalysts like molecular iodine or sulfonated reduced graphene oxide, which electrophilically activate the carbonyl group[3].

Cbz Protection (Benzyl chloroformate)

Introduced originally for peptide synthesis, the Cbz group provides excellent orthogonality, particularly because it can be cleaved under neutral conditions via catalytic hydrogenolysis[4]. The protection utilizes benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions (aqueous base and an organic solvent). The base (e.g., NaHCO3 or NaOH) neutralizes the HCl byproduct generated during the nucleophilic attack, preventing the amine from being protonated and rendered unreactive[4].

Fmoc Protection (9-Fluorenylmethyl chloroformate or Fmoc-OSu)

The Fmoc group is highly favored when acid-labile protecting groups (like Boc) are present elsewhere in the molecule, as it is cleaved under mild basic conditions (e.g., 20% piperidine in DMF)[5]. The mechanism involves the amine attacking the highly reactive 9-fluorenylmethyl chloroformate (Fmoc-Cl) or the slightly milder N-hydroxysuccinimide ester (Fmoc-OSu). The bulky fluorenyl system provides steric shielding, but the primary amine of 1-[(2R)-oxan-2-yl]methanamine is sufficiently unhindered to react quantitatively[5].

Comparative Data Presentation

The following table summarizes the quantitative and qualitative parameters for the three primary N-protection strategies applied to 1-[(2R)-oxan-2-yl]methanamine.

Protecting Group	Reagent	Typical Base / Catalyst	Reaction Solvent	Expected Yield	Deprotection Strategy	Orthogonality
Boc	(Boc)2O	Et3N, DIPEA, or NaHCO3	DCM, THF, or MeOH	85 - 95%	Acidic (TFA or 4M HCl in dioxane)	Stable to base and H2/Pd-C[2]
Cbz	Cbz-Cl or Cbz-OSu	NaHCO3 or Na2CO3	THF/H2O or DCM	80 - 90%	Hydrogenolysis (H2, Pd/C) or HBr/AcOH	Stable to mild acid and mild base[4]
Fmoc	Fmoc-Cl or Fmoc-OSu	NaHCO3 or DIPEA	Dioxane/H2O or DMF	85 - 95%	Basic (20% Piperidine in DMF)	Stable to acid and H2/Pd-C[5]

Experimental Protocols

The following protocols are optimized for the chemoselective N-protection of 1-[(2R)-oxan-2-yl]methanamine, ensuring high yields while preserving the stereochemical integrity of the C2 chiral center.

Protocol A: N-Boc Protection using (Boc)2O

Self-validating mechanism: The evolution of CO2 gas serves as a visual indicator of reaction progress.

• Preparation : Dissolve 1-[(2R)-oxan-2-yl]methanamine (1.0 eq, ~10 mmol) in anhydrous dichloromethane (DCM, 25 mL) under an inert atmosphere (N2 or Ar).

• Base Addition : Add triethylamine (Et3N, 1.2 eq) to the solution and cool the mixture to 0 °C using an ice bath.

• Reagent Addition : Dissolve di-tert-butyl dicarbonate ((Boc)2O, 1.1 eq) in 5 mL of DCM and add it dropwise to the cooled amine solution over 15 minutes.

• Reaction : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor by TLC (ninhydrin stain) until the primary amine is fully consumed.

• Work-up : Quench the reaction with saturated aqueous NH4Cl (20 mL). Separate the organic layer and wash sequentially with 5% aqueous citric acid (to remove unreacted amine), water, and brine.

• Isolation : Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the N-Boc-1-[(2R)-oxan-2-yl]methanamine[2].

Protocol B: N-Cbz Protection using Cbz-Cl (Schotten-Baumann Conditions)

Causality note: A biphasic solvent system is used to partition the HCl byproduct into the aqueous phase, where it is neutralized by the inorganic base, driving the reaction forward.

• Preparation : Dissolve 1-[(2R)-oxan-2-yl]methanamine (1.0 eq, ~10 mmol) in a 2:1 mixture of THF and water (30 mL).

• Base Addition : Add sodium bicarbonate (NaHCO3, 2.5 eq) to the mixture and cool to 0 °C.

• Reagent Addition : Slowly add benzyl chloroformate (Cbz-Cl, 1.2 eq) dropwise via syringe. Caution: Cbz-Cl is a lachrymator; perform in a well-ventilated fume hood[4].

• Reaction : Vigorously stir the biphasic mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

• Work-up : Dilute the mixture with ethyl acetate (AcOEt, 40 mL). Separate the layers and wash the organic phase with 1M HCl (10 mL), saturated aqueous NaHCO3, and brine[4].

• Isolation : Dry over anhydrous Na2SO4, filter, and concentrate. Purify via silica gel chromatography if benzyl alcohol impurities are present.

Protocol C: N-Fmoc Protection using Fmoc-OSu

Causality note: Fmoc-OSu is preferred over Fmoc-Cl for aliphatic amines to minimize the formation of Fmoc-dipeptide-like byproducts and to avoid harsh HCl generation.

• Preparation : Dissolve 1-[(2R)-oxan-2-yl]methanamine (1.0 eq, ~10 mmol) in a 1:1 mixture of 1,4-dioxane and 10% aqueous Na2CO3 (30 mL).

• Cooling : Cool the solution to 0 °C in an ice bath.

• Reagent Addition : Dissolve Fmoc-OSu (1.1 eq) in 10 mL of 1,4-dioxane and add it dropwise to the vigorously stirring amine solution.

• Reaction : Stir at 0 °C for 1 hour, then at room temperature for 12 hours.

• Work-up : Acidify the reaction mixture to pH 3–4 using 1M HCl (carefully, to avoid oxane ring cleavage, though the C-linked THP is relatively stable). Extract with ethyl acetate (3 x 30 mL)[5].

• Isolation : Wash the combined organic layers with water and brine, dry over Na2SO4, and concentrate in vacuo.

Visualizations

Logical Workflow of Amine Protection Strategies

Workflow detailing orthogonal N-protection strategies and their respective deprotection conditions.

Mechanistic Pathway of Boc Protection

Mechanistic sequence of Boc protection highlighting nucleophilic attack and decarboxylation.

References

• Varala, R., Nuvula, S., & Adapa, S. R. (2006). Molecular Iodine-Catalyzed Facile Procedure for N-Boc Protection of Amines. Journal of Organic Chemistry, 71(21), 8283-8286.[Link]

• Total Synthesis. (2024). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism.[Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.[Link]

Sources

• 1. download.e-bookshelf.de [download.e-bookshelf.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Molecular Iodine-Catalyzed Facile Procedure for N-Boc Protection of Amines [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. total-synthesis.com [total-synthesis.com]

Technical Notes & Optimization

Technical Support Center: Enantioselective Synthesis of Tetrahydropyran (THP) Amines

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting & Optimization of Enantiomeric Excess (ee) in THP-Amines

Executive Summary: The THP Challenge

Tetrahydropyran (THP) amines are privileged scaffolds in medicinal chemistry (e.g., neuraminidase inhibitors, GPCR ligands). However, achieving high enantiomeric excess (ee >99%) is complicated by two main factors:

• Heteroatom Interference: The cyclic ether oxygen can coordinate to transition metal catalysts, reducing activity or altering the chiral pocket geometry.

• Conformational Flexibility: The THP ring adopts chair conformations that can equilibrate, making facial discrimination difficult for both enzymes and chemical catalysts.

This guide prioritizes the two most robust methodologies: Biocatalytic Transamination (for unfunctionalized amines) and Asymmetric Hydrogenation (for protected amines).

Biocatalytic Route: Transaminases (ATAs)[1][2]

Context: Transaminases (ATAs) are the industrial gold standard for chiral amines. They operate via a ping-pong bi-bi mechanism.[1] The primary failure mode in THP amine synthesis is not usually selectivity (enzymes are naturally highly selective), but thermodynamic equilibrium , which limits conversion and can lead to apparent low ee due to background racemization or insufficient turnover.

Workflow Visualization: Optimizing ATA Reactions

Figure 1: Decision logic for overcoming thermodynamic limitations in Transaminase-mediated THP amine synthesis.

Troubleshooting Guide: Biocatalysis

Q: I am using an (S)-selective transaminase for 4-aminotetrahydropyran, but conversion stalls at 50%.

• Root Cause: You have likely hit the thermodynamic equilibrium. Unlike irreversible reactions, transamination is reversible (

  ).

• Solution: You must displace the equilibrium.

  • Method A (Isopropylamine): Use isopropylamine (IPA) as the donor. The byproduct is acetone. Because acetone is more volatile than IPA, apply a slight vacuum (200–300 mbar) or a nitrogen sweep to remove acetone continuously.

  • Method B (Enzymatic Cascade): If using L-Alanine as a donor, the byproduct is pyruvate. Add Lactate Dehydrogenase (LDH) and NADH to reduce pyruvate to lactate. This effectively removes the ketone byproduct from the equilibrium.

Q: My ee is degrading during workup.

• Root Cause: THP amines can be basic.[2] If you use a strong acid quench (e.g., HCl pH < 1) and heat, you may induce retro-Michael type ring opening if there are other functional groups, or simple epimerization if the center is labile.

• Solution:

  • Do not distill the free amine if possible. Isolate as a salt (e.g., tartrate or mandelate) directly from the organic phase.

  • Protocol Tip: Extract the reaction mixture at pH 12 into MTBE, then add a solution of D-tartaric acid in MeOH to precipitate the chiral salt directly.

Chemical Route: Asymmetric Hydrogenation (AH)

Context: Direct reductive amination of THP-ketones often yields low ee. The superior strategy is the Asymmetric Hydrogenation of Enamides .[3] You first convert the ketone to an N-acyl enamide, then hydrogenate using Rh or Ru catalysts.

Mechanism & Ligand Selection

The oxygen in the THP ring exerts an inductive effect that deactivates the alkene. You need electron-rich, rigid ligands.

Catalyst System	Ligand Class	Typical Conditions	Target Substrate
Rh(COD)₂BF₄	DuPhos / BPE	3-5 bar H₂, MeOH	-Enamides (High turnover)
Ru(OAc)₂	BINAP / SegPhos	50-100 bar H₂, EtOH	-Enamides (High stability)
Ir(COD)Cl	Phosphino-Oxazoline	50 bar H₂, DCM	Unfunctionalized Imines

Experimental Protocol: Rh-DuPhos Hydrogenation of THP-Enamide

Objective: Synthesis of (S)-N-acetyl-4-aminotetrahydropyran.

• Substrate Prep: Synthesize the N-acetyl enamide from tetrahydro-4H-pyran-4-one using acetamide and TsOH (Dean-Stark). Purify to >98% purity (impurities poison the Rh catalyst).

• Glovebox Operation: In a nitrogen-filled glovebox, dissolve [Rh(COD)₂]BF₄ (1.0 mol%) and (S,S)-Me-DuPhos (1.1 mol%) in degassed methanol. Stir for 15 min to form the orange active complex.

• Reaction: Add the enamide substrate (0.5 M concentration). Transfer to a high-pressure autoclave.

• Hydrogenation: Pressurize to 5 bar (75 psi) H₂. Stir at 25°C for 12 hours.

• Validation: Vent H₂. Analyze conversion by NMR and ee by Chiral GC (Column: Cyclodex-B).

Critical Checkpoint: If the reaction solution turns black (Rh colloid formation), the ligand has oxidized or detached. Ensure strictly oxygen-free conditions.

Advanced Troubleshooting Matrix

Symptom	Diagnosis	Corrective Action
Low ee (<50%)	Racemic Background Reaction	In reductive amination, the imine might be reducing non-selectively before the catalyst acts. Fix: Switch to the Enamide route (Module 3) or lower the temperature to 0°C.
No Conversion (Biocat)	Substrate Toxicity	The ketone or amine is toxic to the enzyme/cell. Fix: Use a biphasic system (Water/Hexane) or add the substrate via a syringe pump (fed-batch).
No Conversion (Metal)	Heteroatom Poisoning	The THP oxygen is binding to the metal center. Fix: Switch to a cationic Rh-catalyst (non-coordinating anion like ) to open up coordination sites.
Inconsistent ee	Enamine Isomers	If hydrogenating an enamide, check if you have a mixture of E and Z isomers. Some catalysts only reduce one isomer selectively. Fix: Recrystallize the enamide starting material to geometric purity.

References

• Biocatalytic Synthesis of (R)

  • Source: ACS Organic Process Research & Development (2015).
  • Relevance: Definitive industrial protocol for THP amines using transaminases.

  • URL:[Link][4]

• Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines.

  • Source: MDPI / University of Greifswald (2018).
  • Relevance: Comprehensive review on equilibrium displacement and enzyme engineering.

  • URL:[Link][5]

• Asymmetric Hydrogen

  • Source: Chemical Reviews (2003/2020 upd
  • Relevance: Foundational text on Rh-DuPhos and Ru-BINAP mechanisms.

  • URL:[Link]

• Organocatalytic Asymmetric Synthesis of Tetrahydropyrans.

  • Source: Organic Letters (2012).

  • Relevance: Alternative route using squaramide catalysts for highly functionalized THPs.[6]

  • URL:[Link]

Sources

• 1. Frontiers | Protein engineering of amine transaminases [frontiersin.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence - PMC [pmc.ncbi.nlm.nih.gov]

Solubility issues of 1-[(2R)-oxan-2-yl]methanamine free base vs HCl

To: Research & Development Team From: Senior Application Scientist, Technical Support Subject: Solubility & Handling Guide: 1-[(2R)-oxan-2-yl]methanamine (Free Base vs. HCl)

Executive Summary

This guide addresses the solubility and handling challenges associated with 1-[(2R)-oxan-2-yl]methanamine (also known as (R)-(tetrahydro-2H-pyran-2-yl)methanamine).[1]

The Core Challenge: This compound exhibits a "solubility duality."

• The Free Base is an amphiphilic liquid: lipophilic enough to dissolve in organics, but hydrophilic enough (due to the amine and ether oxygen) to remain trapped in aqueous phases during workup.

• The HCl Salt is a polar solid: highly stable and water-soluble, but practically insoluble in the non-polar solvents (DCM, Toluene, THF) required for many synthetic transformations.

Part 1: Technical Profile & Solubility Comparison

Feature	Free Base (1-[(2R)-oxan-2-yl]methanamine)	HCl Salt (Hydrochloride)
CAS (Generic)	6628-83-7 (Racemic/Unspecified)	2202897-24-1 (R-Isomer specific)
Physical State	Colorless to light yellow liquid	White crystalline solid
Molecular Weight	~115.17 g/mol	~151.63 g/mol
Polarity (LogP)	~0.95 (Moderate Lipophilicity)	< 0 (Highly Polar/Ionic)
Water Solubility	High (Miscible/High solubility)	Very High (>100 mg/mL)
DCM Solubility	High	Negligible (Suspension)
Ether/Hexane	Soluble	Insoluble
Volatility	Moderate (Risk of loss on High Vac)	Non-volatile
Primary Use	Nucleophilic attacks, couplings	Storage, shelf-stable precursor

Part 2: Troubleshooting Guide (Q&A)

Issue 1: "I cannot extract the Free Base from the aqueous layer after my reaction."

Diagnosis: The compound is a small C6-amine with an ether oxygen.[1] This lowers the C/Heteroatom ratio to 3:1, making the free base significantly water-soluble.[1] Standard extraction with Diethyl Ether or Ethyl Acetate often fails because the partition coefficient (

) favors the water phase, especially if the pH isn't high enough.

Solution:

• pH Adjustment: Ensure the aqueous layer is pH > 12 using NaOH or KOH. The amine must be fully deprotonated.

• Salting Out: Saturate the aqueous layer with NaCl. This increases the ionic strength, forcing the organic amine out ("Salting out" effect).

• Solvent Switch: Stop using Ether. Use Dichloromethane (DCM) (3x extractions).

• The "Nuclear" Option: If DCM fails, use a mixture of Chloroform/Isopropanol (3:1) . This mixture is highly polar yet immiscible with water, ideal for extracting polar amines.

Issue 2: "The HCl salt won't dissolve in my reaction solvent (THF/DCM)."

Diagnosis: Amine hydrochloride salts are ionic lattices. They do not dissolve in non-polar or moderately polar aprotic solvents like THF, DCM, or Toluene. They sit as a suspension, preventing the reaction.

Solution:

• Method A (Biphasic): Dissolve the salt in a minimum amount of water, add the organic solvent, and use a phase transfer catalyst (e.g., TBAB).

• Method B (In-Situ Free Basing): Add a non-nucleophilic organic base (e.g., DIPEA or TEA) to the suspension in the organic solvent.[1]

  • Mechanism:[1] The DIPEA scavenges the HCl, liberating the free base 1-[(2R)-oxan-2-yl]methanamine, which immediately dissolves in the DCM/THF to react.[1]

  • Note: The DIPEA-HCl salt will precipitate or remain dissolved depending on the solvent; ensure it doesn't interfere with your downstream purification.[1]

Issue 3: "My yield is low, and the product smells strong even after drying."

Diagnosis: Volatility. As a low molecular weight amine (MW 115), the free base has significant vapor pressure. Leaving it on a high-vacuum manifold for extended periods (e.g., overnight) will result in product loss via sublimation/evaporation.[1]

Solution:

• Concentrate via rotary evaporation at moderate pressure (e.g., 20-40 mbar) and 30°C.[1]

• Do not leave on high vacuum (<1 mbar) for >15 minutes.[1]

• Store as the HCl salt if long-term storage is required.[1]

Issue 4: "The HCl salt is clumping and difficult to weigh."

Diagnosis: Hygroscopicity. Amine salts, particularly those with ether linkages, can be hygroscopic, absorbing atmospheric water rapidly. This alters the effective molecular weight, leading to stoichiometry errors.

Solution:

• Store the bottle in a desiccator.

• Weigh quickly or use a "weigh-by-difference" technique in a closed vial.

• If critical, dry the salt in a vacuum oven at 40°C over

  before use.

Part 3: Experimental Protocols

Protocol A: Efficient Conversion of HCl Salt to Free Base (Extraction)

Use this when you need the pure free base oil for a reaction sensitive to tertiary amine salts (like DIPEA).

• Dissolution: Dissolve 1.0 eq of 1-[(2R)-oxan-2-yl]methanamine HCl in minimum distilled water (approx. 5 mL per gram).

• Basification: Cool to 0°C. Add 2M NaOH dropwise until pH > 12. (Verify with pH paper; solution may become cloudy as free base separates).

• Salting Out: Add solid NaCl until the solution is saturated (undissolved salt visible).

• Extraction:

  • Extract 3 times with DCM (Volume ratio 1:1 organic:aqueous).

  • Tip: Avoid vigorous shaking if emulsions form; use gentle inversion.

• Drying: Combine organic layers. Dry over anhydrous

  (Sodium Sulfate) for 20 mins.

• Concentration: Filter and concentrate on a rotary evaporator (30°C bath). Stop immediately once solvent is removed to prevent evaporation of the amine.

Protocol B: In-Situ Usage (Standard Coupling)

Use this for amide couplings or SN2 reactions in DCM/DMF.[1]

• Suspend 1.0 eq of 1-[(2R)-oxan-2-yl]methanamine HCl in the reaction solvent (e.g., DCM).

• Add 1.2 - 2.0 eq of DIPEA (Diisopropylethylamine) or Triethylamine.[1]

• Stir for 10-15 minutes at room temperature.

  • Observation: The suspension may clear up (if DIPEA-HCl is soluble) or change appearance.[1] The active free amine is now in solution.

• Add the electrophile (e.g., Acid Chloride, Activated Ester).

Part 4: Visualization & Decision Logic

Figure 1: Solvent Selection & Handling Decision Tree

Caption: Decision matrix for solvent selection and extraction strategies based on the specific form of the amine.

Figure 2: The "Salting Out" Extraction Workflow

Caption: Step-by-step workflow to maximize recovery of the water-soluble free base.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 97924, (Tetrahydro-2H-pyran-2-ylmethyl)amine. Retrieved from [Link]

• Reich, H. J. (2024). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1] (General reference for Amine pKa and solubility principles). Retrieved from [Link][1]

• Rooke, N. (2024). Not Voodoo: Workup and Isolation of Water Soluble Organic Compounds. University of Rochester. Retrieved from [Link]

Sources

• 1. (Tetrahydro-2H-pyran-2-ylmethyl)amine | C6H13NO | CID 97924 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support: Handling Hygroscopic (R)-Oxan-2-ylmethanamine Salts

Case Reference: (R)-2-(Aminomethyl)tetrahydropyran salts (e.g., HCl, CAS: 2202897-24-1) Support Level: Tier 3 (Senior Scientist / Process Chemistry) Status: Active Guide[1][2][3]

Executive Summary: The "Sticky Solid" Problem

User Issue: "I synthesized (R)-oxan-2-ylmethanamine hydrochloride, but it turned into a gummy oil on the balance within minutes. How do I handle this?"

Root Cause Analysis: The (R)-oxan-2-ylmethanamine scaffold contains two critical hydrophilic motifs: a cyclic ether oxygen and a primary amine.[1][2][3] When protonated (e.g., as an HCl salt), the ionic lattice energy is often insufficient to overcome the thermodynamic drive to solvate with atmospheric water. The ether oxygen acts as a hydrogen bond acceptor, while the ammonium group acts as a donor, creating a "moisture magnet." This leads to deliquescence —where the solid absorbs enough water to dissolve itself, forming a saturated solution (the "gum").

This guide provides protocols to Rescue (dry), Prevent (handle), and Optimize (change salt form) this material.[1]

Module 1: Emergency Rescue (Troubleshooting)

FAQ: My solid is already a gum. Can I save it?

Answer: Yes. Do not attempt to recrystallize immediately; wet oils rarely crystallize.[3] You must remove the water azeotropically to restore the solid lattice.

Protocol A: Azeotropic Drying (The "Rotovap Rescue")

Use this when the material is a sticky oil or gum.[1]

• Dissolution: Dissolve the gum completely in a mixture of DCM (Dichloromethane) and Methanol (9:1 ratio).[1][3] Methanol ensures the wet salt dissolves fully.

• Azeotrope Addition: Add Toluene (approx. 3x the volume of your DCM solution). Toluene forms a positive azeotrope with water (boiling point 85°C) and will carry moisture out.[1][3]

• Evaporation: Concentrate on a rotary evaporator.

  • Critical Step: Do not evaporate to dryness yet.[3] Evaporate until the DCM/MeOH is gone and mostly Toluene remains.

• Repeat: Add fresh Toluene and evaporate again. Repeat 3x.

• Final Strip: Evaporate to dryness. The material should foam up into a white/off-white solid (amorphous foam).[1][3]

• High Vacuum: Place immediately under high vacuum (<0.5 mbar) for 12–24 hours.

Visual Workflow: The Rescue Protocol

Caption: Flowchart for restoring deliquescent amine salts to solid form using azeotropic distillation.

Module 2: Prevention & Handling

FAQ: How do I weigh this without it turning to goo?

Answer: Standard weighing boats are insufficient.[1][3] The moment you open the bottle, the clock starts.

Protocol B: The "Difference Weighing" Technique

Use this for precise stoichiometry without a glovebox.

• Preparation: Dry a Schlenk flask or a septum-capped vial under vacuum and backfill with Nitrogen/Argon.

• Gross Weight: Take the entire storage bottle of the amine salt. Weigh the closed bottle on the balance. Record Mass (

  ).[1][3]

• Transfer: Quickly open the bottle, spatula the approximate amount into your reaction flask (which is under positive inert gas flow), and immediately close the bottle.

• Tare Weight: Weigh the closed bottle again. Record Mass (

  ).[1][3]

• Calculation: Mass added =

  .

  • Why this works: You never expose the balance to the open salt, and you don't wait for the balance to stabilize while the salt absorbs water.

Storage Recommendations

Storage Method	Suitability	Notes
Benchtop (capped)	🔴 Critical Failure	Will deliquesce within days/weeks.
Desiccator (Silica)	🟡 Risk	Silica is often not strong enough for HCl salts.[1][3]
Desiccator (P₂O₅)	🟢 Recommended	Phosphorus Pentoxide is required for deep drying.[1][3]
Glovebox / Sealed Vial	🟢 Best Practice	Store under Argon/Nitrogen.[1][3] Tape the cap with Parafilm.

Module 3: Salt Selection (Optimization)

FAQ: Can I change the salt to make it less hygroscopic?

Answer: Yes. The Hydrochloride (HCl) salt is often the most hygroscopic due to the high charge density of the chloride ion and the flexibility of the lattice. Changing the counter-ion to something larger and more hydrophobic can stabilize the solid.

Recommended Alternative Salts

If the HCl salt is unmanageable, synthesize one of the following:

• Tosylate (p-Toluenesulfonate):

  • Pros: Large hydrophobic aromatic ring increases lattice energy and repels water.[3] Usually crystalline.[3][4]

  • Synthesis: Mix free amine with 1.0 eq p-Toluenesulfonic acid monohydrate in EtOAc.

• Fumarate:

  • Pros: Often forms high-melting, non-hygroscopic networks.[2][3]

  • Synthesis: Mix free amine with 0.5 or 1.0 eq Fumaric acid in EtOH.[3]

• Tartrate:

  • Pros: Good for chiral resolution if needed, often forms stable conglomerates.[3]

Visual Workflow: Salt Selection Logic

Caption: Decision matrix for selecting the appropriate counter-ion based on experimental needs.

Module 4: Analytical Verification

FAQ: How do I know the "weight" I measured is actually amine and not water?

Answer: You cannot rely on gravimetric weight for hygroscopic salts. You must determine the Weight Percent (wt%) using Quantitative NMR (qNMR).[1]

Protocol C: qNMR for Water/Solvent Content

• Standard: Use an internal standard like Maleic Acid or Dimethyl Sulfone (ensure it is dry and non-volatile).[1][3]

• Solvent: Use anhydrous DMSO-d6 (Water peak is distinct) or D2O (if measuring organic solvent content only).[1][2][3]

• Procedure:

  • Weigh ~10 mg of salt (

    ) accurately.

  • Weigh ~10 mg of internal standard (

    ) accurately.

  • Dissolve both in the NMR tube.

• Calculation:

  [1][3]

  • Where

    = Integral area, = Number of protons, = Molar mass, = Purity.[5][6]

References

• BenchChem Technical Support. (2025).[1][3][4] Effective Drying of Aniline Hydrochloride Salts: Protocols for Desiccator and Vacuum Oven Drying. BenchChem.[3][4] [1][3]

• Sigma-Aldrich (MilliporeSigma). (2017).[1][2][3] Quantitative NMR (qNMR) Technical Details and TraceCERT® Certified Reference Materials. Sigma-Aldrich.[3]

• Anderson, N. G. (2012).[1][3] Practical Process Research & Development - A Guide for Organic Chemists.[2][3] Academic Press.[3] (General reference for salt selection principles).

• Stahl, P. H., & Wermuth, C. G. (Eds.).[3] (2002).[1][3] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[2][3] (Authoritative text on counter-ion selection for hygroscopicity).

• Emery Pharma. (2024).[1][3] A Guide to Quantitative NMR (qNMR).[1][3] Emery Pharma.[3]

Sources

• 1. Oxanes | Fisher Scientific [fishersci.com]
• 2. 882402-12-2|Oxetan-2-ylmethanamine|BLD Pharm [bldpharm.com]
• 3. 1-(Oxetan-2-yl)methanamine | C4H9NO | CID 20293931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Purification of 1-[(2R)-oxan-2-yl]methanamine

Welcome to the Advanced Chromatography Support Center. Purifying 1-[(2R)-oxan-2-yl]methanamine (also known as (R)-tetrahydro-2H-pyran-2-yl)methanamine) presents a unique set of challenges. As a highly polar, low-molecular-weight primary amine lacking a UV chromophore, it routinely defies standard flash chromatography protocols.

This guide is engineered for drug development professionals and synthetic chemists. It bypasses generic advice to focus on the specific physicochemical causality behind this molecule's behavior, providing self-validating workflows to ensure high-yield isolation.

Diagnostic Workflow

Before beginning your purification, consult the decision matrix below. Your choice of stationary phase dictates your entire solvent and detection strategy.

Decision tree for stationary phase selection and detection of aliphatic amines.

Troubleshooting & FAQs

Q: Why does my compound streak heavily on standard silica gel, resulting in poor recovery? A: This is a classic acid-base interaction. The surface of bare silica gel is populated with weakly acidic silanol groups (

, pKa ~4.5–5.0). 1-[(2R)-oxan-2-yl]methanamine is a highly basic primary aliphatic amine (estimated pKa ~10.5). When the amine contacts the silica, it protonates. The resulting cation binds tightly to the anionic silica surface via ion-exchange mechanisms, causing severe peak tailing and irreversible adsorption. Solution: You must add a sacrificial basic modifier to your mobile phase. Adding 1–5% Triethylamine (TEA) or methanolic ammonia neutralizes the acidic silanols . Because TEA has a pKa of 10.75, it outcompetes your target amine for the active acidic sites, allowing your product to elute based on polarity rather than ion exchange .

Q: I am running an automated flash system, but I see no peaks on the UV trace. Where is my product? A: 1-[(2R)-oxan-2-yl]methanamine lacks a conjugated

-system or aromatic ring. It only contains an ether oxygen and a primary amine, meaning it has no significant UV absorbance above 210 nm. Standard UV detectors (typically set to 254 nm or 280 nm) are completely blind to it. Solution: You must use an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD). If you are collecting fractions manually, you must spot them on a TLC plate and visualize them using a primary amine-specific stain, such as Ninhydrin.

Q: Can I use an Acetone/Hexane gradient to purify this amine? A: Absolutely not. 1-[(2R)-oxan-2-yl]methanamine is a sterically unhindered primary amine. In the presence of the weakly acidic silica gel surface, the amine will undergo a rapid condensation reaction with acetone to form a Schiff base (imine) directly on the column. Always stick to Dichloromethane/Methanol or Hexane/Ethyl Acetate systems for primary amines.

Q: After combining my pure fractions and removing the solvent on the rotary evaporator, my yield is suspiciously low. What happened? A: You likely evaporated your product. The free base of 1-[(2R)-oxan-2-yl]methanamine has a low molecular weight (115.17 g/mol ) and is a semi-volatile liquid at room temperature. Prolonged exposure to high vacuum and elevated water bath temperatures (>30°C) will cause the product to co-evaporate with the solvent. Solution: Keep the water bath below 25°C and avoid deep vacuum (<50 mbar) once the bulk solvent is removed. For long-term storage, convert the free base to its hydrochloride (HCl) salt by adding a stoichiometric amount of ethereal HCl before evaporation.

Quantitative Data: Stationary Phase Comparison

To optimize your purification, compare the physicochemical parameters of the three most viable stationary phases. For highly sensitive or precious samples, amine-functionalized silica (KP-NH) is the gold standard .

Parameter	Bare Silica Gel (Si-OH)	Amine-Functionalized (KP-NH)	Reverse Phase (C18)
Recommended Eluent	DCM / MeOH	Hexane / EtOAc	H₂O / MeCN
Modifier Required	1–5% TEA or NH₄OH	None	0.1% TFA or Formic Acid
Surface pKa	~ 4.5 – 5.0 (Acidic)	~ 9.0 – 10.0 (Basic)	N/A (Hydrophobic)
Causality of Separation	TEA competitively binds acidic silanols, preventing amine protonation.	Surface is pre-modified with basic groups, neutralizing silanols intrinsically.	Acidic modifier protonates the amine, increasing polarity but improving peak shape.
Typical Recovery Rate	Moderate (70–85%)	High (>90%)	Variable (Depends on retention)

Validated Standard Operating Procedure (SOP)

This protocol describes the manual flash chromatography of 1-[(2R)-oxan-2-yl]methanamine on bare silica gel. It is designed as a self-validating system , meaning each critical step contains a built-in check to prevent downstream failure.

Phase 1: Preparation and Equilibration

• Solvent Preparation: Prepare a mobile phase of 90% Dichloromethane (DCM), 9% Methanol (MeOH), and 1% aqueous Ammonium Hydroxide (NH₄OH) or Triethylamine (TEA).

  • Validation Check: Spot the prepared solvent on universal pH paper. It must read >9. If it does not, the modifier concentration is too low to suppress silanol activity.

• Column Packing: Slurry pack the silica gel using the modified solvent.

• Equilibration (Critical Step): Flush the packed column with at least 3 Column Volumes (CV) of the modified solvent.

  • Causality: The acid-base neutralization between TEA/NH₄OH and silica is highly exothermic.

  • Validation Check: Touch the outside of the glass column. You will feel a distinct band of heat moving down the column. Do not load your sample until this heat band has completely eluted and the entire glass column has returned to room temperature.

Phase 2: Elution and Visualization

• Sample Loading: Dissolve the crude amine in a minimum volume of DCM and load it evenly onto the column head.

• Elution: Run the column isocratically or with a shallow gradient (up to 15% MeOH). Collect appropriately sized fractions.

• TLC Monitoring: Spot fractions on a silica TLC plate.

TLC visualization workflow emphasizing the critical evaporation step to prevent false positives.

• Staining (Critical Step):

  • Causality: Ninhydrin reacts with any primary or secondary amine, including your NH₄OH modifier. If you do not remove the modifier from the TLC plate, the entire plate will turn purple, masking your product.

  • Validation Check: Run a blank lane on your TLC plate with just the eluent. Dry the plate thoroughly with a heat gun for 60 seconds. Dip in Ninhydrin and heat. If the blank lane turns purple, your drying protocol is insufficient. Adjust until the blank lane remains clear, then proceed to stain your actual fractions.

Phase 3: Isolation

• Concentration: Combine the product-containing fractions in a tared round-bottom flask.

• Evaporation: Remove the solvent on a rotary evaporator.

  • Validation Check: Ensure the water bath is strictly

    25°C. Stop the vacuum immediately once the solvent stops condensing to prevent volatilization of the free base amine.

References

• Welch Materials. Triethylamine as a Mobile Phase Additive: What Does It Do? Available at:[Link]

• University of Rochester (Not Voodoo). Solvent Systems for Flash Column Chromatography. Available at:[Link]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography? Available at:[Link]

Technical Support Center: Stability &amp; Handling of 1-[(2R)-oxan-2-yl]methanamine in Solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical vulnerabilities of 1-[(2R)-oxan-2-yl]methanamine (also known as (R)-(tetrahydro-2H-pyran-2-yl)methanamine). This chiral primary amine is a highly valuable building block in drug discovery, but its structural features—specifically the primary amine group adjacent to an oxidizable alpha-carbon—make it susceptible to environmental degradation in solution.

This guide provides field-proven troubleshooting insights, mechanistic explanations, and self-validating protocols to ensure the integrity of your experimental workflows.

Executive Summary & Physicochemical Profile

To successfully handle 1-[(2R)-oxan-2-yl]methanamine, researchers must account for its reactivity with atmospheric gases and solvent incompatibilities. The table below summarizes the critical quantitative data and stability metrics you must consider before preparing your stock solutions.

Table 1: Physicochemical Data & Solution Stability Profile

Property / Metric	Value / Description	Impact on Solution Stability
Molecular Formula	C₆H₁₃NO (MW: 115.17 g/mol )	Contains an oxidizable alpha-carbon adjacent to the primary amine, acting as a site for radical initiation.
Estimated pKa	~9.5 - 10.0	Highly protonated at physiological pH; the reactive free base dominates only at pH > 10.
CO₂ Susceptibility	High (Forms Carbamate)	Rapidly absorbs atmospheric CO₂, reducing effective basicity, lowering pH, and potentially causing precipitation.
Oxidative Half-life	~14 - 21 days (Aerated, 25°C)	Gradual conversion to tetrahydropyran-2-carboxaldehyde and free ammonia if left exposed to ambient oxygen.
Oxane Ring Stability	High	Stable in neutral/basic media; susceptible to ring-opening cleavage only in strong, hot aqueous acids.

Troubleshooting Guides & FAQs

Q1: Why does the active concentration of my 1-[(2R)-oxan-2-yl]methanamine solution decrease over time when stored on the benchtop? Causality & Mechanism: Primary amines are highly susceptible to oxidative degradation when exposed to dissolved oxygen. The degradation is initiated by hydrogen abstraction at the alpha-carbon (the methylene group between the oxane ring and the amine), leading to the formation of an unstable imine intermediate[1]. This imine rapidly undergoes hydrolysis in aqueous environments to yield tetrahydropyran-2-carboxaldehyde and free ammonia[2]. Resolution: Always prepare solutions in degassed solvents. Purge the headspace of storage vials with an inert gas (argon or nitrogen) and store at -20°C to kinetically suppress the oxidation rate.

Q2: I observe an unexpected pH drop and occasional precipitation in my aqueous stock solution. What is happening? Causality & Mechanism: This is a classic symptom of carbamate formation. When the free base of a primary amine is exposed to atmospheric carbon dioxide, it acts as a nucleophile. The amine attacks CO₂ to form a 1,3-zwitterion intermediate, which subsequently deprotonates to form an alkylammonium carbamate[3]. This reversible reaction not only consumes the active amine—reducing its availability for downstream nucleophilic substitution reactions—but also significantly alters the ionic strength and pH of the solution[4]. In highly concentrated solutions, the resulting carbamate salt often exceeds its solubility limit and precipitates. Resolution: If the free base is required, minimize atmospheric exposure and use a CO₂-free glovebox for prolonged handling. Alternatively, store the compound as its hydrochloride (HCl) salt. Protonating the amine eliminates its nucleophilicity, preventing both carbamate formation and oxidation.

Q3: Can I store the free base in halogenated solvents like dichloromethane (DCM) or chloroform? Causality & Mechanism: No. While 1-[(2R)-oxan-2-yl]methanamine is highly soluble in DCM, primary amines slowly react with halogenated solvents over time via nucleophilic aliphatic substitution (Sₙ2). This leads to the formation of alkylated impurities (e.g., chloromethylated amines) and the generation of HCl, which will prematurely protonate the remaining active amine, ruining the stoichiometry of your downstream reactions. Resolution: For long-term storage of the free base, utilize strictly anhydrous, non-reactive solvents such as tetrahydrofuran (THF), acetonitrile, or 1,4-dioxane. Ensure these solvents are stabilized and peroxide-free, as peroxides will drastically accelerate the oxidative degradation mentioned in Q1.

Mechanistic & Workflow Visualizations

To conceptualize the chemical risks and the necessary handling procedures, refer to the following system diagrams.

Degradation pathways of 1-[(2R)-oxan-2-yl]methanamine via oxidation and CO2 exposure.

Step-by-step workflow for preparing and storing stable amine stock solutions.

Experimental Protocols

To ensure reproducibility and trustworthiness, follow these self-validating protocols. The inclusion of immediate Quality Control (QC) establishes a baseline, allowing you to confidently verify the integrity of the solution over time.

Protocol 1: Preparation of Ultra-Stable Stock Solutions

Objective: Formulate a degradation-resistant stock solution of 1-[(2R)-oxan-2-yl]methanamine.

• Solvent Degassing: Transfer your chosen solvent (e.g., LC-MS grade Water or anhydrous THF) into a clean flask. Sparge the solvent with high-purity Argon or Nitrogen gas for a minimum of 30 minutes to displace dissolved O₂ and CO₂.

• Dissolution: Inside a glovebox or under a continuous stream of inert gas, weigh the required amount of 1-[(2R)-oxan-2-yl]methanamine (preferably the HCl salt for maximum stability). Dissolve it completely in the degassed solvent.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter. This removes particulate nucleation sites that can trigger precipitation and eliminates microbial contaminants that might metabolize the amine.

• Aliquoting & Inerting: Dispense the filtered solution into single-use amber glass vials (to prevent photo-induced radical oxidation). Gently blow a stream of Argon over the headspace of each vial before sealing tightly with a PTFE-lined cap.

• Storage & Baseline Validation: Immediately store the vials at -20°C. Reserve one aliquot to run Protocol 2 (below) to establish your "Day 0" baseline purity.

Protocol 2: LC-MS Monitoring of Amine Degradation

Objective: Quantify the active amine concentration and detect the presence of oxidation/carbamate byproducts.

• Sample Preparation: Dilute an aliquot of your stock solution to a final concentration of 10 µg/mL using a 50:50 mixture of LC-MS grade Water and Acetonitrile containing 0.1% Formic Acid.

• Chromatographic Conditions: Inject 2 µL onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm). Run a standard gradient elution from 5% to 95% Acetonitrile over 5 minutes.

• Mass Spectrometry Parameters: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Monitor the following specific mass-to-charge (m/z) ratios:

  • m/z 116.1: Intact 1-[(2R)-oxan-2-yl]methanamine [M+H]⁺

  • m/z 160.1: Alkylammonium Carbamate byproduct[M+H]⁺

  • Note: The aldehyde byproduct (tetrahydropyran-2-carboxaldehyde, MW 114.14) ionizes poorly in ESI+. To monitor aldehyde formation, utilize an inline UV-Vis detector set to 210 nm.

• Data Interpretation: Calculate the Area Under the Curve (AUC) for the m/z 116.1 peak. Compare this value against your Day 0 baseline. A decrease of >5% indicates significant degradation, prompting the need to discard the aliquot.

References

• A Unified Approach to CO2–Amine Reaction Mechanisms - PMC - NIH. 3

• Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide - MDPI.4

• The Chemistry and Thermodynamics of Point Source CO2 Capture by Liquid Chemical Absorption and Its Impact on Process Performance - ACS Publications. 1

• Oxidative Degradation of Monoethanolamine - ResearchGate. 2

Sources

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• 2. researchgate.net [researchgate.net]
• 3. A Unified Approach to CO2–Amine Reaction Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Lipase-Catalyzed Kinetic Resolution of Pyran Amines

Welcome to the technical support center for the optimization of lipase-catalyzed kinetic resolution of pyran amines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of enzymatic reactions to achieve high enantiopurity. Here, we address common challenges with in-depth, scientifically-grounded solutions and practical, field-proven insights.

Introduction to Lipase-Catalyzed Kinetic Resolution

The kinetic resolution of racemic pyran amines is a cornerstone technique in the synthesis of enantiomerically pure compounds, which are critical building blocks in the pharmaceutical industry. Lipases, particularly Candida antarctica lipase B (CALB), are widely employed for their high selectivity and stability in organic solvents.[1][2] This process relies on the differential rate of reaction of the two enantiomers of a racemic amine with an acylating agent, catalyzed by the lipase. The result is an enantioenriched mixture of the unreacted amine and the acylated product. However, achieving optimal enantiomeric excess (ee) and yield requires careful control of several experimental parameters.

This guide provides a structured approach to troubleshooting and optimizing these reactions, ensuring reliable and reproducible outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments, providing both the "what to do" and the "why it works."

Issue 1: Low Enantiomeric Excess (ee) for Both Product and Unreacted Starting Material

This is a frequent challenge and can stem from several factors.[3] A systematic approach is key to identifying the root cause.

Q: My kinetic resolution resulted in poor enantioselectivity. Where should I start troubleshooting?

A: Begin by systematically evaluating the core components of your reaction: the enzyme's condition and the reaction environment.

• Verify Enzyme Activity and Selectivity:

  • Potential Cause: The lipase may have reduced activity due to improper storage or handling, or it may inherently possess low selectivity for your specific pyran amine substrate.

  • Solution:

    • Source and Storage: Confirm that the enzyme is from a reputable supplier and has been stored under the recommended conditions (typically cool and dry).

    • Activity Assay: If possible, perform a standard activity assay to confirm the enzyme is active.

    • Increase Enzyme Loading: A higher concentration of active enzyme can sometimes improve selectivity, but be mindful of potential cost implications and the risk of decreased selectivity at very high loadings.[3]

    • Consider Different Lipases: If low selectivity persists, screen other commercially available lipases. While CALB is a workhorse, other lipases may exhibit different substrate specificities.[4]

• Optimize Reaction Temperature:

  • Potential Cause: Higher temperatures increase reaction rates but can negatively impact the enzyme's enantioselectivity by providing enough thermal energy to overcome the activation energy difference between the two enantiomer transition states.[5][6]

  • Solution: Conduct the reaction at a lower temperature. This often enhances enantioselectivity, albeit at the cost of a longer reaction time.[3] Perform a temperature screening study (e.g., 4°C, room temperature, 40°C) to find the optimal balance.

• Screen Different Solvents:

  • Potential Cause: The solvent plays a crucial role in modulating enzyme conformation and, consequently, its catalytic activity and selectivity.[7][8] Polar solvents can strip the essential water layer from the enzyme, leading to denaturation.[8]

  • Solution: Screen a variety of non-polar, hydrophobic organic solvents such as hexane, toluene, or methyl tert-butyl ether (MTBE).[2] These solvents are generally less disruptive to the enzyme's structure. Avoid highly polar solvents unless the enzyme is specifically formulated for them.[2][8]

• Adjust Reaction Time (Conversion):

  • Potential Cause: The enantiomeric excess of both the product and the unreacted substrate is directly dependent on the reaction conversion.[3] The product's ee is highest at the beginning of the reaction, while the substrate's ee increases with conversion.

  • Solution: Perform a time-course study by taking aliquots at various intervals and analyzing the ee of both the amine and the amide. This will allow you to determine the optimal stopping point to achieve the desired ee for your target compound.

• Investigate Potential Racemization:

  • Potential Cause: The enantioenriched product or starting material could be racemizing under the reaction conditions, which can be influenced by temperature or pH.[3]

  • Solution: Run control experiments where you subject the enantioenriched product and starting material to the reaction conditions in the absence of the other reactant. If racemization is detected, consider modifying the conditions, such as lowering the temperature.

Issue 2: High Enantiomeric Excess (ee) but Low Yield

Achieving high purity at the expense of yield is a common trade-off in kinetic resolutions.

Q: I'm getting excellent ee for my unreacted amine, but the yield is too low to be practical. How can I improve this?

A: This is an inherent limitation of kinetic resolution, where the theoretical maximum yield for a single enantiomer is 50%.[9] However, there are strategies to address this.

• Balance Yield and Enantiomeric Excess:

  • Potential Cause: Pushing the reaction to very high conversions to maximize the ee of the unreacted starting material will inherently lead to a low yield of that material.[3]

  • Solution: Re-evaluate the minimum acceptable ee for your downstream applications. A slight compromise on ee might significantly improve the yield. Use the relationship between conversion, ee, and the selectivity factor (E) to model the expected outcomes and select a more practical endpoint for your reaction.

• Consider Dynamic Kinetic Resolution (DKR):

  • Potential Cause: Standard kinetic resolution discards one enantiomer.

  • Solution: If a yield greater than 50% is essential, a Dynamic Kinetic Resolution (DKR) is the most effective approach.[10] DKR combines the enzymatic resolution with an in-situ racemization of the slower-reacting enantiomer of the starting amine.[11] This allows for a theoretical yield of up to 100% of a single enantiomeric product.[10]

    • Implementation: This requires the addition of a compatible racemization catalyst. For amines, ruthenium-based catalysts are often employed.[10][11] It is critical to ensure that the racemization catalyst and its required conditions are compatible with the lipase.

Issue 3: Reaction is Sluggish or Stalls

Slow reaction rates can be a significant bottleneck.

Q: My reaction is proceeding very slowly or has stopped before reaching the desired conversion. What could be the problem?

A: Several factors can contribute to a slow or stalled reaction, often related to enzyme inhibition or suboptimal conditions.

• Insufficient Water Activity (aw):

  • Potential Cause: Lipases require a minimal amount of water to maintain their catalytically active conformation.[12] In nearly anhydrous organic solvents, the enzyme can be too rigid, leading to low activity.

  • Solution: Ensure the enzyme is properly hydrated. This can be achieved by pre-equilibrating the enzyme with a salt hydrate pair or by adding a very small, controlled amount of water to the reaction mixture.[13] However, be cautious, as excess water can promote the reverse hydrolytic reaction and decrease the overall yield of the acylated product.[14][15] The optimal water activity often falls within the range of 0.2 to 0.5.[12]

• Product Inhibition:

  • Potential Cause: The acylated product or the co-product (e.g., an alcohol from a transesterification reaction) can act as an inhibitor to the lipase, slowing the reaction as their concentration increases.

  • Solution:

    • Remove Byproducts: If a co-product is formed, consider methods for its continuous removal, such as using molecular sieves.

    • Substrate-to-Enzyme Ratio: Optimizing the substrate-to-enzyme ratio can sometimes mitigate inhibition effects.

• Sub-optimal Temperature or pH:

  • Potential Cause: As discussed previously, temperature significantly affects reaction rate.[16] While lower temperatures can improve selectivity, they also slow down the reaction. Most lipases also have an optimal pH range for activity.[17]

  • Solution: If the reaction is too slow at a lower temperature, a compromise may be necessary. Find a temperature that provides an acceptable rate and selectivity. While pH is less of a factor in non-aqueous media, the solid enzyme can retain a "pH memory" from its last aqueous environment. Ensure the enzyme was prepared or purchased in a suitable buffer.

• Poor Substrate Solubility:

  • Potential Cause: The pyran amine or the acylating agent may have limited solubility in the chosen organic solvent, leading to a low effective concentration.

  • Solution: Screen for a solvent that provides better solubility for all reactants while still being compatible with the enzyme. A co-solvent system could also be explored, but with caution, as it may impact enzyme activity.

Frequently Asked Questions (FAQs)

Q1: Which lipase is best for the kinetic resolution of amines?

A1: Candida antarctica lipase B (CALB), often in its immobilized form (e.g., Novozym 435), is the most widely and successfully used lipase for the kinetic resolution of amines due to its broad substrate scope, high enantioselectivity, and excellent stability in organic solvents.[4][18][19] However, the "best" lipase is always substrate-dependent, and screening a small panel of lipases is recommended for a novel substrate.

Q2: What is the role of the acylating agent, and how do I choose one?

A2: The acylating agent reacts with one enantiomer of the amine to form an amide. The choice of acylating agent can significantly impact reaction rate and selectivity. Simple esters like ethyl acetate are common, but activated esters such as isopropyl acetate or vinyl acetate are often used to make the acylation step effectively irreversible, which can improve the enantioselectivity.[11] The ideal acylating agent should react readily with the amine in the presence of the lipase but have a low background (non-enzymatic) reaction rate.

Q3: How do I monitor the progress of the reaction and determine the enantiomeric excess?

A3: The reaction progress (conversion) and enantiomeric excess are typically monitored by chiral chromatography, most commonly High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) using a chiral stationary phase. Nuclear Magnetic Resonance (NMR) spectroscopy using chiral shift reagents or by derivatizing the amine with a chiral agent to form diastereomers can also be used.[20][21][22]

Q4: How does conversion relate to the ee of the product and the remaining substrate?

A4: In a kinetic resolution, the enantiomeric excess of both the product and the unreacted substrate changes as the reaction progresses.[3]

• Product ee (eep): Is highest at the beginning of the reaction and decreases as the reaction proceeds.

• Substrate ee (ees): Is zero at the start and increases with conversion, theoretically reaching 100% as the reaction nears completion (though this is rarely practical). For a successful resolution with a high selectivity factor (E > 100), it is possible to obtain both the unreacted substrate and the product with high ee at around 50% conversion.

Q5: Can I reuse the immobilized lipase?

A5: Yes, one of the major advantages of using an immobilized lipase is its reusability, which is crucial for process economy.[23][24] After the reaction, the immobilized enzyme can be recovered by simple filtration, washed with a suitable solvent to remove any adsorbed products or unreacted starting materials, and then dried before being used in a subsequent batch. Its activity should be monitored over several cycles, as some loss of activity is inevitable.

Experimental Protocols and Data

General Protocol for Lipase-Catalyzed Kinetic Resolution of a Pyran Amine

This protocol provides a starting point for your experiments. Optimization will be required for specific substrates.

• Preparation: To a clean, dry vial equipped with a magnetic stir bar, add the racemic pyran amine (1.0 mmol) and the chosen organic solvent (e.g., MTBE, 10 mL).

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435, 20-50 mg/mmol of substrate).

• Acylating Agent: Add the acylating agent (e.g., ethyl acetate, 1.5-3.0 equivalents).

• Reaction: Seal the vial and stir the mixture at the desired temperature (e.g., 30°C).

• Monitoring: Monitor the reaction progress by periodically taking small aliquots, filtering out the enzyme, and analyzing the sample by chiral HPLC or GC to determine conversion and enantiomeric excess.

• Work-up: Once the desired conversion/ee is reached, filter off the immobilized enzyme. The filtrate can then be concentrated and the product and unreacted starting material separated by standard techniques such as column chromatography.

Data Presentation: Impact of Temperature and Solvent on Enantioselectivity

The following tables summarize typical trends observed when optimizing reaction conditions.

Table 1: Effect of Temperature on Enantioselectivity (E-value)

Temperature (°C)	Reaction Time (h) for ~50% Conversion	Enantioselectivity (E)
25	24	45
40	12	25
55	6	12

Note: Lower temperatures generally lead to higher enantioselectivity but require longer reaction times.[3]

Table 2: Effect of Solvent on Lipase Activity and Selectivity

Solvent	Dielectric Constant	Log P	Relative Activity (%)	Enantioselectivity (E)
n-Hexane	1.88	3.9	100	50
Toluene	2.38	2.7	95	48
MTBE	4.34	1.3	85	42
Acetonitrile	37.5	-0.34	< 5	Low
DMSO	46.7	-1.35	< 1	Very Low

Note: Non-polar, hydrophobic solvents (high Log P) are generally preferred for lipase-catalyzed resolutions.[2][7]

Visualization of Key Concepts

Kinetic Resolution Workflow

The following diagram illustrates the fundamental principle of lipase-catalyzed kinetic resolution.

Caption: Lipase preferentially catalyzes the acylation of one enantiomer (R-Amine) over the other.

Troubleshooting Decision Tree for Low Enantiomeric Excess

Use this flowchart to systematically diagnose and solve issues with low enantioselectivity.

Caption: A step-by-step decision tree for troubleshooting low enantioselectivity in kinetic resolutions.

References

• Effect of Water Clustering on the Activity of Candida antarctica Lipase B in Organic Medium. (2017). Journal of Physical Chemistry B.
• Effect of water content and temperature on Carica papaya lipase catalyzed esterification and transesterification reactions. (n.d.). Agritrop.
• Water Activity Control for Lipase-Catalyzed Reactions in Nonaqueous Media. (n.d.). SpringerLink.
• Application of Lipase B from Candida antarctica in the Pharmaceutical Industry. (2025). ACS Publications.
• Water activity and substrate concentration effects on lipase activity. (1997). PubMed.
• Water activity and substrate concentration effects on lipase activity. (1997). Semantic Scholar.
• Technical Support Center: Enhancing Enantiomeric Excess through Kinetic Resolution. (2025). Benchchem.
• A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. (2022). Royal Society of Chemistry.
• Lipase catalysis in organic solvents: advantages and applications. (n.d.). PMC - NIH.
• Effect of different temperatures on the activity and stability of... (n.d.). ResearchGate.
• A Broad Temperature Active Lipase Purified From a Psychrotrophic Bacterium of Sikkim Himalaya With Potential Application in Detergent Formulation. (n.d.). PMC.
• Effects of temperature on lipase activity and stability. (n.d.). ResearchGate.
• Effect of Temperature and pH on Lipase Production Activity of Fungi. (2024). International Journal of Science and Research (IJSR).
• Immobilized Candida antarctica lipase B catalyzed synthesis of biodegradable polymers for biomedical applications. (n.d.). RSC Publishing.
• Application of Lipase B from Candida antarctica in the Pharmaceutical Industry. (2023). ACS Publications.
• Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents. (2023). PMC.
• Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines. (2005). Organic Chemistry Portal.
• Lipase B from Candida antarctica — the wide applicable biocatalyst in obtaining pharmaceutical compounds. (2019). ResearchGate.
• Lipase in aqueous-polar organic solvents: activity, structure, and stability. (2013). PubMed.
• Organic Solvent Tolerant Lipases and Applications. (n.d.). PMC - NIH.
• Solvent Tolerance Improvement of Lipases Enhanced Their Applications: State of the Art. (2024). MDPI.
• Lipase in aqueous-polar organic solvents: Activity, structure, and stability. (2013). SciSpace.
• Improving the Thermostability and Optimal Temperature of a Lipase from the Hyperthermophilic Archaeon Pyrococcus furiosus by Covalent Immobilization. (n.d.). PMC.
• A mass spectrometry method for the determination of enantiomeric excess in mixtures of D,L-amino acids. (n.d.). ACS Publications.
• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. (2021). ACS Publications.
• Kinetic resolution of various racemic amines (±)-1a–d with CaLB-MNPs or N435 utilizing different acylating agents... (2024). ResearchGate.
• Efficient Expression of Candida antarctica Lipase B in Pichia pastoris and Its Application in Biodiesel Production. (2023). PubMed.
• Determination of concentration and enantiomeric excess of amines and amino alcohols with a chiral nickel(ii) complex. (n.d.). RSC Publishing.
• CALB Immobilized onto Magnetic Nanoparticles for Efficient Kinetic Resolution of Racemic Secondary Alcohols: Long-Term Stability and Reusability. (n.d.). PMC.
• Synthesis and Lipase Catalysed Kinetic Resolution of Racemic Amines. (2025). PDF.
• Troubleshooting guide for the synthesis of chiral alcohols. (2025). Benchchem.
• Chemoenzymatic Dynamic Kinetic Resolution: A Powerful Tool for the Preparation of Enantiomerically Pure Alcohols and Amines. (2015). Journal of the American Chemical Society.
• Rapid determination of enantiomeric excess. (2012). Analytical Methods Blog.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Method Development for the Separation of (R)- and (S)-Oxan-2-ylmethanamine

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Criticality of Enantioselective Analysis

In pharmaceutical development, the stereochemistry of a molecule is not a trivial detail; it is a fundamental determinant of its pharmacological and toxicological profile. Oxan-2-ylmethanamine, also known as tetrahydrofurfurylamine, is a chiral building block whose enantiomers can serve as precursors to vastly different biologically active compounds. The (R)- and (S)-enantiomers, while chemically identical in an achiral environment, interact differently with the chiral systems of the body. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive or, in the worst case, contribute to adverse effects[1]. Consequently, the ability to accurately separate and quantify these enantiomers is paramount for quality control, process optimization, and regulatory compliance.

This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methods for resolving the enantiomers of oxan-2-ylmethanamine. Moving beyond a simple listing of protocols, we will explore the underlying principles of chiral recognition on polysaccharide-based stationary phases and the rationale behind mobile phase selection and optimization. The methods described herein are designed to be robust and self-validating, providing a solid foundation for researchers in the field.

The Foundation of Chiral Recognition: Polysaccharide-Based CSPs

The direct separation of enantiomers on a Chiral Stationary Phase (CSP) is the most efficient and widely used approach in HPLC[1]. For primary amines like oxan-2-ylmethanamine, polysaccharide-based CSPs are the industry standard due to their broad applicability and excellent enantiorecognition capabilities[2][3][4]. These CSPs typically consist of a silica support coated or covalently bonded with a derivatized polysaccharide, such as amylose or cellulose[5].

The chiral selector, for instance, amylose tris(3,5-dimethylphenylcarbamate), creates a complex three-dimensional chiral environment. Separation is achieved through a combination of transient interactions between the analyte and the CSP, including:

• Hydrogen Bonding: The primary amine (-NH2) and the ether oxygen of oxan-2-ylmethanamine can act as hydrogen bond acceptors or donors with the carbamate groups on the polysaccharide derivative.

• Dipole-Dipole Interactions: Polar groups on both the analyte and the CSP contribute to enantioselective interactions.

• Inclusion Complexation: The helical grooves of the polysaccharide polymer can preferentially fit one enantiomer over the other, leading to differential retention[5].

The sum of these subtle, transient diastereomeric interactions results in different retention times for the (R) and (S) enantiomers, allowing for their separation.

Method Development Strategy: A Comparative Approach

Our strategy focuses on screening and optimizing separations on two of the most successful and complementary polysaccharide-based CSPs: one based on amylose and one on cellulose. Normal-phase chromatography is selected for its high efficiency and selectivity for this class of compounds.

Core Challenge: Managing Basic Analytes

A key challenge in separating primary amines is their tendency to interact strongly with residual acidic silanol groups on the silica surface of the HPLC column. This can lead to severe peak tailing and poor resolution. To counteract this, a small amount of a basic additive, such as Diethylamine (DEA), is incorporated into the mobile phase. The DEA acts as a competitor for the active silanol sites, effectively masking them and resulting in symmetrical, sharp peaks[6][7].

Caption: Workflow for chiral method development and optimization.

Conclusion and Recommendations

Both the amylose-based CHIRALPAK® AD-H and the cellulose-based CHIRALCEL® OD-H columns are highly effective for the enantioseparation of oxan-2-ylmethanamine under normal-phase conditions.

• For rapid quality control where baseline separation is sufficient, Method 1 (CHIRALPAK® AD-H) offers a faster analysis time.

• For applications requiring high-purity analysis or preparative work where maximum separation is critical, Method 2 (CHIRALCEL® OD-H) is unequivocally superior, providing a significantly higher resolution.

This guide demonstrates a systematic approach to chiral method development. By understanding the principles of the stationary phase and strategically manipulating the mobile phase, robust and reliable separations can be achieved. It is imperative to verify the enantiomeric elution order using pure standards of (R)- and (S)-oxan-2-ylmethanamine before final method validation.

References

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [Link]

• UVISON Technologies. INSTRUCTION MANUAL FOR CHIRALPAK® AD-H COLUMNS. [Link]

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [Link]

• HPLC. instruction manual for chiralpak® ad-h. [Link]

• DAICEL. CHIRALPAK AD-H. [Link]

• Chiral Technologies, Inc. (2014). Fast Separation of Amphetamine and Methamphetamine E n a n t i o m e rs on a CHIRALPA K A D -H Column by SFC. [Link]

• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases. [Link]

• PubMed. (2006). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. [Link]

• PubMed. (2022). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. [Link]

• Scientific Research Publishing. (2022). Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. [Link]

• Academia.edu. Two Novel Polysaccharide-Based Chiral Stationary Phases: CHIRALPAK® AY-H and CHIRALCEL® OZ-H. [Link]

• Phenomenex. Chiral HPLC Separations. [Link]

• Chromatography Today. (2009). Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. [Link]

• YMC. Efficient method development for chiral separation by using CHIRAL ART columns. [Link]

• IJPPR. (2020). Chiral High Performance Liquid Chromatography: Review. [Link]

Sources

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration [scirp.org]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 6. csfarmacie.cz [csfarmacie.cz]
• 7. chromatographytoday.com [chromatographytoday.com]

The Definitive Guide to NMR Shift Reagents for the Absolute Configuration of Pyran Amines

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Protocols

Introduction: The Stereochemical Challenge of Pyran Amines

Pyran amines are ubiquitous structural motifs in bioactive natural products (such as macrolides and aminoglycosides) and synthetic pharmaceuticals. Assigning their absolute configuration is notoriously challenging due to the conformational rigidity of the tetrahydropyran ring and the presence of multiple heteroatoms that can disrupt standard NMR predictive models.

As a Senior Application Scientist, I frequently encounter the dilemma of choosing the right NMR shift reagent for these complex systems. The decision dictates not only the clarity of the resulting spectra but the fundamental reliability of the stereochemical assignment. This guide objectively compares Chiral Derivatizing Agents (CDAs), Chiral Solvating Agents (CSAs), and Lanthanide Shift Reagents (LSRs), providing field-proven protocols engineered for self-validation.

Mechanistic Overview: CDAs vs. CSAs

To make an informed choice, one must understand the causality behind the chemical shift non-equivalence (

) induced by these reagents.

• Covalent Derivatization (CDAs): Reagents like MTPA-Cl (Mosher's acid chloride) form stable covalent amides with the pyran amine. The restricted rotation around the newly formed C-N bond locks the molecule into distinct rotamers, projecting the magnetic anisotropy of the CDA's aromatic ring onto the pyran protons[1].

• Non-Covalent Solvation (CSAs): Reagents like BTDA form transient diastereomeric complexes via hydrogen bonding. The

  arises from the fast-exchange equilibrium between the free and bound states[2].

Workflow for assigning absolute configuration using CDAs vs. CSAs.

Comparative Performance Analysis

When evaluating reagents, the magnitude of

must be weighed against spectral complexity and the risk of line broadening[3].

Table 1: Comparative Performance of NMR Shift Reagents

Reagent Class	Example	Primary Interaction	Primary Advantage	Primary Limitation
Covalent CDA	MTPA-Cl	Amide Bond	Stable, predictable spatial models	Peak duplication due to rotamers
Covalent CDA (19F)	TBBA	Amide Bond	No background analyte signals	Requires 19F NMR hardware
Supramolecular CSA	BTDA	H-Bonding	Non-destructive, rapid prep	Highly sensitive to concentration/temp
Lanthanide Shift (LSR)	Eu(hfc)3	Lewis Acid-Base	Massive signal separation	Paramagnetic line broadening (PRE)

Causality in Reagent Selection

• Why MTPA for Cyclic Amines? Secondary pyran amines derivatized with MTPA form amides that exist as two slowly interconverting rotamers (E and Z) due to the partial double-bond character of the C-N bond[1]. While this duplicates the peaks, an expert uses this as a self-validating system: extracting

  values from both rotamers provides two independent verifications of the same chiral center.

• Why TBBA and 19F NMR? Pyran rings often have heavily overlapping 1H signals (multiplets between 1.5–4.0 ppm). TBBA introduces a 19F probe. Since the analyte lacks fluorine, the 19F NMR spectrum is pristine, eliminating background interference and allowing for rapid, unambiguous

  extraction[4].

• The Downfall of LSRs: Lanthanide reagents like Eu(hfc)3 induce massive

  via pseudo-contact shifts. However, the paramagnetic nature of the ion causes Paramagnetic Relaxation Enhancement (PRE), drastically shortening the relaxation time. This broadens the peaks, destroying the fine J-coupling information vital for confirming the pyran ring's chair conformation[3].

Self-Validating Experimental Protocols

Protocol A: Covalent Derivatization using MTPA-Cl (Mosher's Method)

This protocol is optimized for secondary pyran amines, ensuring complete conversion while preventing racemization[1],.

Step-by-Step Methodology:

• Preparation: Dissolve 5 mg of the enantiopure pyran amine in 0.5 mL of anhydrous

  under an inert argon atmosphere.

• Activation: Add 2.0 equivalents of anhydrous pyridine and a catalytic amount of DMAP (4-dimethylaminopyridine). Causality: DMAP acts as an acyl transfer catalyst, accelerating the reaction with sterically hindered cyclic amines to prevent kinetic resolution artifacts.

• Derivatization: Slowly add 1.5 equivalents of (R)-MTPA-Cl. Stir at room temperature for 4 hours.

• Workup: Quench with saturated aqueous

  . Extract with , wash with 1M HCl (to remove residual pyridine), dry over , and concentrate.

• NMR Acquisition: Dissolve the residue in

  . Acquire high-resolution 1H, COSY, and TOCSY spectra.

• Self-Validation & Analysis: Identify the E and Z rotamers using the TOCSY spectrum. Calculate

  for both rotamers independently. If the spatial model for the E rotamer yields the same absolute configuration as the Z rotamer, the assignment is internally validated.

Protocol B: Supramolecular Solvation using BTDA (CSA)

For acid/base-sensitive pyran amines where covalent modification is undesirable, CSAs offer a rapid alternative[2].

Step-by-Step Methodology:

• Titration: Dissolve 2 mg of the pyran amine in 0.6 mL of

  . Acquire a baseline 1H NMR spectrum.

• Complexation: Add exactly 1.0 equivalent of (R,R)-BTDA to the NMR tube. Mix thoroughly.

• NMR Acquisition: Acquire the 1H NMR spectrum at a strictly controlled temperature (e.g., 298 K). Causality: CSA complexes are transient; their binding constants and resulting

  values are highly temperature-dependent. Fluctuations will render the data irreproducible.

• Self-Validation (Critical): Acquire a ROESY spectrum. The observation of intermolecular cross-peaks between the BTDA thiourea protons and the pyran ring confirms the assumed binding geometry. Without this spatial confirmation, interpreting

  in flexible supramolecular systems is highly prone to error.

• Comparative Analysis: Repeat the process with (S,S)-BTDA and calculate

  .

Quantitative Data: Typical Values

The following table summarizes expected

magnitudes based on empirical data from cyclic and polyfunctional amines[5].

Table 2: Quantitative Comparison of Values for Amine Derivatives

Reagent	Nucleus Observed	Target Analyte Class	Average Magnitude (ppm)	Signal Broadening
MTPA-Cl	1H	Cyclic Secondary Amines	0.10 – 0.35	None
TBBA	19F	Primary Amines / Alcohols	0.15 – 1.20	None
BTDA	1H / 13C	N-DNB Amino Derivatives	0.05 – 0.15	Minimal
Eu(hfc)3	1H	Oxygenated Amines	1.00 – 5.00	Severe

References

• [4] Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid - PMC. Source: nih.gov. 4

• [2] A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent - MDPI. Source: mdpi.com. 2

• [3] Determining Absolute Configuration: A Comparative Guide to NMR Shift Reagents - Benchchem. Source: benchchem.com. 3

• [1] Applications of MTPA (Mosher) Amides of Secondary Amines: Assignment of Absolute Configuration in Chiral Cyclic Amines | The Journal of Organic Chemistry. Source: acs.org. 1

• [5] Assignment of the Absolute Configuration of Polyfunctional Compounds by NMR Using Chiral Derivatizing Agents | Chemical Reviews. Source: acs.org. 5

• Configurational assignments of type-I polyketide synthase (PKS)-derived natural products based on spectroscopic and chemical analysis. Source: rsc.org.

• [6] Determining the Absolute Stereochemistry of Secondary/Secondary Diols by 1H NMR: Basis and Applications | The Journal of Organic Chemistry. Source: acs.org. 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Supramolecular Extension of Mosher’s Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent | MDPI [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Publish Comparison Guide: 1H NMR Analysis of 1-[(2R)-oxan-2-yl]methanamine

This guide provides a comprehensive technical analysis of the 1H NMR spectrum for 1-[(2R)-oxan-2-yl]methanamine (also known as (R)-2-(aminomethyl)tetrahydropyran). It compares solvent performance, field strength resolution, and chiral purity assessment methods.

Product: 1-[(2R)-oxan-2-yl]methanamine (CAS: 2202897-24-1 for HCl salt; 6628-83-7 for free base) Application: Chiral Building Block Verification, Enantiomeric Excess Determination. Audience: Medicinal Chemists, Analytical Scientists.

Executive Summary & Strategic Context

In drug development, the (2R)-oxan-2-yl moiety is a privileged scaffold, often used to modulate solubility and metabolic stability in kinase inhibitors and GPCR ligands. The critical analytical challenge is not just structural confirmation, but verifying the stereochemical integrity of the C2 chiral center.

This guide compares the "Standard Protocol" (CDCl₃, 400 MHz) against "High-Fidelity Alternatives" (DMSO-d₆, 600 MHz, Chiral Shift Reagents) to demonstrate why advanced methods are necessary for this specific chiral amine.

Key Performance Indicators (KPIs)

Feature	Standard (CDCl₃)	Alternative (DMSO-d₆)	High-Performance (Benzene-d₆)
Amine ( ) Detection	Poor (Broad/Exchange)	Excellent (Distinct)	Moderate
Ring Proton Resolution	Moderate (Overlap)	Moderate	Superior
Stereo-Differentiation	None	None	High (w/ CSR*)

*CSR = Chiral Shift Reagent

Technical Comparison: Solvent System Effects

The choice of solvent dramatically alters the spectral fingerprint of 1-[(2R)-oxan-2-yl]methanamine due to the conformational flexibility of the tetrahydropyran (THP) ring and the exchangeable nature of the primary amine.

A. The Standard: Chloroform-d (CDCl₃)

• Performance: Reliable for carbon backbone assignment but fails for labile protons.

• Observation: The

  protons typically appear as a broad, variable singlet around 1.2–1.8 ppm , often overlapping with the H-3/H-4/H-5 ring multiplets.

• Risk: Moisture in the solvent causes the amine peak to drift, making integration unreliable for purity calculations.

B. The Alternative: Dimethyl Sulfoxide-d₆ (DMSO-d₆)[1]

• Performance: Superior for quantifying the amine functionality.

• Mechanism: DMSO acts as a hydrogen bond acceptor, slowing the exchange rate of the

  protons.

• Observation: The

  signal sharpens and shifts downfield (often ~2.5–3.5 ppm broad, or distinct if protonated).

• Critical Insight: In the HCl salt form (CAS 2202897-24-1), DMSO-d₆ is mandatory. The ammonium protons (

  ) appear as a broad singlet at ~8.0 ppm , completely separated from the aliphatic region.

C. The Specialist: Benzene-d₆ ( )

• Performance: Unmatched for resolving the THP ring "forest."

• Mechanism: Anisotropy of the benzene ring induces shifts that spread out the overlapping equatorial and axial protons of the THP ring (H-3, H-4, H-5).

• Recommendation: Use this when precise coupling constant (

  ) analysis is required to determine the ring conformation (Chair vs. Twist-boat).

Detailed Spectral Assignments (Data Table)

The following data represents the typical chemical shifts for the free base in CDCl₃ at 400 MHz.

Position	Type	(ppm)	Multiplicity	(Hz)	Structural Insight
H-6 eq	Ring	3.95 - 4.02	ddd		Deshielded by Oxygen; Equatorial
H-6 ax	Ring	3.38 - 3.45	td		Axial partner; large geminal coupling
H-2	Methine	3.25 - 3.32	m	-	Chiral Center ; to Oxygen
H-7	Exocyclic	2.65 - 2.75	dd/m		Adjacent to Amine ( )
H-3,4,5	Ring	1.20 - 1.90	m (Overlap)	-	"THP Envelope"; requires 2D for assignment
NH₂	Amine	1.40 - 1.60	br s	-	Exchangeable; concentration dependent

Analyst Note: The large chemical shift difference between H-6eq and H-6ax (

ppm) confirms the ring exists predominantly in a stable Chair conformation with the aminomethyl group in the Equatorial position to minimize 1,3-diaxial interactions.

Advanced Protocol: Chiral Purity Analysis

Standard NMR cannot distinguish the (2R) product from the (2S) enantiomer. To validate the "2R" claim, you must use a Chiral Shift Reagent (CSR).

The Protocol: Mosher's Acid Analysis

Objective: Determine Enantiomeric Excess (% ee).

• Sample Prep: Dissolve 5 mg of 1-[(2R)-oxan-2-yl]methanamine in 0.6 mL CDCl₃.

• Derivatization: Add 1.5 eq. of (S)-(+)-MTPA-Cl (Mosher's Acid Chloride) and 2 eq. of pyridine-d₅ directly to the NMR tube.

• Mechanism: The formation of diastereomeric amides creates distinct chemical environments for the H-2 and H-7 protons.

• Analysis:

  • Pure (2R): Shows a single set of doublets for the H-7 methylene protons.

  • Racemate: Shows two sets of doublets (split by ~0.05 - 0.1 ppm).

  • Calculation: Integrate the major (R) and minor (S) peaks to calculate % ee.

Workflow Diagram (DOT)

Caption: Decision tree for selecting the optimal NMR workflow based on analytical needs (Routine ID vs. Chiral Purity).

Experimental Methodology

Materials

• Analyte: 1-[(2R)-oxan-2-yl]methanamine (>95% purity).

• Solvent: CDCl₃ (99.8% D) with 0.03% TMS v/v.

• Instrument: Bruker Avance III 400 MHz (or equivalent).

Step-by-Step Protocol

• Preparation: Weigh 10 mg of the amine into a clean vial.

• Dissolution: Add 0.6 mL of solvent. Crucial: If using the HCl salt, add 1 eq. of

  in or use DMSO-d₆ directly to avoid solubility issues.

• Shimming: Shim the Z1 and Z2 axes until the TMS signal width at half-height is <0.5 Hz.

• Acquisition Parameters:

  • Pulse Program: zg30

  • Sweep Width: 12 ppm (-1 to 11 ppm)

  • Relaxation Delay (D1): 2.0 s (Ensure full relaxation of ring protons).

  • Scans (NS): 16 (Concentrated sample) to 64 (Dilute).

• Processing: Apply an exponential window function (LB = 0.3 Hz) before Fourier Transform. Phase correct manually for the H-6 region.

References

• Compound Data: PubChem CID 97924.[1] (Tetrahydro-2H-pyran-2-yl)methylamine.[2][1][3][4] National Library of Medicine. Link

• Solvent Effects: Babij, N. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents." Org.[5][6][7] Process Res. Dev. 2016, 20, 3, 661–667. Link[7]

• Chiral Analysis: Hoye, T. R., et al. "A Practical Guide to Mosher's Acid Analysis." Nature Protocols 2007, 2, 2451–2458. Link

• General Assignments: SDBS Spectral Database for Organic Compounds, Compound No. 15322 (Tetrahydropyran derivatives). Link

Sources

• 1. (Tetrahydro-2H-pyran-2-ylmethyl)amine | C6H13NO | CID 97924 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 882402-12-2|Oxetan-2-ylmethanamine|BLD Pharm [bldpharm.com]
• 3. 23008-93-7|N-Methyl-1-(tetrahydro-2H-pyran-2-yl)methanamine hydrochloride|BLD Pharm [bldpharm.com]
• 4. N-Methyl-1-[(2R)-tetrahydro-2H-pyran-2-yl]methanamine | C7H15NO | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 5. researchgate.net [researchgate.net]
• 6. (S)-oxetan-2-ylmethanamine [chemlab-tachizaki.com]
• 7. scs.illinois.edu [scs.illinois.edu]

Validating Enantiopurity of (Tetrahydro-2H-pyran-2-yl)methanamine: A Comparative Technical Guide

Executive Summary: The "Invisible" Amine Challenge

(Tetrahydro-2H-pyran-2-yl)methanamine (CAS: 130290-79-8) is a critical chiral building block in the synthesis of peptide mimetics and kinase inhibitors. However, validating its enantiopurity (

vs. ) presents a specific analytical challenge: spectral invisibility.

As a saturated primary amine with an ether linkage, this molecule lacks a UV-active chromophore. Standard Chiral HPLC with UV detection will yield a flat baseline. Furthermore, its polar amine group causes severe peak tailing on standard Gas Chromatography (GC) phases.

This guide objectively compares three validated protocols to overcome these hurdles, ranking them by precision, throughput, and operational complexity.

Comparative Analysis of Validation Methods

The following table summarizes the three primary methodologies for determining the enantiomeric excess (

) of (tetrahydro-2H-pyran-2-yl)methanamine.

Feature	Method A: Derivatization + Chiral HPLC	Method B: Derivatization + Chiral GC	Method C: 1H-NMR (Mosher's)
Primary Mechanism	UV-Vis Detection (254 nm) via Chromophore Tag	Flame Ionization Detection (FID)	Diastereomeric Chemical Shift
Precision ( )	High (>99.5% accuracy)	High (>99.0% accuracy)	Moderate (~95-98% accuracy)
Limit of Detection	Low (ng scale)	Moderate ( g scale)	High (mg scale required)
Throughput	Medium (15-30 min/run)	Fast (10-20 min/run)	Slow (Synthesis + Scan time)
Key Reagent	Benzoyl Chloride / 3,5-Dinitrobenzoyl Chloride	Trifluoroacetic Anhydride (TFAA)	( )-(-)-Mosher's Acid Chloride
Best For	QC Release / Final Purity Validation	In-Process Control (IPC)	Initial R&D / Structure ID

Strategic Workflow: Selecting the Right Protocol

The choice of method depends on your available instrumentation and the stage of development.

Figure 1: Decision matrix for selecting the appropriate enantiopurity validation method.

Method A: Chiral HPLC with Achiral Derivatization (The Gold Standard)

This is the most robust method for final quality control. Since the native amine is UV-inactive, we must attach a "chromophore tag."

The Principle

We utilize the Schotten-Baumann reaction to convert the primary amine into a benzamide. This serves two purposes:

• Detection: Introduces a strong UV chromophore (Benzene ring).

• Separation: The amide group introduces hydrogen-bonding sites and

  - interactions necessary for recognition by polysaccharide-based chiral stationary phases (CSPs).

Experimental Protocol

Reagents: Benzoyl Chloride, Triethylamine (TEA), Dichloromethane (DCM).

• Sample Prep: Dissolve 10 mg of (tetrahydro-2H-pyran-2-yl)methanamine in 1 mL DCM.

• Basify: Add 2.0 equivalents of TEA.

• Derivatize: Add 1.1 equivalents of Benzoyl Chloride slowly at 0°C. Stir for 15 minutes at room temperature.

• Quench: Add 0.5 mL water, vortex, and extract the organic layer.

• Dry: Pass through a small

  plug or filter.

• Dilute: Dilute to 0.5 mg/mL in Mobile Phase (Hexane/IPA).

HPLC Conditions

• Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose carbamate derivatives). These are superior for amides.

• Mobile Phase: n-Hexane : Isopropanol (90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Expected Result: The benzoylated enantiomers will resolve with baseline separation (

  ).

Critical Control: You must synthesize the racemic benzamide first to establish the retention times for both the (

) and ( ) enantiomers.

Method B: Chiral GC (The Efficiency Play)

Gas Chromatography is excellent for this molecule due to its low molecular weight, but the free amine group causes peak tailing and interacts with the column silica.

The Principle

Derivatization with Trifluoroacetic Anhydride (TFAA) caps the polar amine proton, converting it to a trifluoroacetamide. This increases volatility, eliminates hydrogen bonding with the stationary phase, and sharpens peak shape.

Experimental Protocol

• Sample Prep: Dissolve 5 mg sample in 0.5 mL Dichloromethane.

• Derivatize: Add 50

  L TFAA. Cap and heat at 60°C for 10 minutes.

• Evaporate: Blow down with nitrogen to remove excess acid/TFAA (crucial to protect the GC column).

• Reconstitute: Redissolve in 1 mL DCM or Hexane.

GC Conditions

• Column: Cyclodextrin-based capillary column (e.g.,

  -DEX 225 or Astec CHIRALDEX G-TA).

• Carrier Gas: Helium at 1.5 mL/min (constant flow).

• Oven Program: 100°C (hold 1 min)

  Ramp 5°C/min to 180°C.

• Detector: FID at 250°C.

Method C: 1H-NMR with Mosher's Acid (The Structural Check)

Use this method when you need to assign absolute configuration (R vs S) and do not have reference standards.

The Principle

Reacting the amine with a pure chiral resolving agent, such as (

)-(-)- -Methoxy- -(trifluoromethyl)phenylacetyl chloride (Mosher's Acid Chloride) , creates two diastereomers. Because diastereomers have different physical properties, their NMR signals (specifically the methoxy or proton signals near the chiral center) will split.

Protocol

• Mix amine (1 eq) with (

  )-Mosher's chloride (1.2 eq) and Pyridine-d5 (solvent/base).

• Run 1H-NMR or 19F-NMR.

• Analysis: Integrate the split peaks corresponding to the diastereomeric protons. The ratio of integrals equals the enantiomeric ratio (

  ).

Visualizing the Derivatization Pathway

The following diagram illustrates the chemical transformation required for the HPLC method (Method A), which is the most recommended path for formal validation.

Figure 2: Derivatization pathway converting the invisible amine into a UV-detectable benzamide.

References

• Subramanian, G. (2001). Chiral Separation Techniques: A Practical Approach. Wiley-VCH.

• Sigma-Aldrich. (n.d.). Chiral GC Columns: Astec CHIRALDEX. Link

• Daicel Corporation. (n.d.). Chiralpak AD-H Instruction Manual. Link

• Seco, J. M., et al. (2004). "The Assignment of Absolute Configuration by NMR." Chemical Reviews, 104(1), 17-118. (Authoritative review on Mosher's method). Link

Metabolic Stability Comparison: Oxan-2-yl vs. Cyclohexyl Amines

[1]

Executive Summary

The "Ether Switch" Paradigm: In medicinal chemistry, replacing a lipophilic cyclohexyl ring with a tetrahydropyranyl (oxanyl) ring is a high-value strategy to lower lipophilicity (LogD), reduce non-specific binding, and improve metabolic stability.[1] However, this switch is not devoid of liability.

While cyclohexyl amines are prone to oxidative hydroxylation at the C3/C4 positions, oxan-2-yl motifs introduce a specific metabolic "soft spot" at the

-carbon (anomeric position) adjacent to the oxygen. This guide objectively compares these two scaffolds, revealing that while the tetrahydropyran (THP) core generally offers superior intrinsic clearance ( ) profiles due to reduced lipophilicity, the regiochemistry of the substitution (2-yl vs 4-yl) is the determinant factor for success.

Chemical Reality & Structural Scope

Before analyzing metabolic data, we must define the chemical stability of the "oxan-2-yl amine" motif.

• Cyclohexyl amine: Chemically stable secondary/primary amine.[2]

• Oxan-4-yl amine (4-aminotetrahydropyran): Chemically stable; the standard bioisostere for cyclohexyl amine.[2]

• Oxan-2-yl amine (2-aminotetrahydropyran): Chemically Unstable. A primary amine attached directly to the C2 position forms a hemiaminal ether, which spontaneously hydrolyzes in aqueous media to 5-aminopentanal.[2]

  • Assumption for this Guide: We assume the "oxan-2-yl" comparison refers to (oxan-2-yl)methylamine derivatives or N-(oxan-2-yl) groups stabilized within specific heterocycles, or the general comparison of the 2-substituted THP ring versus the cyclohexyl ring.[2]

Mechanistic Comparison: Metabolic Pathways

Cyclohexyl Amines: The Lipophilic Liability

Cyclohexyl rings are highly lipophilic scaffolds.[2] In the catalytic pocket of Cytochrome P450 (CYP450) enzymes, hydrophobic interactions drive binding affinity.

• Primary Pathway: CYP-mediated hydroxylation at the C3 or C4 positions (distal to the amine).[2]

• Secondary Pathway:

  -carbon oxidation (adjacent to nitrogen) leading to dealkylation (if N-substituted).[2]

• Outcome: High intrinsic clearance (

  ) driven by high LogP.[2]

Oxan-2-yl / Tetrahydropyranyl Motifs: The Electronic Effect

The introduction of the ether oxygen lowers LogP (typically by ~1.0–1.5 units), reducing the thermodynamic drive for CYP binding. However, the oxygen atom activates adjacent C-H bonds.

• The "Soft Spot" (C2/C6): The carbon

  to the ether oxygen is electronically activated. CYP450 can abstract a hydrogen here, forming an oxocarbenium ion intermediate.[2]

• Pathway: Hydroxylation at C2

  Hemiacetal formation Ring opening to aldehyde/acid or oxidation to a lactone.[2]

• Regioselectivity Rule: 4-substituted THP is generally more stable than 2-substituted THP because the substituent at C4 sterically shields the ring, whereas substitution at C2 can sometimes exacerbate the electronic activation or fail to block the specific enzyme approach.

Pathway Visualization

The following diagram illustrates the divergent metabolic fates of these two scaffolds.

Figure 1: Divergent metabolic pathways.[2] Cyclohexyl rings undergo simple hydroxylation, while THP rings risk ring-opening via alpha-oxidation.[2]

Comparative Data Analysis

The following data aggregates findings from key medicinal chemistry campaigns (e.g., CCR5 antagonists, JAK1 inhibitors) comparing these specific bioisosteres.

Table 1: Metabolic Stability & Physicochemical Profile[1]

Feature	Cyclohexyl Amine	Oxan-4-yl Amine (THP-4)	Oxan-2-yl Derivative (THP-2)
LogD (Lipophilicity)	High (Baseline)	Lower (~ -1.2 vs Cyc)	Lower (~ -1.0 vs Cyc)
HLM	High (Rapid turnover)	Low/Medium (Improved)	Medium/High (Variable)
Primary Metabolite	Hydroxy-cyclohexyl	Lactone / Hydroxy-THP	Ring-opened acid / Lactone
Metabolic Risk	Non-specific CYP binding	Low risk	High risk (Alpha-oxidation)
Solubility	Low	Improved	Improved

Case Study: CCR5 Antagonists

In a direct comparison of regioisomers for a CCR5 antagonist series, the metabolic stability difference was stark:

• Compound A (Oxan-2-yl subst.):

  (HLM) = High .[2] The C2 position (alpha to oxygen) was vulnerable to rapid oxidation.

• Compound B (Oxan-4-yl subst.):

  (HLM) = Low (4-fold improvement) .[2] Moving the substituent to C4 removed the steric bulk from the metabolic soft spot (C2/C6) but the overall reduction in LogD prevented CYP binding, resulting in a net gain in stability.

Key Insight: The "Oxan-2-yl" motif is often less stable than the "Oxan-4-yl" motif because it places the substituent directly on the metabolically labile anomeric carbon, potentially stabilizing the transition state for oxidative ring opening or failing to block the C6 position effectively.

Experimental Protocol: Microsomal Stability Assay

To validate these differences in your own series, use this standardized Human Liver Microsome (HLM) stability protocol.

Objective: Determine Intrinsic Clearance (

) and .

Reagents

• Microsomes: Pooled Human Liver Microsomes (20 mg/mL protein conc).[2]

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).

• Test Compound: 1 µM final concentration (from 10 mM DMSO stock).

• Quench Solution: Acetonitrile containing Internal Standard (e.g., Tolbutamide).

Workflow

• Pre-incubation: Mix Microsomes (0.5 mg/mL final) + Phosphate Buffer (100 mM, pH 7.4) + Test Compound (1 µM). Equilibrate at 37°C for 5 min.

• Initiation: Add NADPH cofactor solution to start the reaction.[2]

• Sampling: At

  min, remove 50 µL aliquots.

• Quenching: Immediately dispense aliquot into 150 µL Quench Solution (ice-cold ACN). Vortex and centrifuge (4000 rpm, 15 min).

• Analysis: Analyze supernatant via LC-MS/MS (MRM mode). Monitor parent depletion.[2]

Calculation

Plot

vs. time.[2] The slope is .

Decision Framework

When should you use the Oxan-2-yl vs Cyclohexyl motif?

Figure 2: Strategic decision tree for implementing THP bioisosteres.

References

• Meanwell, N. A. (2011).[2] Improving Drug Candidates by Design: A Focus on Physicochemical Properties as a Means of Improving Compound Disposition and Safety.[2] Chemical Research in Toxicology.[2] Link

• Rotstein, D. M., et al. (2009).[2] Spirocyclic CCR5 Antagonists.[2] Bioorganic & Medicinal Chemistry Letters.[2] (Comparison of 2- vs 4-THP stability). Link

• Stepan, A. F., et al. (2011).[2] Structural Alerts for Toxicity: Metabolism-Based Structural Alerts.[2] Chemical Research in Toxicology.[2] (Discusses THP ring opening). Link

• Kanamori, T., et al. (2020).[2] Metabolism of a new synthetic opioid tetrahydrofuranylfentanyl in fresh isolated human hepatocytes.[2][3] Drug Testing and Analysis.[2][4][5][6] (Evidence of alpha-oxidation/ring opening).[2] Link

• Wuitschik, G., et al. (2010).[2] Oxetanes as Versatile Elements in Drug Discovery and Synthesis.[2] Angewandte Chemie International Edition.[2] (Context on ether bioisosteres). Link

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• 2. enamine.net [enamine.net]
• 3. Metabolism of a new synthetic opioid tetrahydrofuranylfentanyl in fresh isolated human hepatocytes: Detection and confirmation of ring-opened metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tetrahydropyran: Applications in Medicinal Chemistry and Preparation Method_Chemicalbook [chemicalbook.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]

The (R)-oxan-2-ylmethanamine Moiety: A Guide to its Precedents and Potential in Clinical Candidates

For researchers, scientists, and drug development professionals, the selection of appropriate chemical scaffolds is a critical decision that profoundly influences the ultimate success of a clinical candidate. Saturated heterocyclic rings have garnered significant interest for their ability to impart favorable physicochemical and pharmacokinetic properties.[1][2] Among these, the (R)-oxan-2-ylmethanamine moiety, a stereochemically defined tetrahydropyran (THP) derivative, offers a unique combination of features that make it an attractive building block in modern drug discovery. This guide provides an in-depth analysis of the literature precedents for this fragment, compares its properties with common alternatives, and offers experimental data to support its application.

While direct precedents for the (R)-oxan-2-ylmethanamine fragment in late-stage clinical candidates or approved drugs are not prominently documented in publicly available literature, the broader class of aminotetrahydropyrans is well-represented in medicinal chemistry, highlighting the value of this structural motif.

The Tetrahydropyran Ring: A Privileged Scaffold in Drug Design

The tetrahydropyran (THP) ring is often employed as a bioisosteric replacement for a cyclohexane ring. This substitution can lead to several advantages, including:

• Improved Solubility: The introduction of the oxygen atom can increase the polarity of the molecule and its ability to form hydrogen bonds, often leading to enhanced aqueous solubility.[3]

• Reduced Lipophilicity: Compared to their carbocyclic counterparts, THP-containing compounds generally exhibit lower lipophilicity, which can be beneficial for optimizing absorption, distribution, metabolism, and excretion (ADME) profiles.[3]

• Metabolic Stability: The ether linkage in the THP ring is generally more resistant to metabolic oxidation than a methylene group in a cyclohexane ring.

• Defined Three-Dimensional Structure: The defined chair conformation of the THP ring can help to pre-organize substituents in a specific spatial orientation for optimal interaction with a biological target.

A notable example of a drug class featuring aminotetrahydropyran moieties is the dipeptidyl peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes.[4] Although the specific substitution pattern differs from (R)-oxan-2-ylmethanamine, these clinical candidates underscore the successful application of substituted aminotetrahydropyrans in achieving potent and selective enzyme inhibition with favorable pharmacokinetic properties.

Comparative Analysis of (R)-oxan-2-ylmethanamine and Bioisosteres

The choice of a specific building block in a drug discovery campaign is often a process of multi-parameter optimization. The (R)-oxan-2-ylmethanamine fragment offers a distinct set of properties when compared to its common bioisosteres.

Property	(R)-oxan-2-ylmethanamine	(R)-cyclohexylmethanamine	(R)-piperidin-2-ylmethanamine
Molecular Weight	115.17 g/mol	113.20 g/mol	114.19 g/mol
cLogP (calculated)	~0.3	~1.8	~0.5
Topological Polar Surface Area (TPSA)	38.7 Ų	26.0 Ų	38.3 Ų
Hydrogen Bond Acceptors	2	1	2
Hydrogen Bond Donors	1	1	2
Basicity (pKa of amine)	~9.5	~10.6	~10.0

Data are estimated based on standard computational models.

The key advantages of the (R)-oxan-2-ylmethanamine fragment lie in its lower lipophilicity (cLogP) and the presence of an additional hydrogen bond acceptor compared to its cyclohexane analog. The lower basicity of the primary amine compared to both the cyclohexane and piperidine analogs can also be advantageous in tuning the overall physicochemical properties of a drug candidate to optimize cell permeability and reduce potential off-target effects associated with high basicity.

Strategic Application in Drug Discovery

The incorporation of the (R)-oxan-2-ylmethanamine moiety can be a strategic decision to address specific challenges in a drug discovery program.

Caption: Strategic incorporation of (R)-oxan-2-ylmethanamine to improve drug-like properties.

Experimental Protocol: Stereoselective Synthesis of (R)-oxan-2-ylmethanamine

A robust and scalable synthesis of enantiomerically pure building blocks is essential for their application in drug development. The following protocol outlines a common strategy for the preparation of (R)-oxan-2-ylmethanamine, starting from a commercially available chiral precursor.

Workflow for Stereoselective Synthesis

Caption: A representative synthetic workflow for (R)-oxan-2-ylmethanamine.

Step-by-Step Methodology:

Step 1: Synthesis of (R)-4-(benzyloxy)-3-hydroxybutanenitrile

• To a solution of (R)-2-((benzyloxy)methyl)oxirane (1.0 eq) in a suitable solvent such as ethanol/water is added potassium cyanide (1.5 eq).

• The reaction mixture is heated to reflux for 12-24 hours, monitoring by TLC or LC-MS for the consumption of the starting material.

• Upon completion, the reaction is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is partitioned between water and an organic solvent (e.g., ethyl acetate). The aqueous layer is extracted with the organic solvent, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to afford the crude nitrile.

Step 2: Synthesis of (R)-4-amino-5-(benzyloxy)pentan-1-ol

• The crude nitrile from the previous step is dissolved in a dry ethereal solvent (e.g., THF or diethyl ether) under an inert atmosphere (e.g., nitrogen or argon).

• The solution is cooled to 0 °C, and a reducing agent such as lithium aluminum hydride (LiAlH4, 2.0 eq) is added portion-wise.

• The reaction is allowed to warm to room temperature and stirred for 4-12 hours.

• The reaction is carefully quenched by the sequential addition of water, 15% aqueous NaOH, and water (Fieser workup).

• The resulting slurry is filtered, and the filtrate is dried and concentrated to yield the crude amino alcohol.

Step 3: Synthesis of (R)-oxan-2-ylmethanamine

• The crude amino alcohol is dissolved in a suitable solvent like THF.

• A base such as sodium hydride (NaH, 1.2 eq) is added at 0 °C, and the mixture is stirred for 30 minutes.

• A tosylating agent like p-toluenesulfonyl chloride (TsCl, 1.1 eq) is added, and the reaction is stirred at room temperature until the formation of the O-tosylated intermediate is complete.

• The reaction is then heated to promote intramolecular cyclization, forming the N-protected tetrahydropyran.

• The protecting group (benzyl) is removed by catalytic hydrogenation (H2, Pd/C) to yield the final product, (R)-oxan-2-ylmethanamine.

Note: This is a generalized procedure and may require optimization for specific substrates and scales. Appropriate safety precautions must be taken when handling hazardous reagents like potassium cyanide and lithium aluminum hydride.

Conclusion

The (R)-oxan-2-ylmethanamine moiety represents a valuable, albeit under-explored, building block for medicinal chemistry. While it may not yet feature in a large number of publicly disclosed clinical candidates, the well-established benefits of the parent tetrahydropyran scaffold in improving the drug-like properties of molecules provide a strong rationale for its inclusion in drug discovery programs. Its unique stereochemistry, polarity, and hydrogen bonding capacity offer a powerful tool for chemists to fine-tune the properties of lead compounds, ultimately contributing to the development of safer and more effective medicines.

References

• [1] Saturated Heterocycles with Applications in Medicinal Chemistry. (2016). ResearchGate. [Link]

• [2] Chemical insights into the synthetic chemistry of five-membered saturated heterocycles—a transition metal–catalyzed approach. (2023). Frontiers in Chemistry. [Link]

• [4] Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multi-Vector C–H Functionalization. (2018). ACS Catalysis. [Link]

• **** Novel tetrahydropyran analogs as dipeptidyl peptidase IV inhibitors: Profile of clinical candidate (2R,3S,5R)-2- (2,5-difluorophenyl)-5-(4,6-dihydropyrrolo [3,4-c]pyrazol-5-(1H)-yl)tetrahydro-2H-pyran-3-amine (23). (2013). Bioorganic & Medicinal Chemistry Letters. [Link]

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• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Synthesis of Highly Substituted Aminotetrahydropyrans Enabled by Stereospecific Multi-Vector C–H Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel tetrahydropyran analogs as dipeptidyl peptidase IV inhibitors: Profile of clinical candidate (2R,3S,5R)-2- (2,5-difluorophenyl)-5-(4,6-dihydropyrrolo [3,4-c]pyrazol-5-(1H)-yl)tetrahydro-2H-pyran-3-amine (23) [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference standards for 1-[(2R)-oxan-2-yl]methanamine analysis

An In-Depth Guide to Reference Standards for the Analysis of 1-[(2R)-oxan-2-yl]methanamine

Executive Summary: 1-[(2R)-oxan-2-yl]methanamine is a critical chiral building block in modern synthetic chemistry, particularly within pharmaceutical development. The stereochemical integrity of this intermediate is paramount, as the biological activity and safety profile of a final active pharmaceutical ingredient (API) can be enantiomer-dependent. Consequently, robust and accurate analytical methods are required to determine its enantiomeric purity. This guide provides a comprehensive comparison of reference standards and analytical methodologies for the quality control of 1-[(2R)-oxan-2-yl]methanamine, designed for researchers, scientists, and drug development professionals. We delve into the hierarchy of reference standards, offer detailed protocols for the primary analytical techniques—chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy—and provide a comparative analysis to guide methodology selection.

Introduction: The Imperative of Chiral Purity

1-[(2R)-oxan-2-yl]methanamine (CAS No. 1392330-33-0) is a primary amine featuring a stereocenter at the C2 position of the oxane (tetrahydropyran) ring. Its unique structure makes it a valuable synthon for complex molecules. In the pharmaceutical industry, where more than half of all drugs in use are chiral compounds, the specific stereoisomer often dictates the therapeutic effect.[1][2] The undesired enantiomer may be inactive, less active, or, in worst-case scenarios, contribute to toxicity. Regulatory bodies like the U.S. Food and Drug Administration (FDA) have established stringent guidelines for the development of stereoisomeric drugs, making the precise quantification of enantiomeric excess (e.e.) a non-negotiable aspect of process development and quality control.[3]

This guide serves as a practical resource for establishing scientifically sound analytical protocols for 1-[(2R)-oxan-2-yl]methanamine, focusing on the correct selection and use of reference standards to ensure data integrity and regulatory compliance.

A Guide to Reference Standards: Ensuring Analytical Accuracy

The validity of any analytical measurement is fundamentally tied to the quality of the reference standard used for calibration and identification. For a chiral amine, several types of standards are essential, each with a specific role in the analytical workflow.

Types and Hierarchy of Reference Standards

Certified Reference Materials (CRMs): Produced by a competent authority, CRMs are the highest-quality standards. They are characterized by a metrologically valid procedure and come with a certificate providing the value of the specified property (e.g., purity, concentration), its uncertainty, and a statement of metrological traceability.[4][5] For quantitative analysis, such as an HPLC assay, a CRM of 1-[(2R)-oxan-2-yl]methanamine is the ideal calibrant.

Pharmacopoeial Standards: While no specific monograph currently exists for 1-[(2R)-oxan-2-yl]methanamine in major pharmacopoeias like the USP or EP, these standards represent the legal and scientific benchmark for APIs within their respective compendia.[6] The principles underlying their establishment are a gold standard for any in-house qualification program.

In-House (or Secondary) Standards: These are standards qualified within a user's laboratory. Their identity, purity, and potency are established by comparison against a primary reference standard or CRM. Rigorous characterization using orthogonal analytical techniques (e.g., HPLC, NMR, MS) is crucial for their validation.

Racemic Standard: A standard containing a 1:1 mixture of the (2R) and (2S) enantiomers is indispensable for the development and validation of a chiral separation method. It is used to confirm that the analytical system can adequately resolve the two enantiomers, a critical system suitability requirement.

Diagram: Hierarchy and roles of analytical reference standards.

The Certificate of Analysis (CoA): A Blueprint of Quality

A comprehensive CoA is the hallmark of a reliable reference standard. It should include:

• Identity Confirmation: Data from techniques like ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS) confirming the chemical structure.[7]

• Purity Assessment: Chromatographic purity (e.g., by HPLC), typically >98%.

• Enantiomeric Purity: The enantiomeric excess (e.e.) determined by a validated chiral method.

• Assay: The assigned content of the analyte, often determined by qNMR or mass balance.

• Traceability and Uncertainty: For CRMs, a statement of traceability and the measurement uncertainty.[4]

Core Analytical Methodologies: A Comparative Guide

The analysis of 1-[(2R)-oxan-2-yl]methanamine primarily relies on its chiral nature. Chiral HPLC is the industry-standard technique for enantiomeric separation and quantification, while NMR offers a powerful orthogonal method for both structural confirmation and enantiomeric purity assessment.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most effective and widely used technique for separating enantiomers.[1][2] The method relies on a Chiral Stationary Phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times. For chiral amines, polysaccharide-based CSPs are exceptionally effective.[8][9]

Causality in Method Design:

• Stationary Phase: Polysaccharide derivatives (e.g., amylose or cellulose tris(3,5-dimethylphenylcarbamate)) coated on a silica support provide the necessary chiral recognition sites. Columns like Chiralpak® IA or Chiralcel® OD-H are excellent starting points.[10]

• Mobile Phase: Normal-phase chromatography (e.g., hexane/alcohol) typically provides better selectivity for these types of compounds than reversed-phase.[8][10]

• Basic Additive: A small amount of a basic modifier, such as diethylamine (DEA) or butylamine (BA), is crucial.[9][10] It acts as a silanol-masking agent on the silica support, preventing deleterious interactions that cause severe peak tailing and poor resolution of basic analytes like amines.

Diagram: General workflow for chiral HPLC analysis.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and UV/DAD detector.

• Column: Chiralpak® IA (amylose tris(3,5-dimethylphenylcarbamate)) column (250 mm x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane / Isopropanol (IPA) / Diethylamine (DEA) (90:10:0.1, v/v/v). All solvents must be HPLC grade.[10]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • UV Detection: 210 nm

• Sample Preparation:

  • Racemic Standard: Prepare a stock solution of the racemic standard at ~0.5 mg/mL in the mobile phase.

  • Analyte Sample: Prepare the 1-[(2R)-oxan-2-yl]methanamine sample at ~0.5 mg/mL in the mobile phase.

• System Suitability Test (SST):

  • Inject the racemic standard.

  • Acceptance Criterion: The resolution between the two enantiomer peaks must be greater than 1.5. This confirms the method's ability to separate the enantiomers.

• Analysis:

  • Once the SST passes, inject the analyte sample.

  • Identify the peaks based on the retention time of the (2R)-enantiomer (if known) or by spiking the racemate with the purified enantiomer. The undesired (2S)-enantiomer will be the other peak.

• Quantification: Calculate the enantiomeric purity (% Area) as:

  • % Purity = (Area of (2R) Peak / (Area of (2R) Peak + Area of (2S) Peak)) * 100

Quantitative NMR (qNMR) with Chiral Solvating Agents

While HPLC is a separative technique, NMR is a spectroscopic one. Enantiomers are indistinguishable in a standard NMR spectrum because they have identical magnetic properties. However, by introducing a Chiral Solvating Agent (CSA), transient diastereomeric complexes are formed in solution. These complexes have distinct NMR spectra, allowing for the differentiation and quantification of the enantiomers.[11]

Causality in Method Design:

• Chiral Solvating Agent (CSA): A CSA like (R)-(-)-1,1'-Bi-2-naphthol is effective for resolving chiral amines.[11] It forms hydrogen bonds and other non-covalent interactions with the amine, creating the necessary differentiation in the magnetic environment of the protons near the stereocenter.

• High-Field NMR: A higher field strength (e.g., 400 MHz or greater) is recommended to achieve better separation of the resolved signals.

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Materials: Deuterated chloroform (CDCl₃), (R)-(-)-1,1'-Bi-2-naphthol (CSA).

• Sample Preparation:

  • Accurately weigh ~10 mg of the 1-[(2R)-oxan-2-yl]methanamine reference standard into an NMR tube.

  • Add ~1.1 to 1.5 molar equivalents of the CSA to the tube.

  • Dissolve the mixture in ~0.7 mL of CDCl₃.

• NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1, e.g., 5 times the longest T1) for accurate integration.

• Data Analysis:

  • Identify a proton signal close to the stereocenter that shows clear separation (splitting) into two distinct signals, one for the (2R)-CSA complex and one for the (2S)-CSA complex. The methine proton on the oxane ring is a likely candidate.

  • Carefully integrate the two resolved signals. The ratio of the integrals corresponds directly to the enantiomeric ratio.

Method Comparison: Choosing the Right Tool

Feature	Chiral HPLC	NMR with Chiral Solvating Agent
Primary Use	Enantiomeric purity, chemical purity, routine QC	Structural elucidation, enantiomeric ratio confirmation
Sensitivity	High (µg/mL to ng/mL)	Low (mg/mL)
Throughput	High	Low
Selectivity	Excellent (with method development)	Moderate (signal overlap can be an issue)
Quantification	Relative (based on area %)	Absolute (based on molar ratio)
Requirement	Racemic standard for method validation	Chiral solvating agent
Trustworthiness	Validated by system suitability (resolution)	Self-validating molar ratio, but requires clean signals

Conclusion and Recommendations

The quality control of 1-[(2R)-oxan-2-yl]methanamine necessitates a robust analytical strategy grounded in the use of high-quality reference standards.

• For Routine Analysis and Release Testing: Chiral HPLC is the method of choice due to its high sensitivity, throughput, and established performance for separating chiral amines. The use of a validated method with a polysaccharide-based CSP is strongly recommended. A racemic standard is essential for validating the method's resolving power, while a well-characterized (ideally CRM) standard of the (2R)-enantiomer is required for identity confirmation and quantitative purity analysis.

• For Structural Confirmation and Orthogonal Verification: NMR spectroscopy with a chiral solvating agent provides an excellent orthogonal technique. It offers an absolute measurement of the enantiomeric ratio without the need for a separation column and serves as an unequivocal confirmation of the chemical structure.

For any organization involved in the synthesis or use of 1-[(2R)-oxan-2-yl]methanamine, a dual-methodology approach provides the highest level of analytical confidence. HPLC serves as the workhorse for routine quality control, while NMR provides invaluable data for initial reference standard characterization and for investigating any out-of-specification results. The investment in high-purity, well-characterized reference standards is the foundation upon which reliable and defensible analytical data is built.

References

• Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Available at: [Link]

• LCGC International. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 20293931, 1-(Oxetan-2-yl)methanamine. Available at: [Link]

• ResearchGate. (2025). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Available at: [Link]

• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 18947655, Oxazol-2-ylmethanamine. Available at: [Link]

• 001CHEMICAL. Product Page for 1-(oxan-4-yl)-1-(thiophen-2-yl)methanamine. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7168208, 1-((Tetrahydrofuran-2-yl)carbonyl)piperazine, (2R)-. Available at: [Link]__

• NASA Technical Reports Server. High Resolution Mass Spectrometry. Available at: [Link]

• PubChemLite. Entry for [1-(oxan-4-yl)azetidin-2-yl]methanamine. Available at: [Link]

• Power Thesaurus. Synonyms for Methanamine. Available at: [Link]

• National Center for Biotechnology Information (PMC). (2016). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. Available at: [Link]

• Shimadzu Chemistry & Diagnostics. Reference standards. Available at: [Link]

• Vapourtec. (2015). A new competitive strategy for the industrial synthesis of drugs based on chiral amines via utilizing the waste isomer by flow chemistry. Available at: [Link]

• Chromservis. Analytical Reference Standards. Available at: [Link]

• ResearchGate. (2014). Interpretation of MS-MS Mass Spectra of Drugs and Pesticides. Available at: [Link]

• University of Nebraska–Lincoln. Introduction to NMR and Its Application in Metabolite Structure Determination. Available at: [Link]

• Bruker. ESI-Q-TOF MS/MS study of poly(2-oxazoline)s. Available at: [Link]

• National Center for Biotechnology Information (PMC). (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Available at: [Link]

• National Center for Biotechnology Information (PMC). (2020). Synthesis of 2-Oxaadamantane Derivatives. Available at: [Link]

• Asian Journal of Chemistry. Fast Atom Bombardment Mass Spectral Analysis. Available at: [Link]

• National Center for Biotechnology Information (PMC). (2016). Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9. Available at: [Link]

• SciELO South Africa. (2015). Synthesis and NMR Elucidation of Novel Octa-Amino Acid Resorcin[12]arenes Derivatives. Available at: [Link]

• Pharmaffiliates. Impurity standard manufacturer. Available at: [Link]

• The Royal Society of Chemistry. Supplementary Information. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-[(2R)-oxan-2-yl]methanamine

Introduction

1-[(2R)-oxan-2-yl]methanamine and its analogs are valuable building blocks in modern drug discovery and development. As with any potent chemical reagent, the responsibility of its use extends through its entire lifecycle, culminating in its safe and compliant disposal. This guide provides drug development professionals, researchers, and scientists with essential, step-by-step logistical and safety protocols for managing the waste of 1-[(2R)-oxan-2-yl]methanamine. Adherence to these procedures is paramount for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment.

The causality behind these stringent protocols is rooted in the inherent hazards associated with amine compounds. These substances can be corrosive, flammable, and environmentally harmful, necessitating a disposal plan that mitigates these risks at every stage.[1][2] This document serves as a self-validating system, where each step is designed to ensure a safe and contained waste stream from the point of generation to final disposal.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for 1-[(2R)-oxan-2-yl]methanamine may not be universally available, a comprehensive risk assessment can be conducted by examining structurally similar amine compounds. Analogs such as 3-(Aminomethyl)tetrahydrofuran and 4-Aminomethyltetrahydropyran are classified as flammable liquids that can cause severe skin burns and serious eye damage.[3][4] Many amines are also respiratory irritants and can be harmful to aquatic life.[1][5]

Therefore, all waste containing 1-[(2R)-oxan-2-yl]methanamine must be treated as hazardous chemical waste . The primary risks to be managed are:

• Corrosivity: Potential to cause severe skin and eye damage upon contact.[3]

• Flammability: Amine vapors can form explosive mixtures with air and may be ignited by heat, sparks, or open flames.[2][3]

• Toxicity & Irritation: Inhalation of vapors may cause respiratory irritation.[5]

• Environmental Hazard: Improper release can cause significant harm to aquatic ecosystems.[1]

Mandatory Personal Protective Equipment (PPE)

Before handling the chemical or its waste, all personnel must be equipped with the appropriate PPE to create a barrier against potential exposure.

• Eye and Face Protection: Wear chemical safety goggles and a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6] This is critical to prevent irreversible eye damage from splashes.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber, nitrile rubber). Gloves must be inspected for integrity before use and disposed of after contamination.[7]

• Body Protection: A lab coat or chemical-resistant apron is required to protect against skin contact. All exposed skin should be covered.[6][7]

• Respiratory Protection: All handling of 1-[(2R)-oxan-2-yl]methanamine and its waste must be conducted in a certified chemical fume hood to keep airborne concentrations low and avoid inhalation of vapors.[6][8]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

Step-by-Step Spill Protocol:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the chemical fume hood is operational. If the spill is outside a hood, ventilate the area and restrict access.

• Don PPE: Before addressing the spill, don the full PPE detailed in Section 2.

• Contain and Absorb: For liquid spills, cover with an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth.[6][9] Do NOT use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully scoop the absorbed material and any contaminated debris using non-sparking tools into a designated, leak-proof, and clearly labeled hazardous waste container.[3][8]

• Decontaminate: Clean the spill area thoroughly. The appropriate decontamination solution will depend on the surface, but a standard procedure involves wiping the area with a suitable solvent (e.g., alcohol), followed by soap and water.

• Dispose of Materials: All contaminated cleaning materials, including gloves and wipes, must be placed in the hazardous waste container.

Core Disposal Procedure: A Step-by-Step Guide

This protocol outlines the standard procedure for the routine disposal of 1-[(2R)-oxan-2-yl]methanamine waste generated during research activities.

Step 1: Waste Identification and Segregation Treat all materials contaminated with 1-[(2R)-oxan-2-yl]methanamine (e.g., unused product, reaction mixtures, contaminated consumables) as hazardous waste.[8] Crucially, keep this amine waste stream separate from other chemical wastes, especially acids and oxidizing agents, to prevent violent reactions.[1]

Step 2: Waste Collection and Container Management

• Container Selection: Use only chemically compatible and leak-proof containers. If in good condition, the original product container is a suitable choice.[8]

• Labeling: The container must be clearly and accurately labeled with the words "Hazardous Waste" and the full chemical name: "1-[(2R)-oxan-2-yl]methanamine" .[8] Do not use abbreviations.

• Container Status: Keep the waste container securely closed at all times, except when actively adding waste.[1][8]

Step 3: Satellite Accumulation Area (SAA) Storage Store the sealed and labeled waste container in a designated SAA. This area must be at or near the point of waste generation and under the control of laboratory personnel.[8] The SAA should be a cool, dry, and well-ventilated location away from heat sources and incompatible materials.[1][10]

Step 4: Arranging for Final Disposal Once the waste container is full, or if waste has been accumulated for an extended period, contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor for pickup.[1][8] These certified professionals are equipped to handle, transport, and dispose of the chemical waste in compliance with all regulations, typically via high-temperature incineration.[11] Never attempt to dispose of this chemical down the drain or in regular trash. [1]

Summary of Safety and Disposal Data

The following table summarizes key data points, derived from related compounds and general chemical waste regulations, to inform safe handling and disposal.

Parameter	Information	Rationale & Source
Hazard Class	Corrosive, Flammable Liquid, Irritant	Based on data for analogous amine compounds.[3][4][12]
Likely Hazard Codes	H226, H314, H319, H335	H226: Flammable liquid and vapour. H314: Causes severe skin burns and eye damage. H319: Causes serious eye irritation. H335: May cause respiratory irritation.[3][4][5][12]
Incompatible Materials	Strong Oxidizing Agents, Acids	Risk of violent reaction.[1][10]
Spill Absorbent	Vermiculite, Sand, Dry Earth	Inert, non-combustible materials for safe absorption.[6][9]
EPA Waste Category	Characteristic or Listed Hazardous Waste	May be classified as ignitable (D001) or corrosive (D002). Depending on the process, it could fall under F- or K-listed wastes.[13][14][15]
Final Disposal Method	Incineration via Licensed Contractor	Ensures complete destruction in compliance with environmental regulations.[8][11]

Disposal Decision Workflow

The following diagram illustrates the procedural flow for the proper management and disposal of 1-[(2R)-oxan-2-yl]methanamine waste.

Caption: Decision workflow for handling and disposing of 1-[(2R)-oxan-2-yl]methanamine waste.

References

• Amine Disposal For Businesses. (2024, July 18). Collect and Recycle. [Link]

• 4-Aminomethyltetrahydropyran | CAS#:130290-79-8. (2025, August 22). Chemsrc. [Link]

• Treatment of amine wastes generated in industrial processes. (2021, March 16). ResearchGate. [Link]

• Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. (n.d.). American Chemistry Council. [Link]

• Standard Operating Procedure: Tetrahydrofuran. (2012, October 19). University of California, Merced. [Link]

• New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic. (2015). WIT Press. [Link]

• 1-(Oxetan-2-yl)methanamine | C4H9NO | CID 20293931. (n.d.). PubChem, NIH. [Link]

• EPA Hazardous Waste Codes. (n.d.). EPA. [Link]

• Hazardous Waste Listings. (n.d.). EPA. [Link]

• IDEM: Hazardous Chemical Compounds & Hazardous Waste. (n.d.). IN.gov. [Link]

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